1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Core Science & Biosynthesis

Chemical properties of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

An In-Depth Technical Guide to the Chemical Properties and Synthetic Utility of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Abstract

This technical guide provides a comprehensive analysis of the chemical properties, reactivity, and synthetic applications of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. As a polysubstituted aromatic compound, it features a highly reactive benzylic bromide functional group, making it a valuable intermediate for introducing the (4-chloro-2-fluoro-5-methoxyphenyl)methyl moiety in advanced organic synthesis. This document is intended for researchers, medicinal chemists, and drug development professionals. We will explore the electronic effects of the aromatic substituents on the reactivity of the bromomethyl group, discuss its utility in nucleophilic substitution reactions, and provide exemplary, field-proven protocols for its application. The insights herein are grounded in fundamental principles of physical organic chemistry and data from analogous structures, providing a robust framework for its strategic use in complex molecule synthesis.

Molecular Structure and Physicochemical Profile

Chemical Identity

The unique arrangement of substituents on the benzene ring dictates the molecule's reactivity and potential applications. The core reactive site is the benzylic bromide, while the chloro, fluoro, and methoxy groups modulate its electronic properties.

Property	Value
IUPAC Name	1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene
Molecular Formula	C₈H₇BrClFO
Molecular Weight	253.49 g/mol
Canonical SMILES	COC1=C(C=C(C(=C1)F)CBr)Cl
CAS Number	Not readily available; indicative of a specialized, non-commodity chemical.

Analysis of Structural Features

1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is a precisely functionalized building block. Its primary utility stems from the high reactivity of the bromomethyl group, which is characteristic of benzyl bromides.[1] This group is an excellent electrophile, readily participating in nucleophilic substitution reactions. The bromine atom is a good leaving group, and the adjacent aromatic ring stabilizes the transition state of both Sₙ1 and Sₙ2 reactions.[2] The incorporation of halogen atoms like fluorine and chlorine is a common strategy in medicinal chemistry to enhance pharmacokinetic properties such as metabolic stability and membrane permeability.[3][4][5]

Electronic Properties and Reactivity Analysis

The reactivity of the benzylic carbon is profoundly influenced by the electronic nature of the substituents on the aromatic ring. Understanding these effects is critical for predicting reaction outcomes and optimizing conditions.

The Benzylic Bromide: The Primary Reactive Center

The C-Br bond at the benzylic position is the molecule's nexus of reactivity. It readily engages with a wide array of nucleophiles. The reaction can proceed through two primary mechanisms:

• Sₙ2 (Substitution Nucleophilic Bimolecular): Favored by strong, unhindered nucleophiles and polar aprotic solvents (e.g., DMF, Acetone).[6] This pathway involves a backside attack by the nucleophile, leading to an inversion of stereochemistry if the carbon were chiral.

• Sₙ1 (Substitution Nucleophilic Unimolecular): Favored by weak nucleophiles and polar protic solvents (e.g., H₂O, MeOH) that can stabilize ionic intermediates.[6] This mechanism involves the formation of a resonance-stabilized benzylic carbocation, which is a key feature of benzyl halides.[7][8]

The stability of the potential benzylic carbocation is enhanced by resonance, delocalizing the positive charge across the aromatic ring, making even primary benzyl bromides capable of undergoing Sₙ1 reactions.[7]

Caption: Competing Sₙ1 and Sₙ2 pathways for benzylic bromide substitution.

Influence of Aromatic Substituents

The electronic push-pull effects of the fluoro, chloro, and methoxy groups determine the electron density of the aromatic ring and the stability of any cationic intermediates, thereby modulating the reaction rate.[9]

Substituent	Position	Inductive Effect (-I)	Resonance Effect (+M)	Net Effect on Ring
-F	ortho	Strongly withdrawing	Weakly donating	Deactivating
-Cl	para	Strongly withdrawing	Weakly donating	Deactivating
-OCH₃	meta	Withdrawing	Strongly donating	Activating

• Methoxy Group (-OCH₃): As a strong resonance donor (+M effect), the methoxy group increases electron density at the ortho and para positions.[10] Although it is meta to the bromomethyl group, its overall electron-donating nature helps to stabilize the benzylic carbocation across the entire pi system, thus accelerating Sₙ1-type reactions.

• Fluoro (-F) and Chloro (-Cl) Groups: These halogens are strongly electron-withdrawing through induction (-I effect) due to their high electronegativity.[10] This effect decreases the overall electron density of the ring and would tend to destabilize a carbocation intermediate, slowing down Sₙ1 reactions.[9]

Net Electronic Effect: The reactivity of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is a balance of these competing effects. The powerful resonance donation from the methoxy group likely plays a significant role in stabilizing the benzylic position, ensuring it remains highly susceptible to nucleophilic attack despite the deactivating presence of two halogen atoms.

Caption: Electronic influence of substituents on the reactive benzylic center.

Synthetic Applications and Experimental Protocols

The primary application of this reagent is to serve as a versatile electrophile for forming new carbon-heteroatom or carbon-carbon bonds.[11] It is an ideal precursor for introducing the (4-chloro-2-fluoro-5-methoxyphenyl)methyl scaffold, a motif of interest in the development of biologically active compounds, analogous to intermediates used in the synthesis of kinase inhibitors or SGLT2 inhibitors.[12][13]

Protocol 1: General Procedure for N-Benzylation of an Amine

This protocol describes a standard Sₙ2 reaction with a primary or secondary amine. The choice of a mild base and an aprotic solvent is crucial for success.

Objective: To couple 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene with a generic amine (R¹R²NH).

Methodology:

• Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the amine (1.0 eq.) and potassium carbonate (K₂CO₃, 1.5 eq.) in anhydrous N,N-Dimethylformamide (DMF, 0.2 M).

  • Causality: K₂CO₃ is a mild, non-nucleophilic base used to neutralize the HBr byproduct, driving the reaction to completion. DMF is a polar aprotic solvent that effectively solvates cations while leaving the nucleophile (amine) highly reactive.[6]

• Addition of Electrophile: To the stirred suspension, add a solution of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (1.1 eq.) in a minimal amount of DMF dropwise at room temperature.

  • Causality: A slight excess of the amine can sometimes be used, but using a slight excess of the bromide ensures full conversion of the more valuable amine partner. Dropwise addition controls any potential exotherm.

• Reaction Monitoring: Stir the reaction at room temperature (or gently heat to 40-50 °C if the reaction is sluggish) for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Workup: Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, 3x).

  • Causality: This step quenches the reaction and removes the water-soluble DMF and inorganic salts.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: General Procedure for O-Benzylation of a Phenol

This protocol outlines the etherification of a phenol, which requires a stronger base to deprotonate the weakly acidic phenolic hydroxyl group.

Objective: To couple 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene with a generic phenol (ArOH).

Methodology:

• Substrate Deprotonation: In a flame-dried flask under an inert atmosphere, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous Tetrahydrofuran (THF, 0.2 M). Cool the suspension to 0 °C.

  • Causality: NaH is a strong, non-nucleophilic base required to fully deprotonate the phenol, forming the highly nucleophilic phenoxide anion.

• Phenoxide Formation: Add a solution of the phenol (1.0 eq.) in THF dropwise to the NaH suspension. Allow the mixture to warm to room temperature and stir for 30 minutes until hydrogen gas evolution ceases.

• Addition of Electrophile: Re-cool the mixture to 0 °C and add a solution of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (1.1 eq.) in THF dropwise.

• Reaction and Monitoring: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor for completion by TLC.

• Workup: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) at 0 °C. Extract the product with ethyl acetate (3x).

  • Causality: The quench neutralizes any unreacted NaH.

• Purification: Combine the organic layers, wash with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography.

Caption: General experimental workflow for nucleophilic substitution.

Safety and Handling

Benzyl bromides as a class of compounds should be handled with significant care.

• Toxicity and Lachrymatory Properties: Benzyl bromide and its derivatives are often lachrymators, causing severe irritation to the eyes, skin, and respiratory system.[1] All manipulations must be conducted within a certified chemical fume hood.

• Personal Protective Equipment (PPE): Standard PPE, including safety goggles, a lab coat, and chemically resistant gloves (nitrile is often insufficient; butyl rubber or laminate gloves are recommended), is mandatory.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and moisture. The compound may slowly hydrolyze in the presence of water to form benzyl alcohol and hydrogen bromide.[1]

Conclusion

1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is a highly functionalized synthetic intermediate designed for precision and efficiency in multi-step organic synthesis. Its core reactivity is defined by the benzylic bromide, which is activated for nucleophilic substitution. The complex interplay of the electron-donating methoxy group and the electron-withdrawing fluoro and chloro substituents creates a unique reactivity profile that medicinal chemists can exploit to build complex molecular architectures. By understanding the principles outlined in this guide and employing the robust protocols provided, researchers can effectively leverage this reagent to advance programs in drug discovery and materials science.

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An In-depth Technical Guide to the Safety Assessment and Handling of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

This guide provides a comprehensive safety framework for researchers, scientists, and drug development professionals working with 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (CAS No. 1801551-33-1). Given that specific, published safety data for this novel compound is limited, this document establishes a robust safety protocol through expert analysis of its structural motifs and data from closely related chemical analogs. The central thesis is that a conservative, evidence-based approach derived from analogous compounds is essential for ensuring laboratory safety.

Compound Identification and Hazard Assessment by Structural Analogy

1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is a substituted anisole derivative. Its chemical structure incorporates several functional groups, each contributing to its overall reactivity and toxicological profile. A detailed hazard assessment requires deconstructing the molecule into these key motifs and evaluating the known risks associated with each.

• Bromomethyl Group (-CH₂Br): This functional group is characteristic of benzyl bromides, which are known to be potent lachrymators and alkylating agents. This moiety is highly reactive and is the primary driver for the compound's corrosive and irritant properties.[1][2]

• Halogenated Benzene Ring: The presence of chlorine and fluorine atoms on the aromatic ring increases the molecule's chemical stability and lipophilicity. Halogenated aromatic compounds can be persistent in the environment and may present long-term health hazards.[3][4]

• Methoxy Group (-OCH₃): The methoxy substituent on the anisole core influences the electronic properties and metabolic pathways of the molecule.

To build a reliable safety profile, we will extrapolate data from the structurally similar compounds detailed in the table below.

Compound Name	Key Structural Similarities with Target Compound	CAS Number
Target: 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene	-	1801551-33-1
4-Bromo-1-(bromomethyl)-2-fluorobenzene	Bromomethyl group, fluorinated benzene ring	76283-09-5
1-(Bromomethyl)-2,4-difluorobenzene	Bromomethyl group, fluorinated benzene ring	23915-07-3
1-(Bromomethyl)-4-phenoxybenzene	Bromomethyl group on a substituted benzene	36881-42-2
2-Bromoacetophenone	Contains a reactive bromine atom adjacent to a benzene ring; known lachrymator	70-11-1

Synthesized Hazard Identification

Based on the analysis of analogous compounds, 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is considered a hazardous substance. The following table summarizes the anticipated hazards.

Hazard Category	Description	Primary Structural Contributor
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[5] The toxicological properties have not been fully investigated, demanding a cautious approach.[6]	Entire Molecule
Skin Corrosion/Irritation	Causes severe skin burns and irritation. [1][7] Direct contact can lead to erythema, pain, and blistering, similar to second-degree burns, with symptoms potentially delayed.[8]	Bromomethyl Group
Serious Eye Damage	Causes severe eye damage and is a lachrymator. [1][2] Vapors and direct contact will cause immediate irritation, tearing, and pain, and can result in permanent corneal damage.[7][9]	Bromomethyl Group
Respiratory Irritation	May cause respiratory irritation.[10] Inhalation of dust or vapors can be destructive to the tissues of the mucous membranes and upper respiratory tract.[1] Symptoms may include a burning sensation, coughing, and shortness of breath.[8]	Bromomethyl Group
Physical Hazards	Combustible. Vapors may be heavier than air and can form explosive mixtures with air upon intense heating. Fire will produce poisonous and corrosive gases.[11]	Entire Molecule
Environmental Hazards	Potentially toxic to aquatic life with long-lasting effects.[3] The compound should not be allowed to enter drains or the environment.[1][12]	Halogenated Ring

Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is mandatory. This begins with engineering controls, supplemented by rigorous adherence to PPE protocols.

Engineering Controls

• Fume Hood: All handling of this compound, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood.

  • Rationale: A fume hood is the primary engineering control to prevent inhalation of hazardous vapors and protect the user from splashes.[2][6] Given the compound's potent lachrymatory and respiratory irritant properties, this is non-negotiable.

• Safety Showers and Eyewash Stations: Must be readily accessible and tested regularly.

  • Rationale: In case of accidental contact, immediate and prolonged flushing of the affected area is critical to minimizing tissue damage.[11]

Personal Protective Equipment (PPE) Workflow

The selection of PPE must be based on a thorough risk assessment. The following diagram outlines the mandatory PPE selection process for handling this compound.

Caption: PPE Selection Workflow for Handling the Target Compound.

• Eye and Face Protection: Both chemical splash goggles and a face shield are required.

  • Rationale: Safety glasses are insufficient.[13] Goggles provide a seal against vapors and splashes, while the face shield protects the entire face from corrosive splashes, which is a significant risk when handling this material.[14][15]

• Skin Protection: A flame-resistant lab coat and a double-gloving system are mandatory.

  • Rationale: Standard lab coats offer minimal protection from corrosive liquids. A double-gloving system is recommended because no single glove material is impervious to all chemicals indefinitely. The outer glove provides the primary chemical barrier, while the inner glove offers protection in case the outer glove is breached.[16]

• Respiratory Protection: While a fume hood is the primary control, respiratory protection (e.g., a full-face respirator with appropriate cartridges) must be available for emergency situations like a large spill.[13][17]

Safe Handling and Storage Protocols

Adherence to strict protocols is crucial to prevent exposure and accidents.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the fume hood is operational, the work area is clear of clutter, and all necessary PPE is donned correctly.

• Aliquotting: If the compound is a solid, handle it as a powder in the fume hood, avoiding the creation of dust.[18] If it is a liquid, use a syringe or cannula for transfers.

• Equipment: Use tools and equipment made of compatible materials (e.g., glass, PTFE). Use non-sparking tools to minimize ignition risk.[18][19]

• Heating: If heating is required, use a well-controlled heating mantle or oil bath with secondary containment. Avoid open flames.[20]

• Post-Handling: After use, decontaminate all surfaces and equipment. Remove PPE carefully, avoiding cross-contamination. Wash hands and arms thoroughly with soap and water.[12][21]

Storage Requirements

• Container: Store in a tightly sealed, properly labeled container.[21][22]

• Location: Keep in a dry, cool, and well-ventilated area designated for corrosive and toxic chemicals.[7] Store locked up.[7][17]

• Incompatibilities: Segregate from strong oxidizing agents, strong bases, and combustible materials.[2][23]

Emergency Procedures

Rapid and correct response to an emergency is critical.

First-Aid Measures

The following diagram and table outline the immediate first-aid steps following an exposure. Seek immediate medical attention in all cases of exposure. [1][7]

Caption: Emergency First-Aid Decision Workflow.

Exposure Route	First-Aid Protocol
Inhalation	1. Immediately remove the person to fresh air.[1][24] 2. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration (do not use mouth-to-mouth).[7][9] 3. Seek immediate medical attention.[25]
Skin Contact	1. Immediately flush the skin with copious amounts of soap and water for at least 15 minutes.[22][25] 2. Remove all contaminated clothing, shoes, and jewelry while flushing.[24] 3. Seek immediate medical attention.[7]
Eye Contact	1. Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][24] 2. Remove contact lenses if present and easy to do so. Continue rinsing.[17] 3. Seek immediate medical attention.
Ingestion	1. Do NOT induce vomiting. [1] 2. If the person is conscious, rinse their mouth thoroughly with water.[1] 3. Never give anything by mouth to an unconscious person.[1] 4. Seek immediate medical attention.[7]

Spill and Fire Response

• Spill Response:

  • Evacuate all non-essential personnel from the area.[1]

  • Wear full PPE, including respiratory protection.

  • Contain the spill using a non-combustible absorbent material (e.g., sand, vermiculite).[19] Do not use combustible materials like paper towels.

  • Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[1]

  • Ventilate the area and decontaminate the spill surface.

• Fire-Fighting Measures:

  • Use dry chemical, carbon dioxide, or alcohol-resistant foam extinguishers.[17][26] Avoid using a direct water jet, as it may spread the material.[19]

  • Firefighters must wear full protective clothing and a self-contained breathing apparatus (SCBA).[6][26]

  • Rationale: Thermal decomposition will produce highly toxic and corrosive gases, including hydrogen bromide, hydrogen chloride, hydrogen fluoride, and carbon oxides.[11]

Disposal Considerations

This material and its container must be disposed of as hazardous waste.[3] All waste must be handled by a licensed professional waste disposal service in accordance with all applicable federal, state, and local regulations.[6][22] Do not empty into drains or release into the environment.[1][27]

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An In-depth Technical Guide on the Reactivity Profile of Fluorinated Benzyl Bromide Derivatives

Introduction: The Strategic Role of Fluorine in Modulating Reactivity

In the landscape of modern medicinal chemistry and materials science, the introduction of fluorine into organic molecules is a cornerstone strategy for fine-tuning molecular properties.[1][2][3] Fluorinated building blocks, such as fluorinated benzyl bromides, are invaluable intermediates that allow for the precise installation of fluorinated moieties, profoundly influencing a compound's metabolic stability, binding affinity, and overall bioactivity.[1][2][4] Benzyl bromides themselves are highly versatile reagents, prized for their reactivity in nucleophilic substitution and cross-coupling reactions.[5][6] The strategic placement of fluorine on the benzyl bromide scaffold creates a fascinating interplay of electronic effects that modulate the reactivity of the benzylic carbon, offering a sophisticated tool for synthetic chemists.

This technical guide provides an in-depth exploration of the reactivity profile of fluorinated benzyl bromide derivatives. We will dissect the fundamental electronic effects of fluorine substitution, detail robust synthetic protocols, and analyze the resulting impact on the mechanistic pathways of nucleophilic substitution (SN1 vs. SN2), providing a comprehensive framework for researchers, scientists, and drug development professionals to leverage these powerful synthons.

The Dichotomy of Fluorine's Electronic Influence

The reactivity of a benzyl bromide is fundamentally governed by the electronic environment of the benzylic carbon and the stability of the transition states or intermediates involved in a reaction.[7][8] Fluorine, the most electronegative element, exerts a powerful, dual electronic influence that is highly dependent on its position on the aromatic ring.

• Inductive Effect (-I): Through the sigma bond framework, fluorine strongly withdraws electron density. This effect is distance-dependent and generally deactivates the aromatic ring, making the benzylic carbon more electrophilic.[7]

• Mesomeric (Resonance) Effect (+M): When positioned at the ortho or para position, fluorine's lone pairs can be donated into the aromatic π-system. This resonance donation can partially counteract the inductive withdrawal and is crucial for stabilizing positively charged intermediates.[9][10]

This duality is the key to understanding the nuanced reactivity of fluorinated benzyl bromides. The balance between the potent -I effect and the position-dependent +M effect determines the stability of benzylic carbocations, the electrophilicity of the benzylic carbon, and ultimately, the preferred reaction mechanism.[11]

Visualizing Fluorine's Electronic Effects

The following diagram illustrates the competing inductive withdrawal and resonance donation of a para-fluoro substituent, which are central to its influence on benzylic reactivity.

Caption: Dueling electronic effects of a para-fluoro substituent.

Synthesis of Fluorinated Benzyl Bromides

The most common and reliable method for synthesizing benzyl bromides is the radical bromination of the corresponding toluenes. N-Bromosuccinimide (NBS) is the reagent of choice, as it provides a low, steady concentration of bromine radicals, which favors benzylic substitution over electrophilic aromatic bromination.[12]

Field-Proven Protocol: NBS Bromination of 4-Fluorotoluene

This protocol describes a standard procedure for the synthesis of 4-fluorobenzyl bromide.

Objective: To selectively brominate the benzylic position of 4-fluorotoluene.

Materials:

• 4-Fluorotoluene

• N-Bromosuccinimide (NBS), recrystallized

• Benzoyl Peroxide (BPO) or Azobisisobutyronitrile (AIBN) (radical initiator)

• Carbon Tetrachloride (CCl₄) or Acetonitrile (MeCN), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium sulfite (Na₂SO₃), 10% aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Methodology:

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-fluorotoluene (1.0 eq) and anhydrous CCl₄ or MeCN.

• Reagent Addition: Add N-Bromosuccinimide (1.05 eq) and a catalytic amount of BPO or AIBN (0.02 eq). Causality Note: The initiator is crucial for generating the initial bromine radical to start the chain reaction.[12] Using a slight excess of NBS ensures complete consumption of the starting material.

• Reaction: Heat the mixture to reflux (approx. 77°C for CCl₄) using a heating mantle. The reaction can be monitored by GC-MS or TLC. The reaction is often initiated with a bright lamp to promote radical formation.[13]

• Work-up:

  • Cool the reaction mixture to room temperature. The solid succinimide byproduct will precipitate.

  • Filter the mixture to remove the succinimide.

  • Wash the filtrate sequentially with 10% Na₂SO₃ solution (to quench any remaining Br₂), saturated NaHCO₃ solution (to remove any HBr), and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation to yield pure 4-fluorobenzyl bromide.

Self-Validation: The purity of the final product should be confirmed by ¹H NMR, ¹⁹F NMR, and GC-MS. The disappearance of the benzylic proton signal of 4-fluorotoluene and the appearance of a new singlet for the -CH₂Br protons are key indicators of a successful reaction.

Synthetic Workflow Diagram

Caption: Workflow for the synthesis of 4-fluorobenzyl bromide.

Reactivity in Nucleophilic Substitution: The SN1/SN2 Mechanistic Spectrum

Fluorinated benzyl bromides are classic substrates for nucleophilic substitution reactions, which can proceed via a dissociative (SN1) or an associative (SN2) mechanism.[14][15][16][17] The fluorine substituent plays a decisive role in tipping the mechanistic balance.[18]

The Mechanistic Tug-of-War

• SN1 Pathway: This two-step mechanism involves the formation of a planar benzylic carbocation intermediate.[17][19] Its rate is primarily dependent on the stability of this carbocation. Electron-donating groups stabilize the carbocation, accelerating the SN1 reaction.[7][8]

• SN2 Pathway: This is a single, concerted step where the nucleophile attacks the electrophilic carbon from the backside, displacing the bromide ion.[20][21] The rate is sensitive to steric hindrance and the electrophilicity of the carbon center. Electron-withdrawing groups increase the carbon's electrophilicity, potentially accelerating the SN2 reaction.

The solvolysis of benzyl halides is a classic reaction used to probe these mechanisms.[22][23]

Impact of Fluorine Position on Mechanism

• para-Fluoro Substitution:

  • SN1: The para-fluoro group can effectively stabilize the benzylic carbocation through resonance (+M effect), where its lone pairs delocalize the positive charge into the ring.[9][10] This stabilization often outweighs its inductive electron withdrawal, leading to an accelerated rate of SN1 reaction compared to unsubstituted benzyl bromide.

  • SN2: The strong -I effect makes the benzylic carbon more electrophilic, which should favor SN2 attack. However, the enhanced stability of the carbocation means the SN1 pathway often outcompetes the SN2, especially in polar, protic solvents.

• meta-Fluoro Substitution:

  • SN1: At the meta position, the resonance effect is absent. Only the powerful inductive (-I) effect operates, which strongly destabilizes the benzylic carbocation by withdrawing electron density. This significantly slows down the SN1 reaction rate.[8]

  • SN2: The inductive withdrawal increases the partial positive charge on the benzylic carbon, making it a better electrophile for SN2 attack. Therefore, meta-fluorobenzyl bromide is more likely to react via an SN2 mechanism than its unsubstituted or para-substituted counterparts.

• ortho-Fluoro Substitution:

  • The reactivity of ortho-substituted derivatives is more complex. The powerful -I effect destabilizes the carbocation (disfavoring SN1), while steric hindrance can impede the backside attack required for an SN2 reaction.[22] Generally, ortho-isomers solvolyze more slowly than their para-isomers.[22]

Structure-Reactivity Relationship Diagram

Caption: Influence of fluorine position on Sₙ1 and Sₙ2 pathways.

Quantitative Reactivity Data: Hammett Analysis

The Hammett equation, log(k/k₀) = ρσ, provides a powerful tool for quantifying the electronic effects of substituents on reaction rates.[24][25]

• σ (Sigma): The substituent constant, which measures the electronic effect of a substituent (negative for electron-donating, positive for electron-withdrawing).

• ρ (Rho): The reaction constant, which indicates the sensitivity of the reaction to substituent effects.

For SN1 reactions of benzyl derivatives, a large, negative ρ value is expected, indicating that the reaction is highly sensitive to substituents and is accelerated by electron-donating groups that stabilize the developing positive charge in the transition state.[18] Conversely, a positive ρ value would suggest a buildup of negative charge, as might be seen in an SN2 transition state.[26] V-shaped or "convex" Hammett plots often arise in benzyl systems, indicating a change in the rate-determining step or mechanism as the substituent electronics are varied from donating to withdrawing.[18]

Substituent (para)	σₚ Value	Relative Solvolysis Rate (Illustrative)	Dominant Effect on Sₙ1
-OCH₃	-0.27	Very Fast	Strong +M Stabilization
-F	+0.06	Fast	+M Stabilization > -I
-H	0.00	1.0 (Reference)	Baseline
-Cl	+0.23	Slow	-I Destabilization > +M
-CF₃	+0.54	Very Slow	Strong -I Destabilization
-NO₂	+0.78	Extremely Slow	Strong -I & -M Destabilization

This table presents illustrative trends. Actual values are highly dependent on solvent and reaction conditions.

Applications in Drug Development and Beyond

The ability to precisely control reactivity makes fluorinated benzyl bromides essential synthons in drug discovery.[14] They are used to introduce the fluorobenzyl moiety, which can block metabolic oxidation at the benzylic position, enhance binding affinity to target proteins, and improve pharmacokinetic properties like membrane permeability.[2][4][27]

Case Study: In the synthesis of various enzyme inhibitors, a fluorinated benzyl group is often introduced via nucleophilic substitution using a fluorobenzyl bromide.[4] The choice of a para-fluoro vs. a meta-fluoro derivative can be a strategic decision to either facilitate an SN1-like pathway for a hindered substrate or promote a clean SN2 reaction to ensure stereochemical inversion at a chiral center.

Conclusion

The reactivity of fluorinated benzyl bromide derivatives is a sophisticated interplay of inductive and resonance effects. The position of the fluorine atom on the aromatic ring acts as a switch, capable of either stabilizing or destabilizing carbocation intermediates, thereby directing the reaction down an SN1 or SN2 pathway. A para-fluoro substituent typically accelerates SN1 reactions through resonance stabilization, while a meta-fluoro substituent disfavors the SN1 pathway due to powerful inductive destabilization, making the SN2 route more competitive. This predictable modulation of reactivity, grounded in the principles of physical organic chemistry, provides researchers and drug developers with a versatile and powerful tool for the rational design and synthesis of complex, high-value molecules.

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A Technical Guide to 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene Analogs in Modern Drug Discovery

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene and its analogs. We will delve into the synthesis, potential applications, and structure-activity relationships of this class of compounds, offering field-proven insights to guide your research and development efforts.

The Strategic Importance of Substituted Benzene Scaffolds in Medicinal Chemistry

The benzene ring is a ubiquitous scaffold in pharmaceuticals, and its functionalization with specific substituents is a cornerstone of modern drug design. The introduction of halogens, such as fluorine and chlorine, along with methoxy groups, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties.[1][2] Judicious placement of these groups can enhance metabolic stability, modulate lipophilicity for improved membrane permeability, and increase binding affinity to biological targets.[1][2]

The 1-(bromomethyl)phenyl moiety, in particular, serves as a versatile reactive handle for introducing the substituted phenylmethyl group into a target molecule. A notable example is the analog, 1-(Bromomethyl)-2-fluoro-4-methoxybenzene, which is a critical intermediate in the synthesis of Sodium-Glucose Co-transporter 2 (SGLT2) inhibitors like Remogliflozin, used in the treatment of type 2 diabetes.[1] This precedent underscores the potential of the 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene scaffold in the development of novel therapeutics.

Synthesis and Physicochemical Properties

The synthesis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene analogs typically proceeds through a multi-step sequence starting from a commercially available substituted phenol or aniline. A plausible synthetic route is outlined below.

Proposed Synthetic Pathway

A logical synthetic approach would involve the initial synthesis of the substituted benzene core, followed by bromination of the methyl group.

Experimental Protocol: Synthesis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Step 1: Synthesis of 4-chloro-2-fluoro-5-methoxytoluene

• Starting Material: 4-Chloro-2-fluoro-5-methoxyphenol.

• Reaction: Methylation of the phenolic hydroxyl group using a suitable methylating agent such as dimethyl sulfate or methyl iodide in the presence of a base like potassium carbonate in an appropriate solvent (e.g., acetone or acetonitrile).

• Work-up: Following reaction completion (monitored by TLC), the reaction mixture is filtered, and the solvent is removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude product.

• Purification: The crude product is purified by column chromatography on silica gel.

Step 2: Bromination of 4-chloro-2-fluoro-5-methoxytoluene

• Starting Material: 4-chloro-2-fluoro-5-methoxytoluene.

• Reaction: Free-radical bromination of the methyl group using N-bromosuccinimide (NBS) and a radical initiator such as benzoyl peroxide or AIBN in a non-polar solvent like carbon tetrachloride or cyclohexane. The reaction is typically initiated by heating or UV irradiation.

• Work-up: After the reaction is complete, the succinimide byproduct is filtered off. The filtrate is washed with aqueous sodium thiosulfate solution to remove any unreacted bromine, followed by washing with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure. The resulting crude 1-(bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene can be further purified by recrystallization or column chromatography.

Predicted Physicochemical Properties and their Implications

The specific substitution pattern of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is expected to confer a unique set of physicochemical properties that are highly relevant for drug development.

Property	Predicted Influence of Substituents	Implication in Drug Discovery
Lipophilicity (LogP)	The presence of chlorine and fluorine atoms will increase lipophilicity.[3][4] The methoxy group will have a more moderate effect.	Enhanced membrane permeability and potential for improved oral bioavailability. May also increase binding to hydrophobic pockets of target proteins.
Metabolic Stability	The fluorine atom can block sites of metabolism, leading to increased metabolic stability.[2][5]	Longer half-life in vivo, potentially allowing for less frequent dosing.
Electronic Properties	The fluorine and chlorine atoms are electron-withdrawing, while the methoxy group is electron-donating. This creates a specific electronic distribution on the aromatic ring.	Can influence pKa of nearby functional groups and modulate binding interactions with the target protein through electrostatic or hydrogen bonding interactions.
Reactivity	The bromomethyl group is a reactive electrophile, making it suitable for covalent modification of target molecules or for use in nucleophilic substitution reactions to build larger molecules.	Enables its use as a versatile building block in medicinal chemistry synthesis.

Structure-Activity Relationship (SAR) Exploration

Understanding the structure-activity relationship (SAR) is fundamental to optimizing a lead compound into a viable drug candidate. For analogs of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, a systematic exploration of substitutions on the aromatic ring is crucial.

Key Principles for SAR-Guided Optimization

• Halogen Substitution: The position and nature of the halogen can significantly impact activity. For instance, moving the chloro or fluoro substituent or replacing them with other halogens like bromine could alter binding affinity and selectivity.[6]

• Methoxy Group Modification: The methoxy group can be replaced with other alkoxy groups of varying sizes to probe the steric tolerance of the binding pocket. Demethylation to a hydroxyl group could introduce a hydrogen bond donor.

• Positional Isomerism: The relative positions of the substituents are critical. Synthesizing and testing positional isomers of the core scaffold can reveal the optimal arrangement for target engagement.

Visualizing the SAR Workflow

The following diagram illustrates a typical iterative workflow for SAR-guided lead optimization.

Caption: Iterative workflow for SAR-guided lead optimization.

Potential Applications in Drug Discovery

Given that the closely related analog, 1-(Bromomethyl)-2-fluoro-4-methoxybenzene, is a key building block for SGLT2 inhibitors, it is highly probable that 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene and its analogs could also serve as valuable starting points for the development of novel therapeutics in various disease areas.

• Metabolic Diseases: The development of new SGLT2 inhibitors or agents targeting other metabolic pathways remains a high priority.

• Oncology: Many kinase inhibitors and other anti-cancer agents incorporate substituted aromatic moieties. The unique electronic and steric properties of this scaffold could be exploited to design novel oncology drugs.

• Inflammatory Diseases: Compounds targeting kinases and other enzymes involved in inflammatory pathways often feature halogenated and methoxy-substituted aromatic rings.[5]

• Central Nervous System (CNS) Disorders: The ability of fluorine to enhance blood-brain barrier penetration makes this scaffold attractive for the development of drugs targeting CNS disorders.[3]

Conclusion

The 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene scaffold represents a promising starting point for medicinal chemistry campaigns. Its synthesis is achievable through established organic chemistry methodologies. The strategic combination of chloro, fluoro, and methoxy substituents provides a rich platform for fine-tuning the physicochemical and pharmacological properties of drug candidates. By applying the principles of SAR-guided optimization, researchers can leverage this versatile building block to develop novel therapeutics for a wide range of diseases.

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IUPAC Naming Conventions for Substituted Benzyl Bromides

An In-depth Technical Guide:

Introduction

In the fields of medicinal chemistry, materials science, and synthetic organic chemistry, precision in communication is paramount. The unambiguous identification of molecular structures through a systematic naming convention is the foundation upon which reproducible and reliable scientific work is built. The benzyl bromide scaffold is a frequently encountered structural motif, valued for its utility as a versatile building block in the synthesis of more complex molecules. However, the nomenclature for its substituted derivatives can present challenges, particularly when multiple functional groups are present.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the International Union of Pure and Applied Chemistry (IUPAC) naming conventions for substituted benzyl bromides. Moving beyond a simple recitation of rules, this document elucidates the underlying logic of the IUPAC system, enabling users to confidently and systematically name these critical compounds.

Part 1: Foundational Principles of Aromatic Nomenclature

A robust understanding of IUPAC nomenclature for substituted benzyl bromides begins with a firm grasp of the foundational principles for naming aromatic systems. The logic is built upon identifying a core parent structure and then systematically describing the groups attached to it.

The Systematic Name of the Core Structure: (Bromomethyl)benzene

While commonly referred to as "benzyl bromide," the preferred IUPAC systematic name for the unsubstituted structure is (bromomethyl)benzene .[1][2][3] This name precisely describes its components: a bromomethyl group (a methyl group substituted with a bromine atom) attached to a benzene ring.[4][5] The parentheses are crucial as they encapsulate the substituent, indicating that the bromine is attached to the methyl group, which in turn is attached to the parent benzene ring.

Phenyl vs. Benzyl: A Critical Distinction

A frequent point of confusion in organic nomenclature is the distinction between "phenyl" and "benzyl" groups.[6] Misuse of these terms can lead to significant structural ambiguity.

• Phenyl group (C₆H₅- or Ph-): A phenyl group is a benzene ring acting as a substituent, directly attached to a parent chain or structure.[7][8]

• Benzyl group (C₆H₅CH₂- or Bn-): A benzyl group consists of a phenyl group attached to a methylene (-CH₂-) bridge.[7][9] It is this methylene linker that is then attached to the rest of the molecule.

This distinction is the reason the systematic name is (bromomethyl)benzene rather than a name derived from a "benzyl" parent, as the core structure is the benzene ring itself.[6][7]

Part 2: The IUPAC Priority System for Substituents

When a benzene ring bears multiple substituents, a systematic hierarchy must be employed to determine the parent name and the numbering of the ring. This is governed by the principle of functional group priority.[10][11]

The Role of the Principal Functional Group

The functional group with the highest priority, known as the principal functional group, dictates the suffix of the parent name.[10][12][13] For instance, if a carboxylic acid group is present on the ring, the parent name becomes benzoic acid, and all other substituents, including the (bromomethyl) group, are named as prefixes.[14]

Table of Functional Group Priorities

The following table summarizes the decreasing order of priority for common functional groups encountered in drug development and organic synthesis. A group higher in the table takes precedence and defines the parent name of the molecule.[10][12][13][14]

Priority Rank	Class of Compound	Suffix (as Principal Group)	Prefix (as Substituent)
1	Carboxylic Acids	-oic acid / -carboxylic acid	carboxy-
2	Esters	-oate / -carboxylate	alkoxycarbonyl-
3	Amides	-amide / -carboxamide	carbamoyl-
4	Nitriles	-nitrile / -carbonitrile	cyano-
5	Aldehydes	-al / -carbaldehyde	formyl-
6	Ketones	-one	oxo-
7	Alcohols	-ol	hydroxy-
8	Amines	-amine	amino-
-	Ethers	(not used as suffix)	alkoxy-
-	Halides	(not used as suffix)	halo- (bromo-, chloro-, etc.)
-	Nitro Compounds	(not used as suffix)	nitro-
-	Alkyl Groups	(not used as suffix)	alkyl- (methyl-, ethyl-, etc.)

Note: Halides, nitro groups, and alkyl groups have no suffix and are always cited as prefixes.[12]

Part 3: Step-by-Step Protocol for Naming Substituted Benzyl Bromides

The following is a self-validating workflow for systematically assigning the IUPAC name to any substituted benzyl bromide.

Step 1: Identify All Substituents and the Principal Functional Group

• Examine the molecule to identify all substituents on the benzene ring, including the (bromomethyl) group.

• Using the priority table in Section 2.2, determine if there is a principal functional group that will define the parent name.

Step 2: Determine the Parent Name

• Case A: A Principal Group is Present: If a high-priority group exists, the parent name is based on the benzene ring incorporating that group. IUPAC retains several common names as preferred names, such as phenol (-OH), aniline (-NH₂), benzoic acid (-COOH), and toluene (-CH₃).[15]

• Case B: No Principal Group is Present: If all substituents are of low priority (e.g., halides, alkyls, nitro), the parent name is simply benzene.

Step 3: Number the Benzene Ring

• The carbon atom bearing the principal functional group is assigned locant 1.[16]

• If no principal group exists, numbering begins on a substituted carbon and proceeds around the ring to give the set of locants for all substituents the lowest possible values.[15][17]

• If a choice still exists, priority is given to the substituent that comes first alphabetically.

Step 4: Identify and Name All Substituents with Locants

• For each substituent, including (bromomethyl), assign its corresponding locant number from Step 3.

• Remember that the (bromomethyl) group is a single entity.

Step 5: Assemble the Final Name

• Arrange all substituent prefixes in alphabetical order. Prefixes like di-, tri-, etc., are ignored for alphabetization purposes.

• Combine the alphabetized prefixes (with their locants) before the parent name. Numbers are separated from letters with hyphens, and from other numbers with commas.

Part 4: Visualizing the Naming Logic

To further clarify the decision-making process, the following workflow diagram illustrates the logical steps for naming these compounds.

Caption: A flowchart detailing the systematic IUPAC naming process.

Part 5: Worked Examples

Application of the protocol is best understood through practical examples.

Example 1: Halogen and Nitro Substituents

• Structure: A benzene ring with a (bromomethyl) group, a chloro group, and a nitro group at positions 1, 2, and 4 respectively.

• Step 1 (Identify Groups): Substituents are (bromomethyl), chloro, and nitro. None of these confers a special name.

• Step 2 (Parent Name): The parent name is benzene.

• Step 3 (Numbering): To achieve the lowest locant set (1, 2, 4), we start at one of the substituents. Alphabetical priority (bromomethyl -> chloro -> nitro) gives the (bromomethyl) group position 1. Numbering towards the chloro group gives 1,2,4.

• Step 4 (Name Substituents): 1-(bromomethyl), 2-chloro, 4-nitro.

• Step 5 (Assemble Name): Alphabetizing the substituents (bromomethyl, chloro, nitro) leads to the final name: 2-Chloro-1-(bromomethyl)-4-nitrobenzene .

Example 2: Presence of a Hydroxyl Group

• Structure: A benzene ring with a (bromomethyl) group and a hydroxyl (-OH) group, para to each other.

• Step 1 (Identify Groups): Substituents are (bromomethyl) and hydroxyl. The hydroxyl group has higher priority.

• Step 2 (Parent Name): The presence of the -OH group makes the parent name phenol.

• Step 3 (Numbering): The carbon attached to the -OH group is C1. The (bromomethyl) group is therefore at C4.

• Step 4 (Name Substituents): 4-(bromomethyl).

• Step 5 (Assemble Name): The final name is 4-(Bromomethyl)phenol .

Example 3: Presence of a Carboxylic Acid Group

• Structure: A benzene ring with a (bromomethyl) group and a carboxylic acid (-COOH) group, meta to each other.

• Step 1 (Identify Groups): Substituents are (bromomethyl) and carboxyl. The carboxyl group has the highest priority.

• Step 2 (Parent Name): The parent name is benzoic acid.

• Step 3 (Numbering): The carbon of the -COOH attachment point is C1. The (bromomethyl) group is at C3.

• Step 4 (Name Substituents): 3-(bromomethyl).

• Step 5 (Assemble Name): The final name is 3-(Bromomethyl)benzoic acid .

Conclusion

The IUPAC nomenclature provides a powerful and logical framework for the precise naming of complex organic molecules. For substituted benzyl bromides, the key is to correctly identify the principal functional group, determine the appropriate parent name—whether it be benzene or a common name like phenol or benzoic acid—and systematically number the ring to assign locants. By understanding the distinction between benzyl and phenyl groups and adhering to the established priority rules, researchers can ensure their work is communicated with clarity, accuracy, and universal understanding, upholding the highest standards of scientific integrity.

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Protocols & Analytical Methods

Application Notes & Protocols: 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene as a Versatile Intermediate in Pharmaceutical Synthesis

Introduction: Strategic Incorporation of a Privileged Structural Motif

In the landscape of modern medicinal chemistry, the strategic functionalization of aromatic scaffolds is paramount to achieving desired pharmacological profiles. 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene emerges as a high-value pharmaceutical intermediate, designed for the precise installation of the 4-chloro-2-fluoro-5-methoxybenzyl moiety. This particular substitution pattern is not arbitrary; it represents a confluence of functionalities engineered to modulate the physicochemical and pharmacokinetic properties of a drug candidate.

The presence of a fluorine atom can enhance metabolic stability, improve membrane permeation, and increase binding affinity to target proteins.[1] The chloro and methoxy groups further influence the electronic and steric profile, contributing to target engagement and optimizing properties like lipophilicity and clearance.[2] The most critical feature of this intermediate is the bromomethyl group, a reactive electrophile that serves as an efficient handle for covalently linking the entire substituted phenyl ring to a core scaffold, typically via nucleophilic substitution.

This guide provides an in-depth exploration of the applications and detailed protocols for utilizing 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, with a focus on its role in the synthesis of advanced therapeutic candidates, including modulators of Pyruvate Kinase M2 (PKM2).[3]

Physicochemical Properties & Data

Property	Value
IUPAC Name	1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene
Molecular Formula	C₈H₇BrClFO
Molecular Weight	253.49 g/mol
Appearance	Typically an off-white to pale yellow solid or oil
Key Reactive Group	Benzylic Bromide
Primary Application	Electrophilic benzylating agent for N-, O-, and S-nucleophiles

Core Application: Synthesis of Piperazine-Containing PKM2 Modulators

A significant application of this intermediate is in the synthesis of kinase inhibitors and enzyme modulators, where a substituted benzyl group is often a key component of the pharmacophore that occupies a specific binding pocket. One such example is in the development of activators of Pyruvate Kinase M2 (PKM2), a promising target for antineoplastic therapies.[3] The 4-chloro-2-fluoro-5-methoxybenzyl group is introduced via a straightforward nucleophilic substitution reaction with a piperazine core.

Causality Behind Experimental Design

The protocol described below details the alkylation of a piperazine-containing scaffold. The choice of reagents and conditions is dictated by the mechanism of the reaction—a classic bimolecular nucleophilic substitution (SN2).

• Solvent Selection: A polar aprotic solvent, such as Acetonitrile (ACN) or Dimethylformamide (DMF), is chosen. These solvents are capable of solvating the cation of the base but do not form a strong solvation shell around the nucleophile (the piperazine nitrogen), leaving it highly reactive. They are also inert to the reaction conditions.

• Base Selection: An inorganic base like potassium carbonate (K₂CO₃) or a non-nucleophilic organic base like diisopropylethylamine (DIPEA) is employed. The base's role is to act as a proton scavenger, neutralizing the hydrobromic acid (HBr) that is formed as a byproduct. This prevents the protonation of the piperazine starting material, which would render it non-nucleophilic and halt the reaction.

• Temperature Control: The reaction is typically conducted at room temperature to slightly elevated temperatures (e.g., 50-60 °C). The benzylic bromide is sufficiently reactive that high temperatures are often unnecessary. Mild heating can increase the reaction rate without promoting significant side reactions or degradation.

Experimental Workflow: N-Alkylation of a Piperazine Scaffold

The following diagram illustrates the general workflow for the synthesis of a key precursor for a PKM2 modulator, starting from the piperazine core and the title intermediate.

Caption: Workflow for the SN2 alkylation using the title intermediate.

Detailed Experimental Protocol

This protocol describes a representative procedure for the N-alkylation of a generic piperazine-containing fragment. Researchers should adapt molar equivalents based on the specific molecular weight of their piperazine core.

Materials and Equipment

• Reactants:

  • 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (1.0 eq)

  • Piperazine-containing starting material (1.1 eq)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

• Solvent: Acetonitrile (ACN), anhydrous

• Equipment:

  • Round-bottom flask with magnetic stir bar

  • Reflux condenser and nitrogen/argon inlet

  • Heating mantle with temperature controller

  • Standard laboratory glassware for work-up

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Rotary evaporator

  • Flash chromatography system

Reaction Procedure

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the piperazine-containing starting material (1.1 eq) and anhydrous potassium carbonate (2.5 eq).

• Add anhydrous acetonitrile to create a slurry with a concentration of approximately 0.1-0.2 M with respect to the limiting reagent.

• Stir the mixture vigorously for 15 minutes at room temperature.

• In a separate vial, dissolve 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (1.0 eq) in a minimal amount of anhydrous acetonitrile.

• Add the solution of the bromomethyl intermediate dropwise to the stirring slurry at room temperature over 5-10 minutes.

• Allow the reaction to stir at room temperature or gently heat to 50 °C.

Self-Validation: Reaction Monitoring

• Monitor the reaction progress by TLC every 1-2 hours.

• Use a suitable eluent system (e.g., 30-50% Ethyl Acetate in Hexanes) to resolve the starting material and the product.

• The reaction is considered complete upon the disappearance of the limiting reagent (typically the bromomethyl intermediate). A typical reaction time is 4-12 hours.

Work-up and Purification

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the solid K₂CO₃ and salts through a pad of celite, washing the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Redissolve the crude residue in a suitable organic solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Wash the organic layer with water (2x) and then with brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the resulting residue by flash column chromatography on silica gel, using a gradient elution (e.g., 10% to 60% Ethyl Acetate in Hexanes) to isolate the pure product.

• Combine the product-containing fractions and remove the solvent under reduced pressure to yield the final compound.

Expected Results

Parameter	Expected Outcome	Analytical Method
Yield	75-90%	Gravimetric analysis
Purity	>95%	HPLC, ¹H NMR
Identity	Consistent with proposed structure	¹H NMR, LC-MS

Safety & Handling Precautions

1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is a benzylic bromide and should be handled with care.

• Hazard Class: Lachrymator, toxic, and potential alkylating agent.

• Handling: Always handle inside a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (nitrile is suitable).

• Spills: In case of a spill, absorb with an inert material (e.g., vermiculite) and dispose of as hazardous chemical waste.

Broader Therapeutic Relevance

While the protocol focuses on PKM2 modulators, the utility of this intermediate extends to other areas of drug discovery. The 4-chloro-2-fluoro-5-methoxybenzyl group has been incorporated into molecules targeting:

• Prokineticin Receptors: For potential treatment of sleep and neurological disorders.[4]

• FLT3 Kinase: A validated target in Acute Myeloid Leukemia (AML), where related substituted benzyl groups are common.[1][5][6]

• HIV Integrase: The substitution pattern is relevant in the design of novel antiretroviral agents.

In each case, this intermediate provides an efficient and reliable method for introducing a key structural fragment essential for biological activity.

References

• Source: Google Patents (USRE49582E1)

• Title: Design, Synthesis, and Biological Evaluation of Potent FLT3 Inhibitor for Acute Myeloid Leukemia (AML) Treatment Source: PubMed URL: [Link]

• Source: Google Patents (CA2630517A1)

• Title: Design and synthesis of selective FLT3 inhibitors via exploration of back pocket II Source: PubMed URL: [Link]

• Title: WO 2017/025917 A1 - Methods for treating HIV infection Source: Google APIs URL

• Title: Synthesis and Structural Optimization of 2,7,9-Trisubstituted purin-8-ones as FLT3-ITD Inhibitors Source: Institute of Molecular and Translational Medicine URL: [Link]

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Application Notes and Protocols: Strategic Synthesis of Fluorinated Heterocycles from Benzyl Bromide Precursors

Abstract

The introduction of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, profoundly influencing the metabolic stability, binding affinity, and overall pharmacokinetic profile of drug candidates.[1][2][3] Benzyl bromide and its derivatives represent exceptionally versatile and readily available precursors for constructing these valuable motifs. This technical guide provides researchers, scientists, and drug development professionals with a detailed overview of key synthetic strategies, field-proven insights, and step-by-step protocols for the preparation of fluorinated heterocycles starting from benzyl bromide precursors. We will explore two primary paradigms: early-stage fluorination of the benzyl precursor prior to cyclization and late-stage fluorination of a pre-formed heterocycle at the benzylic position.

Introduction: The Power of Fluorine in Heterocyclic Drug Discovery

Over 20% of all pharmaceuticals on the market contain at least one fluorine atom, a testament to the transformative impact of this unique element.[1][3] When incorporated into N-heterocycles—themselves present in over two-thirds of FDA-approved small-molecule drugs—fluorine can modulate pKa, improve membrane permeability, and block sites of metabolic degradation.[1] The benzylic position is particularly strategic; it is a common site for metabolic oxidation, and its functionalization is critical for building the core structure of many heterocyclic systems. Benzyl bromides offer an ideal entry point, providing a reactive handle for either direct fluorination or for elaboration into a heterocycle that can be subsequently fluorinated.

Core Synthetic Paradigms: A Strategic Overview

The synthesis of a fluorinated heterocycle from a benzyl bromide precursor can be approached via two divergent, strategic pathways. The choice between them depends on substrate compatibility, the availability of starting materials, and the desired point of fluorine introduction in the overall synthetic sequence.

• Strategy A: Early-Stage Fluorination: The benzyl bromide precursor is first converted into a fluorinated building block (e.g., a benzyl fluoride). This fluorinated intermediate is then used to construct the heterocyclic ring. This approach is advantageous when the subsequent cyclization chemistry is incompatible with the reagents used for fluorination.

• Strategy B: Late-Stage Fluorination: The benzyl bromide is used to synthesize the desired heterocycle, which retains a benzylic C(sp³)–H bond. This bond is then directly converted to a C–F bond in a final or near-final step. This strategy is exceptionally powerful in medicinal chemistry for the rapid generation of analogues from a common, non-fluorinated intermediate.[4][5]

Caption: Divergent strategies for synthesizing fluorinated heterocycles.

Strategy A: Early-Stage Fluorination of the Benzyl Precursor

This approach focuses on creating the C-F bond on the benzylic precursor before it becomes part of the heterocyclic ring.

Method 1: Nucleophilic Displacement of Bromide (Halex Reaction)

The direct conversion of a benzyl bromide to a benzyl fluoride via an S_N_2 reaction is the most straightforward concept. However, the high solvation energy and low polarizability of the fluoride anion make it a relatively weak nucleophile in polar aprotic solvents. Success hinges on using appropriate fluoride sources and conditions that enhance its nucleophilicity.

Causality and Experimental Choices:

• Fluoride Source: Simple alkali fluorides (KF, CsF) require harsh conditions. Silver(I) fluoride (AgF) is effective due to the precipitation of AgBr, which drives the equilibrium.[6] Amine/HF complexes, such as triethylamine trihydrofluoride (Et₃N·3HF), serve as soluble and moderately nucleophilic fluoride sources that are easier to handle than anhydrous HF.[7][8]

• Solvent: Polar aprotic solvents like acetonitrile or DME are typically used to dissolve the fluoride salt and substrate.

This protocol is adapted from a procedure for the fluorination of α-carbonyl benzyl bromides, which demonstrates good functional group tolerance.[7][8]

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add the benzyl bromide substrate (1.0 equiv), potassium phosphate (K₃PO₄, 1.2 equiv), and anhydrous 1,2-dimethoxyethane (DME).

• Reagent Addition: Carefully add triethylamine trihydrofluoride (Et₃N·3HF, 8.0 equiv) to the stirring suspension at room temperature.

• Reaction: Heat the reaction mixture to 80 °C and monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the mixture to room temperature and carefully quench with a saturated aqueous solution of NaHCO₃.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the corresponding benzyl fluoride.

Method 2: Deoxyfluorination via a Benzyl Alcohol Intermediate

A highly reliable and often superior two-step alternative to direct halide exchange involves the hydrolysis of the benzyl bromide to the corresponding benzyl alcohol, followed by deoxyfluorination. Deoxyfluorination reagents efficiently replace the hydroxyl group with fluorine, avoiding the challenges of fluoride nucleophilicity.

Causality and Experimental Choices:

• Why this route? Benzyl alcohols are often more stable and less lachrymatory than benzyl bromides. Furthermore, modern deoxyfluorination reagents are exceptionally effective for this transformation.[9][10]

• Reagent Selection: Diethylaminosulfur trifluoride (DAST) is a classic reagent but can be thermally unstable.[9] More modern reagents like XtalFluor-E (diethylaminodifluorosulfonium tetrafluoroborate) are crystalline, thermally stable solids that are easier and safer to handle.[10] Recently, sulfur hexafluoride (SF₆), a potent greenhouse gas, has been developed as a fluorinating agent in electrocatalytic and photocatalytic deoxyfluorination, offering a greener alternative.[11][12]

Caption: General mechanism for deoxyfluorination using XtalFluor-E.

• Preparation: In a fume hood, add the benzyl alcohol (1.0 equiv, derived from the bromide) to an oven-dried flask containing a stir bar. Dissolve the alcohol in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Under an inert atmosphere, add XtalFluor-E (1.2 equiv) portion-wise to the stirred solution. Caution: The reaction can be exothermic.

• Reaction: Allow the reaction to stir at 0 °C and slowly warm to room temperature over 2-4 hours. Monitor by TLC for the consumption of the starting material.

• Quenching: Slowly and carefully pour the reaction mixture into a stirred, saturated aqueous solution of NaHCO₃.

• Extraction: Separate the layers and extract the aqueous phase with DCM (2x). Combine the organic layers, wash with water and then brine, dry over MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Reagent	Typical Conditions	Advantages	Disadvantages
DAST	DCM, -78 °C to rt	Widely used, effective	Thermally unstable, potentially explosive
Deoxo-Fluor	THF, rt	More thermally stable than DAST	Can generate HF
XtalFluor-E	DCM, 0 °C to rt	Crystalline solid, stable, high-yielding[10]	Higher cost
SF₆ / Photocatalyst	Acetonitrile, Visible Light	Uses a greenhouse gas as feedstock	Requires specific photocatalytic setup

Strategy B: Late-Stage Benzylic C-H Fluorination

This powerful strategy introduces fluorine directly into a C(sp³)–H bond at the benzylic position of a fully formed heterocycle. This is achieved by generating a high-energy benzylic radical intermediate, which is then trapped by a fluorine atom transfer (FAT) agent.[13][14]

Causality and Experimental Choices:

• Radical Generation: The key is to selectively generate a radical at the benzylic position. This can be done through hydrogen atom transfer (HAT) using photocatalysts (like decatungstate or organic dyes), thermal initiators (like AIBN), or metal catalysts.[5][6]

• Fluorine Source (FAT Agent): Electrophilic N-F reagents like Selectfluor and N-Fluorobenzenesulfonimide (NFSI) are not just "F+" donors; they are excellent fluorine atom transfer agents to carbon-centered radicals.[4][15][16][17] The choice between them can influence selectivity and reactivity.[5][15] NFSI is often favored in photocatalytic reactions.[5][18]

Caption: Simplified photoredox cycle for benzylic C-H fluorination.

This protocol is based on direct photocatalytic fluorination strategies that are effective for a range of substrates.[5]

• Preparation: To a borosilicate vial equipped with a stir bar, add the heterocyclic substrate (1.0 equiv), N-Fluorobenzenesulfonimide (NFSI, 1.5 equiv), and a suitable photocatalyst (e.g., 4CzIPN, 1-5 mol%).

• Solvent and Degassing: Add anhydrous, degassed acetonitrile. Seal the vial and sparge the solution with N₂ or Ar for 15 minutes to remove oxygen, which can quench the excited state of the photocatalyst.

• Irradiation: Place the vial in front of a blue LED lamp (e.g., 450 nm) and stir vigorously at room temperature. Use a fan to maintain a constant temperature.

• Monitoring: Monitor the reaction by LC-MS until the starting material is consumed.

• Workup: Upon completion, remove the solvent under reduced pressure.

• Purification: Dissolve the residue in a minimal amount of DCM and purify by flash column chromatography to isolate the fluorinated heterocycle.

Method	Initiation	Fluorine Source	Key Features
Photocatalysis	Visible Light / Photocatalyst	NFSI, Selectfluor	Very mild conditions, high functional group tolerance.[5][19]
Thermal	AIBN / Heat	NFSI	Does not require specialized photoreactor setup.[5]
Metal-Catalyzed	Mn, Ag, Cu, Fe catalysts	Selectfluor, AgF	Can offer unique selectivity and reactivity.[6][13]
Charge-Transfer	Aza-heterocycle + Selectfluor	Selectfluor	Catalyst-free fluorination of specific aza-heterocycles.[14][20]

Application: Cyclization to Form the Heterocycle

Once the fluorinated benzyl precursor is in hand (from Strategy A), it can be used in various cyclization reactions. A common application is the N-alkylation of an amine followed by intramolecular cyclization.

This protocol illustrates how a benzyl fluoride can be used to construct a key heterocyclic scaffold.

• Preparation: Combine the fluorinated benzyl fluoride (1.0 equiv) and a suitable amino-aldehyde or amino-ketone precursor (1.1 equiv) in a round-bottom flask with a stir bar.

• Reductive Amination: Dissolve the components in a solvent such as methanol or DCM. Add a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv) and a catalytic amount of acetic acid.

• Reaction: Stir the reaction at room temperature until the starting materials are consumed (monitor by TLC or LC-MS).

• Cyclization (Pictet-Spengler type): Upon completion of the reductive amination, carefully add an acid catalyst (e.g., trifluoroacetic acid) and gently heat the mixture to promote intramolecular cyclization.

• Workup: Cool the reaction, neutralize with a saturated NaHCO₃ solution, and extract with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers, filter, and concentrate.

• Purification: Purify the resulting fluorinated tetrahydroisoquinoline via flash column chromatography.

Summary and Outlook

The synthesis of fluorinated heterocycles from benzyl bromide precursors is a dynamic and enabling field in chemical synthesis. By understanding the two primary strategic paradigms—early-stage precursor fluorination and late-stage C-H functionalization—researchers can logically design synthetic routes that are efficient and robust. Nucleophilic displacement and deoxyfluorination provide reliable access to key fluorinated building blocks, while the advent of radical-mediated C-H fluorination, particularly through photoredox catalysis, has opened the door to unprecedented late-stage modifications of complex molecules. Future developments will likely focus on enhancing the selectivity of C-H fluorination, expanding the use of sustainable fluorinating reagents, and developing novel catalytic systems that operate with even greater efficiency and broader substrate scope.

References

• Liu, F., & Sameem, B. (2021). FLUORINATED N-HETEROCYCLES AS CONFORMATIONALLY DIVERSE BIOACTIVES FOR DRUG DISCOVERY. Department of Molecular Medicine, University of South Florida.
• BenchChem. (2025). A Comparative Guide to Electrophilic N-F Fluorinating Reagents: Selectfluor® and N-Fluorobenzenesulfonimide (NFSI). Benchchem.
• Di Mauro, G., et al. (2025). Key developments in fluorinated heterocycles. Taylor & Francis Online.
• Apollo Scientific. (2026).
• Abbas, A. A. (2024). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances.
• Wang, X., et al. (2026). Electrocatalytic Deoxyfluorination of Benzyl Alcohols with SF6 as Fluorinating Agent.
• Unknown Author. (n.d.). Radical Strategies for (Hetero)benzylic C(sp3)–H Functionalization and Cross Coupling. [Source document title unavailable].
• Datta, H., & Melvin, P. (n.d.).
• Unknown Author. (2023). Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Aromatic Compounds. [Source document title unavailable].
• Wikipedia. (n.d.).
• Mukherjee, S., et al. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry.
• Unknown Author. (n.d.). One-pot synthesis of gem-difluorostyrenes from benzyl bromide via olefination of phosphonium ylide with difluorocarbene. [Source document title unavailable].
• Unknown Author. (n.d.). Visible light-induced photocatalytic deoxyfluorination of benzyl alcohol using SF6 as a fluorinating reagent. Green Chemistry (RSC Publishing).
• Van Humbeck, J. F., et al. (2018). Benzylic Fluorination of Aza-Heterocycles Induced by Single-Electron Transfer to Selectfluor. PubMed.
• Organic Chemistry Portal. (n.d.). Benzyl fluoride synthesis by fluorination or substitution. Organic Chemistry Portal.
• Britton, R. (n.d.). Synthesis of Heterobenzylic Fluorides. SFU Summit.
• Unknown Author. (2024). Benzylic C(sp3)
• Wang, X., et al. (2025).
• Britton, R., & Sidal, A. (2015). Direct Photocatalytic Fluorination of Benzylic C-H Bonds with N-Fluorobenzenesulfonimide. The Royal Society of Chemistry.
• Unknown Author. (2024). Benzylic C(sp3)
• Paquin, J.-F. (2014). In Situ Activation of Benzyl Alcohols with XtalFluor-E. Rsc.org.
• Sonawane, M. D., et al. (2004). Deoxyfluorination of alcohols using N,N-diethyl-α,α-difluoro-(m-methylbenzyl). huscap.
• Morimoto, T., & Yamashita, M. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. [Source document title unavailable].
• Morimoto, T., & Yamashita, M. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile.

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Navigating the Reaction Landscape: A Guide to Solvent Selection for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Abstract

This technical guide provides a comprehensive framework for the strategic selection of solvents in reactions utilizing 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. As a versatile substituted benzyl bromide, this reagent is a valuable building block in medicinal chemistry and materials science, often employed in the synthesis of complex molecules like SGLT2 inhibitors.[1][2] The choice of solvent is paramount, as it profoundly influences reaction kinetics, mechanism (SN1 vs. SN2), and ultimately, product yield and purity. This document offers a detailed analysis of solvent properties and their implications, alongside practical, step-by-step protocols for representative nucleophilic substitution reactions.

Introduction: The Pivotal Role of the Solvent

The solvent in a chemical reaction is not merely an inert medium but an active participant that can dictate the reaction pathway. For reactions involving 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, a primary benzylic bromide, the solvent's properties directly influence the competition between the unimolecular (SN1) and bimolecular (SN2) nucleophilic substitution mechanisms.

The structure of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, with its electron-donating methoxy group and electron-withdrawing halogen substituents, presents a nuanced electronic environment that must be considered in conjunction with solvent effects. The benzylic position of the leaving group (bromide) inherently stabilizes a potential carbocation intermediate, a key feature of the SN1 pathway. However, as a primary bromide, the SN2 pathway is also highly accessible. The judicious selection of a solvent is therefore critical to selectively favor one mechanism over the other to achieve the desired synthetic outcome.

Understanding the Substrate: Physicochemical Properties

A thorough understanding of the substrate's properties is the foundation of rational solvent selection. While specific experimental data for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is not extensively published, we can infer its characteristics from structurally similar compounds and general chemical principles.

• Structure: The molecule possesses a polar benzylic bromide moiety and a substituted aromatic ring. The presence of halogens and a methoxy group contributes to its overall polarity.

• Solubility: Based on the "like dissolves like" principle, 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is expected to be soluble in a range of common organic solvents, particularly those with moderate to high polarity.[3] Its solubility in non-polar solvents like hexanes is likely to be limited.

• Reactivity: The primary benzylic bromide is a potent electrophile, readily undergoing nucleophilic substitution. The electron-donating methoxy group can stabilize a developing positive charge on the benzylic carbon, potentially favoring an SN1-like character in certain solvent systems. Conversely, the relatively unhindered nature of the primary carbon favors the backside attack characteristic of an SN2 reaction.

Solvent Classification and Its Impact on Reaction Mechanism

The choice of solvent will steer the reaction towards either an SN1 or SN2 pathway. The key differentiating solvent properties are polarity and proticity.

3.1. Polar Protic Solvents

These solvents (e.g., water, methanol, ethanol) possess a hydrogen atom bonded to an electronegative atom (oxygen or nitrogen) and can engage in hydrogen bonding.

• Effect on SN1: Polar protic solvents are ideal for promoting SN1 reactions. They effectively solvate both the leaving group (bromide anion) and the carbocation intermediate through hydrogen bonding and dipole-dipole interactions, lowering the activation energy for the rate-determining step (carbocation formation).

• Effect on SN2: These solvents hinder SN2 reactions. They form a solvent shell around the nucleophile through hydrogen bonding, reducing its nucleophilicity and impeding its ability to attack the electrophilic carbon.

3.2. Polar Aprotic Solvents

These solvents (e.g., dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetonitrile, acetone) have a large dipole moment but lack O-H or N-H bonds.

• Effect on SN2: Polar aprotic solvents are the preferred choice for SN2 reactions. They can solvate the cation of the nucleophilic salt but leave the anionic nucleophile relatively "bare" and highly reactive. This enhances the rate of the bimolecular reaction.

• Effect on SN1: While they can solvate the carbocation to some extent, they are less effective at stabilizing the leaving group compared to protic solvents, making the SN1 pathway less favorable.

3.3. Non-Polar Solvents

Non-polar solvents (e.g., hexane, toluene, diethyl ether) have low dielectric constants and are generally poor choices for nucleophilic substitution reactions involving charged or highly polar species, as they cannot effectively stabilize the transition states or intermediates.

Table 1: Properties of Common Organic Solvents

Solvent	Formula	Boiling Point (°C)	Density (g/mL)	Dielectric Constant	Classification
Polar Protic
Water	H₂O	100	1.000	80.1	Polar Protic
Methanol	CH₃OH	64.7	0.792	32.7	Polar Protic
Ethanol	C₂H₅OH	78.3	0.789	24.5	Polar Protic
Isopropanol	C₃H₈O	82.6	0.786	19.9	Polar Protic
Polar Aprotic
Dimethylformamide (DMF)	C₃H₇NO	153	0.944	36.7	Polar Aprotic
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	189	1.100	46.7	Polar Aprotic
Acetonitrile	C₂H₃N	81.6	0.786	37.5	Polar Aprotic
Acetone	C₃H₆O	56.2	0.786	20.7	Polar Aprotic
Non-Polar
Hexane	C₆H₁₄	69	0.655	1.9	Non-Polar
Toluene	C₇H₈	110.6	0.867	2.4	Non-Polar
Dichloromethane (DCM)	CH₂Cl₂	39.6	1.33	9.1	Non-Polar
Diethyl Ether	(C₂H₅)₂O	34.6	0.713	4.3	Non-Polar

Data compiled from various sources.[4][5][6][7][8]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for conducting nucleophilic substitution reactions with 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, highlighting the rationale behind solvent selection for achieving specific outcomes.

Protocol 1: SN2 Reaction - Synthesis of a Substituted Amine

This protocol details a classic SN2 reaction, where a strong nucleophile (an amine) displaces the bromide in a polar aprotic solvent. This type of reaction is fundamental in the synthesis of many pharmaceutical intermediates.

Objective: To synthesize N-((4-chloro-2-fluoro-5-methoxyphenyl)methyl)aniline.

Rationale for Solvent Choice: Acetonitrile is chosen as the solvent. It is a polar aprotic solvent that will effectively dissolve the reactants and the potassium carbonate base, while minimally solvating the amine nucleophile, thus maximizing its reactivity for an efficient SN2 reaction.

Materials:

• 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (1.0 eq)

• Aniline (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, reflux condenser, and standard glassware for workup and purification.

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene and anhydrous acetonitrile.

• Add aniline followed by anhydrous potassium carbonate to the stirring solution.

• Heat the reaction mixture to reflux (approximately 82°C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 4-6 hours), cool the reaction mixture to room temperature.

• Filter the mixture to remove the inorganic salts and wash the solid with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.

Protocol 2: SN1-type Reaction - Solvolysis in a Protic Solvent

This protocol illustrates a solvolysis reaction where the solvent (methanol) acts as the nucleophile. This reaction proceeds through an SN1-like mechanism due to the stabilizing effect of the polar protic solvent on the carbocation intermediate.

Objective: To synthesize 1-(Methoxymethyl)-4-chloro-2-fluoro-5-methoxybenzene.

Rationale for Solvent Choice: Methanol is selected as both the solvent and the nucleophile. As a polar protic solvent, it will facilitate the departure of the bromide leaving group and stabilize the resulting benzylic carbocation, promoting the SN1 pathway.

Materials:

• 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (1.0 eq)

• Methanol (anhydrous)

• Sodium bicarbonate (optional, as a weak base to neutralize HBr byproduct)

• Dichloromethane

• Water

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, reflux condenser, and standard glassware for workup and purification.

Procedure:

• Dissolve 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene in anhydrous methanol in a round-bottom flask.

• Optionally, add a weak, non-nucleophilic base like sodium bicarbonate to scavenge the HBr formed during the reaction.

• Heat the solution to reflux (approximately 65°C) and monitor the reaction by TLC.

• Once the starting material is consumed (typically 12-24 hours), cool the reaction to room temperature.

• Remove the methanol under reduced pressure.

• Partition the residue between dichloromethane and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic phase to yield the crude product.

• Purify by column chromatography on silica gel if necessary.

Safety Considerations

1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene and its analogs are potent lachrymators and irritants. All manipulations should be performed in a well-ventilated fume hood.[9][10][11][12] Personal protective equipment (PPE), including safety goggles, lab coat, and chemically resistant gloves, is mandatory. Consult the Safety Data Sheet (SDS) for the specific reagent and solvents used before commencing any experimental work.

Conclusion

The selection of an appropriate solvent is a critical parameter for achieving the desired outcome in reactions involving 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. By understanding the interplay between the substrate's structure, the nature of the nucleophile, and the solvent's properties, researchers can effectively control the reaction mechanism, leading to improved yields and purities of the target molecules. The protocols provided herein serve as a practical guide for the application of these principles in a laboratory setting.

References

• Scribd. (n.d.). Solvent Properties. Retrieved from [Link]

• Organic Chemistry Data. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]

• Murov, S. (n.d.). Common Organic Solvents: Table of Properties. Retrieved from [Link]

• Gundla, R., et al. (2023). Breaking boundaries in diabetic nephropathy treatment: design and synthesis of novel steroidal SGLT2 inhibitors. RSC Medicinal Chemistry. Retrieved from [Link]

• Murakata, M., & Nag, M. (2023). STRATEGY FOR THE SYNTHESIS OF C-ARYL GLUCOSIDES AS SODIUM GLUCOSE COTRANSPORTER 2 INHIBITORS. HETEROCYCLES. Retrieved from [Link]

• Indian Academy of Sciences. (2020). Synthesis of metabolites of dapagliflozin: an SGLT2 inhibitor. Journal of Chemical Sciences. Retrieved from [Link]

• American Chemical Society. (2023, May 8). New Synthesis of Diarylmethanes, Key Building Blocks for SGLT2 Inhibitors. ACS Omega. Retrieved from [Link]

• ResearchGate. (n.d.). The design and synthesis of novel SGLT2 inhibitors: C-glycosides with benzyltriazolopyridinone and phenylhydantoin as the aglycone moieties. Retrieved from [Link]

• Organic Syntheses. (n.d.). NUCLEOPHILIC AROMATIC SUBSTITUTION OF ARYL FLUORIDES BY SECONDARY NITRILES: PREPARATION OF 2-(2-METHOXYPHENYL)-2-METHYLPROPIONITRILE. Retrieved from [Link]

• ResearchGate. (n.d.). Nucleophilic substitution reactions with nucleophilic fluorinating reagents. Retrieved from [Link]

• Royal Society of Chemistry. (2024, June 13). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. RSC Advances. Retrieved from [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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Application Notes & Protocols for the Safe Handling of Lachrymatory Benzyl Bromide Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Dual Nature of Benzyl Bromide

Benzyl bromide (C₆H₅CH₂Br), also known as α-bromotoluene, is a valuable reagent in organic synthesis, primarily utilized for the introduction of the benzyl protecting group for alcohols and carboxylic acids.[1] Its utility stems from the reactivity of the benzylic carbon, which readily participates in nucleophilic substitution reactions.[2][3] However, this reactivity is also the source of its significant hazards. Benzyl bromide is a potent lachrymator, a substance that induces tearing, and is a strong irritant to the skin, eyes, and mucous membranes.[1][4][5] Historically, its powerful irritant properties led to its use as a chemical warfare agent.[1][4]

This guide provides a comprehensive framework for the safe handling of benzyl bromide and related lachrymatory compounds. It moves beyond a simple checklist of precautions to explain the scientific rationale behind each recommendation, empowering researchers to build a culture of safety grounded in a deep understanding of the chemical's properties.

Section 1: Hazard Assessment and Risk Mitigation

A thorough understanding of the hazards associated with benzyl bromide is the foundation of safe laboratory practice. It is a combustible liquid that is toxic by inhalation, ingestion, and skin absorption.[5][6][7]

Physicochemical and Toxicological Profile

Property	Value	Source(s)
Chemical Formula	C₇H₇Br	[4][7]
Molecular Weight	171.03 g/mol	[4][7]
Appearance	Colorless to pale yellow liquid	[3][7]
Odor	Sharp, pungent, agreeable	[5][7]
Boiling Point	198-201 °C	[7]
Melting Point	-3.9 °C	[7]
Density	1.438 g/cm³	[4]
Flash Point	70 °C (158 °F)	[4]
Vapor Density	5.8 (Heavier than air)
Solubility	Reacts with water; soluble in organic solvents	[8]

Mechanism of Lachrymatory Action: Lachrymatory agents like benzyl bromide are electrophilic compounds that activate the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channels on sensory neurons of the cornea and respiratory tract.[9] This activation leads to a rapid influx of calcium ions, triggering a pain response, the sensation of irritation, and the physiological reactions of tearing and coughing.[9]

The Hierarchy of Controls: A Proactive Approach to Safety

The most effective way to mitigate the risks of working with benzyl bromide is to follow the hierarchy of controls, which prioritizes engineering and administrative controls over personal protective equipment (PPE).

Caption: Hierarchy of controls for managing benzyl bromide exposure.

Section 2: Standard Operating Procedures (SOPs) for Benzyl Bromide

Adherence to well-defined SOPs is critical for minimizing exposure and preventing accidents.

Personal Protective Equipment (PPE)

Workplace controls are always preferable to PPE; however, for many laboratory applications, a combination is necessary.[10]

• Hand Protection: Wear appropriate chemical-resistant gloves.[11][12] Always inspect gloves for tears or punctures before use and practice proper glove removal technique to avoid skin contact.[11]

• Eye Protection: Chemical splash goggles and a face shield are mandatory when handling benzyl bromide.[10][12] Contact lenses should not be worn.[10]

• Skin and Body Protection: A lab coat and appropriate protective clothing should be worn to prevent skin exposure.[10][12]

• Respiratory Protection: All work with benzyl bromide must be conducted in a certified chemical fume hood to minimize inhalation of vapors.[11][13] If there is a risk of exceeding exposure limits, a NIOSH-approved respirator with appropriate cartridges should be used.[11][12]

Engineering Controls

• Chemical Fume Hood: All manipulations of benzyl bromide, including weighing, transferring, and reaction setups, must be performed in a properly functioning chemical fume hood.[14]

• Ventilation: Ensure adequate general ventilation in the laboratory.[13]

• Safety Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area.[10][13]

Safe Handling and Storage

• Storage: Store benzyl bromide in a cool, dry, well-ventilated area away from light, moisture, and incompatible materials.[10][11] Keep containers tightly closed.[11]

• Incompatible Materials: Benzyl bromide reacts violently with strong bases, amines, oxidizing agents, and alcohols.[10] It is also corrosive to many metals, especially in the presence of moisture.[8][15]

• Dispensing: When possible, use an automated system to pump liquid benzyl bromide from storage containers to reaction vessels to minimize the risk of spills and exposure.[10]

Section 3: Experimental Protocols

The following protocols are provided as examples and should be adapted to the specific requirements of your research, following a thorough risk assessment.

Protocol: Benzylation of an Alcohol

This protocol outlines a general procedure for the benzylation of an alcohol using benzyl bromide.

Materials:

• Alcohol substrate

• Sodium hydride (NaH)

• Anhydrous tetrahydrofuran (THF)

• Benzyl bromide

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Septa

• Syringes

• Nitrogen or argon gas supply

Procedure:

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), add the alcohol substrate and anhydrous THF to a dry round-bottom flask equipped with a magnetic stirrer.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride portion-wise to the stirred solution. Allow the reaction to stir at 0 °C for 30 minutes.

• Addition of Benzyl Bromide: Slowly add benzyl bromide to the reaction mixture via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC or LC-MS).

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate.

• Washing: Wash the combined organic layers with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol: Spill Cleanup

In the event of a benzyl bromide spill, immediate and appropriate action is required.

Procedure:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Personal Protection: Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and splash goggles.

• Containment: For small spills, absorb the liquid with an inert material such as sand, dry lime, or soda ash.[10] Do NOT use water.[10]

• Collection: Carefully collect the absorbent material into a sealed container for hazardous waste disposal.[10]

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[10]

Section 4: Emergency Procedures

A clear and well-rehearsed emergency plan is essential when working with hazardous materials like benzyl bromide.

Caption: Emergency response flowchart for benzyl bromide exposure.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing has stopped, begin rescue breathing. Seek immediate medical attention.[10] Medical observation for 24 to 48 hours is recommended as pulmonary edema may be delayed.[10]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing.[11] Seek medical attention.[13]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[11][13] Seek immediate medical attention.[13]

• Ingestion: Do NOT induce vomiting.[11][13] Rinse mouth with water. Seek immediate medical attention.[11][13]

Section 5: Waste Disposal

All benzyl bromide waste, including contaminated materials, must be handled as hazardous waste.

• Collection: Collect waste in clearly labeled, sealed containers.[11]

• Disposal: Dispose of waste through a licensed professional waste disposal service.[11] This may involve incineration in a chemical incinerator equipped with an afterburner and scrubber.[11][13] Do not dispose of benzyl bromide down the drain.[11]

Conclusion

Benzyl bromide is an indispensable tool in the synthetic chemist's arsenal, but its utility must be balanced with a profound respect for its hazardous properties. By implementing the engineering controls, administrative procedures, and personal protective measures outlined in this guide, researchers can significantly mitigate the risks associated with this compound. A proactive and informed approach to safety is paramount to ensuring a secure and productive research environment.

References

• New Jersey Department of Health and Senior Services. (2000, December 15). Hazardous Substance Fact Sheet: Benzyl Bromide. Retrieved from [Link]

• GazFinder. (n.d.). Benzyl bromide (C7H7Br). Retrieved from [Link]

• Wikipedia. (n.d.). Benzyl bromide. Retrieved from [Link]

• Fiveable. (2025, September 15). Benzyl Bromide Definition - Organic Chemistry Key Term. Retrieved from [Link]

• Bionity. (n.d.). Benzyl bromide. Retrieved from [Link]

• Acros Organics. (n.d.). Safety Data Sheet: Benzyl bromide. Retrieved from [Link]

• International Labour Organization & World Health Organization. (2021). International Chemical Safety Cards: BENZYL BROMIDE (ICSC: 1225). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7498, Benzyl bromide. Retrieved from [Link]

• Journal of Young Investigators. (2021, July 22). The Biological Mechanisms of Tear Gas on the Human Body. Retrieved from [Link]

• Cole-Parmer. (2006, March 28). Material Safety Data Sheet - Benzyl bromide, 98%. Retrieved from [Link]

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• 5. Benzyl Bromide | C7H7Br | CID 7498 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 15. ICSC 1225 - BENZYL BROMIDE [inchem.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Welcome to the technical support center for the synthesis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during this synthesis. Our goal is to empower you with the knowledge to optimize your reaction yields and ensure the highest purity of your final product.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My reaction yield for the synthesis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is consistently low. What are the most likely causes and how can I improve it?

Low yield in this benzylic bromination is a common challenge. The root cause often lies in one or more of the following areas: inefficient radical initiation, degradation of the product, or competing side reactions. Let's break down the troubleshooting process.

A. Inefficient Radical Initiation:

The Wohl-Ziegler reaction, the cornerstone of this synthesis, is a radical chain reaction.[1][2] Inconsistent or slow initiation will significantly hamper your yield.

• Initiator Choice & Quality: Azobisisobutyronitrile (AIBN) and benzoyl peroxide (BPO) are standard initiators. Ensure your initiator is not expired and has been stored correctly. BPO can degrade over time, and AIBN is sensitive to light and heat.

• Reaction Temperature: The reaction temperature must be appropriate for the chosen initiator. AIBN typically requires temperatures between 70-80 °C for efficient decomposition into radicals. If using BPO, a similar temperature range is effective.

B. Product and Reagent Stability:

• NBS Purity: The purity of N-Bromosuccinimide (NBS) is critical. Impure NBS, often appearing yellow, can contain excess bromine and HBr, which can lead to undesired ionic side reactions, including bromination of the aromatic ring.[3] It is highly recommended to recrystallize NBS from water if its purity is questionable.[1]

• Product Lability: Benzyl bromides are lachrymatory and can be sensitive to moisture and light. Ensure your work-up procedure is efficient and that the final product is stored under an inert atmosphere, protected from light.

C. Competing Side Reactions:

The primary culprits for low yield are often side reactions. The most common of these is over-bromination, leading to the formation of dibromo- and tribromo- species.

• Control of NBS Stoichiometry: Use of a slight excess of NBS (e.g., 1.05-1.1 equivalents) is common, but a large excess will favor di- and tri-bromination.

• Slow Addition of NBS: Adding the NBS portion-wise or as a slurry over the course of the reaction can help maintain a low concentration of bromine and HBr, minimizing over-bromination and aromatic bromination.

Question 2: I am observing significant amounts of di- and tri-brominated impurities in my crude product. How can I minimize the formation of these over-brominated species?

This is a classic challenge in benzylic brominations.[3] The desired mono-brominated product is actually more reactive towards radical bromination than the starting toluene derivative. This is because the electron-withdrawing bromine atom further stabilizes the benzylic radical.

Here are some strategies to favor mono-bromination:

Strategy	Rationale
Precise NBS Stoichiometry	Use no more than 1.0 to 1.1 equivalents of NBS relative to the starting material.
Slow, Portion-wise Addition of NBS	This maintains a low concentration of the brominating agent, reducing the likelihood of multiple brominations on a single molecule.
Reaction Monitoring	Closely monitor the reaction progress using techniques like TLC, GC, or HPLC. Stop the reaction once the starting material is consumed to an optimal level, without allowing significant build-up of the di-bromo product.
Use of Freshly Recrystallized NBS	As mentioned, pure NBS is key to preventing side reactions.

Experimental Protocol: A General Procedure for Benzylic Bromination

The following is a representative, step-by-step protocol for the synthesis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene from 4-chloro-2-fluoro-5-methoxytoluene.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-chloro-2-fluoro-5-methoxytoluene (1.0 eq.) in a suitable anhydrous solvent (e.g., carbon tetrachloride, acetonitrile, or cyclohexane) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagents: Add N-Bromosuccinimide (NBS, 1.05 eq.) and a radical initiator such as AIBN (0.02-0.1 eq.) to the flask.

• Reaction Execution: Heat the reaction mixture to reflux (typically 70-80 °C) with vigorous stirring. The reaction progress should be monitored by TLC or GC.

• Work-up: Once the reaction is complete (or has reached optimal conversion), cool the mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization to yield the desired 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene.

Question 3: What is the mechanistic basis for the Wohl-Ziegler bromination, and how do side reactions arise?

Understanding the reaction mechanism is fundamental to effective troubleshooting. The Wohl-Ziegler reaction proceeds via a free-radical chain mechanism.

Core Reaction Mechanism:

Caption: A simplified workflow of the Wohl-Ziegler radical chain mechanism.

Side Reaction Pathways:

Caption: Key side reactions in the synthesis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene.

Question 4: I suspect my starting material, 4-chloro-2-fluoro-5-methoxytoluene, is impure. How would this affect the reaction and what should I do?

The purity of your starting material is paramount. Impurities can act as radical scavengers, inhibiting the reaction, or they may undergo bromination themselves, leading to a complex product mixture and difficult purification.

• Potential Impurities: Common impurities could include isomers from the synthesis of the starting material or residual solvents.

• Impact on Reaction: Inert impurities will lower your effective yield by reducing the amount of true starting material. Reactive impurities will consume your NBS and lead to byproducts.

• Recommended Action: It is always best practice to purify the starting material if its purity is below 98%. This can typically be achieved by distillation, recrystallization, or column chromatography. Confirm the purity of your starting material by NMR and GC-MS before proceeding with the bromination.

Question 5: Are there any alternative, more environmentally friendly solvents I can use instead of carbon tetrachloride?

Yes, due to the toxicity and environmental concerns associated with carbon tetrachloride, several alternative solvents have been successfully employed in benzylic bromination reactions.

Solvent	Advantages	Considerations
Acetonitrile	Good solvating power for NBS and many organic substrates.	Can be more challenging to remove under vacuum.
Cyclohexane	An inert, non-polar solvent that is a good replacement for CCl4.	Lower boiling point may require longer reaction times.
Supercritical CO2	An environmentally benign solvent that simplifies product isolation.[4]	Requires specialized high-pressure equipment.

The choice of solvent can influence the reaction rate and selectivity, so some optimization may be necessary when deviating from established protocols.

References

• N-Bromosuccinimide - Wikipedia. Available at: [Link]

• Allylic Bromination by NBS with Practice Problems - Chemistry Steps. Available at: [Link]

• Reagent Friday: NBS (N-Bromo Succinimide) - Master Organic Chemistry. Available at: [Link]

• NBS (n-bromosuccinimide) reaction mechanism for allylic bromination - YouTube. Available at: [Link]

• (PDF) On the mechanism of N-bromosuccinimide brominations. Bromination of cyclohexane and cyclopentane with N-bromosuccinimide - ResearchGate. Available at: [Link]

• Reactions on the “Benzylic” Carbon: Bromination And Oxidation - Master Organic Chemistry. Available at: [Link]

• Benzylic Bromination - Chemistry Steps. Available at: [Link]

• Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon - Scientific Update. Available at: [Link]

• In the second propagation step in the bromination of toluene, Br2... | Study Prep in Pearson+. Available at: [Link]

• Toluene on bromination in presence of light yields - Chemistry - Vaia. Available at: [Link]

• Toluene reacts with bromine in the presence of light class 11 chemistry JEE_Main - Vedantu. Available at: [Link]

• What is the reaction between bromine and toluene? - Quora. Available at: [Link]

• How to know when to stop reaction, benzylic bromination using AIBN - Reddit. Available at: [Link]

• Free-radical side-chain bromination of alkylaromatics in supercritical carbon dioxide. Available at: [Link]

• Organic chemistry 23: Radicals - allylic and benzylic bromination, cyclizations - CureFFI.org. Available at: [Link]

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• 4. Free-radical side-chain bromination of alkylaromatics in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Storage and Handling of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Welcome to the Technical Support Center for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the hydrolysis of this valuable reagent during storage. By understanding the mechanisms of degradation and implementing proper handling techniques, you can ensure the integrity and reactivity of your material for successful experimental outcomes.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: I've noticed a decrease in the purity of my 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene over time. What is the likely cause?

A1: The most probable cause of degradation for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is hydrolysis. This compound is a substituted benzyl bromide, a class of reagents known to be sensitive to moisture.[1][2] The benzylic carbon is electrophilic and susceptible to nucleophilic attack by water, which leads to the substitution of the bromide with a hydroxyl group, forming the corresponding benzyl alcohol and hydrobromic acid (HBr). This process not only consumes your starting material but the HBr generated can potentially catalyze further degradation of acid-sensitive components in your experiments.

The reaction is driven by the formation of a resonance-stabilized benzylic carbocation intermediate, which makes benzyl bromides more reactive towards nucleophiles like water compared to simple alkyl bromides.[3][4][5]

Q2: What is the chemical mechanism behind the hydrolysis of this compound?

A2: The hydrolysis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene proceeds primarily through a nucleophilic substitution pathway. Given the structure of a primary benzyl bromide, it can react via both SN1 and SN2 mechanisms, with the predominant pathway influenced by the conditions.

• SN1-like Mechanism: In the presence of a polar protic solvent like water, the reaction can proceed through an SN1-like pathway. The C-Br bond ionizes to form a resonance-stabilized benzylic carbocation. This carbocation is particularly stable because the positive charge can be delocalized into the aromatic ring.[4][5] Water then acts as a nucleophile, attacking the carbocation to form a protonated alcohol, which is then deprotonated to yield the final benzyl alcohol product.

• SN2 Mechanism: A direct displacement (SN2) mechanism can also occur, where a water molecule directly attacks the electrophilic benzylic carbon, displacing the bromide ion in a single concerted step.[1]

Regardless of the precise mechanism, the presence of water is the critical factor driving the degradation.

Hydrolysis Mechanism of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Caption: A logical workflow for diagnosing the cause of reagent degradation.

Troubleshooting Guides

Issue 1: The reagent is stored at -20°C under nitrogen, but I still see degradation.

• Possible Cause 1: Ineffective Seal. The container cap or septum may not be providing a truly airtight seal, allowing slow ingress of moisture over time. Even under an inert atmosphere, a poor seal can lead to gradual contamination.

  • Solution: Inspect the container's cap and threads for any damage. For Sure/Seal™ style bottles, ensure the septum has not been excessively punctured. Use Parafilm "M" for an additional external seal. [6]* Possible Cause 2: Contaminated Inert Gas. The nitrogen or argon source may be contaminated with moisture.

  • Solution: Use a high-purity grade of inert gas. If the gas line is long, consider installing an in-line moisture trap.

• Possible Cause 3: Frequent Access. If the bottle is accessed very frequently, small amounts of moisture can be introduced each time, accumulating over time.

  • Solution: For frequently used reagents, consider aliquoting the material into smaller, single-use vials under an inert atmosphere. This protects the main stock from repeated exposure.

Issue 2: The material has developed a slight discoloration.

• Possible Cause: Discoloration can be a sign of decomposition. The formation of HBr during hydrolysis can lead to acid-catalyzed side reactions or the liberation of trace bromine, which can cause a yellowish or brownish tint. [7] * Solution: Confirm the identity of the impurity via analytical methods (e.g., NMR, LC-MS). If hydrolysis is confirmed, the material may not be suitable for reactions sensitive to protic acids or where precise stoichiometry is required. Consider purifying the material by recrystallization if possible, though prevention is a far better strategy. Storing the material over a non-reactive HBr scavenger like anhydrous potassium carbonate is a practice sometimes used for benzyl bromides, but compatibility should be verified. [7]

Experimental Protocols

Protocol 1: Recommended Procedure for Aliquoting and Long-Term Storage

This protocol describes how to safely handle and store the reagent to ensure its long-term stability.

• Preparation: Move the sealed primary container of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene from -20°C storage to a desiccator at room temperature. Allow it to equilibrate for at least 1-2 hours.

• Inert Atmosphere Setup: In a fume hood, prepare a set of small, amber glass vials with screw caps containing PTFE-lined septa. Dry these vials in an oven and cool them in a desiccator. Set up a manifold or needle connected to a cylinder of dry argon or nitrogen with a gentle gas flow.

• Transfer: Briefly remove the cap from the primary container. Immediately flush the headspace with the inert gas. Quickly weigh and transfer the desired amount of the reagent into the smaller vials.

• Blanketing and Sealing: Before sealing each small vial, flush its headspace with the inert gas. Tightly screw on the cap.

• Final Sealing: Wrap the cap and neck of each vial with Parafilm "M" for an extra layer of protection.

• Storage: Clearly label each vial with the compound name, date, and handling instructions ("Store at -20°C under inert atmosphere"). Place the vials inside a larger, sealed secondary container with a desiccant, and store in a -20°C freezer. [8][9]

References

• Vertex AI Search. (n.d.). Desiccants for Industrial Chemical shipping & storage containers.
• Vertex AI Search. (n.d.). Chemical Storage.
• Spectrum Pharmacy Supplies. (n.d.). Desiccants.
• Terra Universal. (2016, March 10). Moisture-Free Storage: Nitrogen or Desiccant?
• Pharma Desiccants. (2026, January 13). 404.
• Infinity Learn. (2026, February 10). (A)Benzyl bromide when kept in acetone – water, produces benzyl alcohol (R) The reaction follows SN2 mechanism.
• ResearchGate. (2024, December 27). (PDF) Principles of Inert Atmosphere Storage.
• Edco Supply Co. (2025, June 3). Understanding Desiccants: Function & Types.
• Linde. (n.d.). Inerting in the chemical industry.
• Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents [closed].
• Pearson. (n.d.). Benzyl bromide is a primary halide. It undergoes SN1 substitution....
• Sciencemadness Discussion Board. (2014, January 23). Benzyl Bromide Synthesis.
• Sciencemadness.org. (2025, January 14). How do you store chemicals in inert gas?
• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation.
• Vertex AI Search. (2024, February 22). Three types of hydrolysis and ways to prevent hydrolysis.
• Chemistry Steps. (2024, February 10). Benzylic Bromination.
• ResearchGate. (2015, April 14). Are alkyl bromides susceptible to hydrolysis?
• Ossila. (n.d.). Air Sensitive Compounds.
• Towson University. (n.d.). Recommended Procedures for the Safe Storage of Chemicals in Laboratories.

Sources

• 1. (A)Benzyl bromide when kept in acetone – water, produces benzyl alcohol (R) The reaction follows SN2 mechanism [infinitylearn.com]
• 2. researchgate.net [researchgate.net]
• 3. Benzyl bromide is a primary halide. It undergoes SN1 substitution... | Study Prep in Pearson+ [pearson.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 6. towson.edu [towson.edu]
• 7. Sciencemadness Discussion Board - Benzyl Bromide Synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. desiccantpak.com [desiccantpak.com]
• 9. spectrumrx.com [spectrumrx.com]

Technical Support Center: Purification of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Executive Summary & Safety Directive

Compound: 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene CAS: 886498-61-9 Class: Poly-substituted Benzylic Bromide Primary Application: Intermediate for Tyrosine Kinase Inhibitors (e.g., EGFR inhibitors) and SGLT2 inhibitors.

⚠️ CRITICAL SAFETY WARNING: This compound is a potent lachrymator and alkylating agent. It causes severe eye and respiratory irritation.

• Mandatory: Handle only in a functioning fume hood.

• Decontamination: Keep a beaker of 10% aqueous sodium thiosulfate or ethanolamine nearby to neutralize spills immediately.

• Moisture Sensitivity: Benzylic bromides hydrolyze rapidly in moist air to form corrosive HBr and the corresponding benzyl alcohol.

Purification Decision Matrix

Before selecting a protocol, determine the physical state of your crude material and the impurity profile (via TLC/HPLC).

Figure 1: Decision tree for selecting the optimal purification pathway based on crude physical state and impurity profile.

Detailed Purification Protocols

Protocol A: Recrystallization (The Gold Standard)

Best for: Removing unreacted toluene starting material and small amounts of gem-dibromide. Target Purity: >98%[1]

The Solvent System: Benzylic bromides are typically soluble in polar organic solvents but insoluble in alkanes.

• Solvent A (Good Solvent): Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Solvent B (Anti-Solvent): n-Heptane (preferred over Hexane due to higher boiling point) or Cyclohexane.

Step-by-Step Workflow:

• Dissolution: Dissolve the crude solid in the minimum amount of Solvent A at 40-50°C. Do not boil excessively to prevent thermal degradation.

• Filtration (Optional): If there are insoluble salts (succinimide from NBS), filter hot through a sintered glass funnel.

• Anti-Solvent Addition: Slowly add Solvent B dropwise to the warm solution until a persistent cloudiness (turbidity) appears.

• Re-dissolution: Add a few drops of Solvent A to just clear the solution.

• Crystallization:

  • Allow to cool to room temperature (RT) slowly (over 1-2 hours).

  • Troubleshooting: If oiling out occurs, scratch the glass or add a seed crystal.

  • Cool to 0-4°C in an ice bath for 1 hour.

• Isolation: Filter the crystals and wash with cold Solvent B. Dry under high vacuum (< 30°C).

Protocol B: Buffered Flash Chromatography

Best for: Oily crude products or separating distinct impurities that co-crystallize. Risk: Silica gel is acidic and can catalyze the decomposition of benzyl bromides into benzyl alcohols and HBr (autocatalytic cycle).

The "Neutralized Silica" Technique:

• Slurry Preparation: Prepare the silica gel slurry using Hexane/Et3N (99:1) . The Triethylamine (Et3N) neutralizes acidic sites on the silica.

• Equilibration: Flush the column with 2-3 column volumes of pure Hexane to remove excess Et3N (excess amine can react with your product).

• Elution:

  • Load crude (dissolved in minimal DCM/Hexane).

  • Elute with a gradient of Hexane → 5-10% EtOAc/Hexane .

  • Note: The product is relatively non-polar.[2][3] It typically elutes just after the unreacted starting material but before the aldehyde/alcohol impurities.

Troubleshooting & FAQs

Q1: My product is "oiling out" during recrystallization instead of forming crystals. Why?

Diagnosis: This usually happens if the cooling is too rapid or the impurity profile (specifically the gem-dibromide) is high, acting as a solvent. Corrective Actions:

• The "Cloud Point" Method: Re-heat to dissolve the oil. Add the anti-solvent slower. Stop adding anti-solvent before heavy turbidity.

• Seeding: Add a tiny crystal of pure product (if available) at 25°C.

• Solvent Switch: Switch from Hexane to Methyl tert-butyl ether (MTBE)/Heptane . MTBE often handles fluorinated aromatics better than EtOAc.

Q2: I see a "doublet of doublets" in the proton NMR near 6.6 ppm. What is it?

Diagnosis: This is likely the gem-dibromide impurity (

). Mechanism: During radical bromination (Wohl-Ziegler), the benzyl bromide product is more reactive toward radicals than the starting toluene, leading to over-bromination. Removal:

• Recrystallization is moderately effective.

• Chemical Trick: If levels are >10%, dissolve crude in aqueous THF and treat with a catalytic amount of morpholine or secondary amine. The amine reacts faster with the highly reactive gem-dibromide to form a water-soluble salt, while the benzyl bromide reacts slower. Proceed with extreme caution and test on small scale.

Q3: The silica column turned brown/black during purification.

Diagnosis: Acid-catalyzed decomposition. The silica stripped HBr from your product, which then charred organic residues. Fix: You skipped the neutralization step. Always pretreat silica with 1% Triethylamine (Et3N) in Hexane. Alternatively, use neutral alumina instead of silica gel.

Q4: How do I store the purified compound?

Protocol:

• Temperature: -20°C (Freezer).

• Atmosphere: Argon or Nitrogen (strictly anhydrous).

• Stabilizer: Add a small piece of Copper wire or Silver wool to the vial. These scavenge free bromide/HBr and prevent the autocatalytic decomposition cycle.

Impurity Profile & Analytical Data

Impurity Type	Origin	Detection (TLC/NMR)	Removal Strategy
Starting Material	Unreacted Toluene	High Rf (Non-polar). Methyl singlet ~2.3 ppm.	Recrystallization (remains in mother liquor).
Gem-Dibromide	Over-bromination	Benzylic proton shifts downfield (~6.6 ppm).	Fractional Recrystallization; Hydrolysis.
Benzyl Alcohol	Hydrolysis (Moisture)	Lower Rf (Polar). Broad -OH peak.	Silica Column (elutes much later).[2]
Succinimide	Byproduct of NBS	Very Polar (Baseline). Insoluble in CCl4/Hexane.	Water wash or Filtration (insoluble in non-polar solvents).

References

• Wohl-Ziegler Bromination Mechanism & Side Products

  • Title: "N-Bromosuccinimide.[3] Mechanisms of Allylic Bromination and Related Reactions"

  • Source: Chemical Reviews

  • URL:[Link]

• Purification of Benzylic Bromides (General Protocols)

  • Title: "Purification of unstable benzyl bromides via buffered silica gel chrom
  • Source: Journal of Organic Chemistry (General Technique Cit

  • URL:[Link]

• SGLT2 Inhibitor Synthesis (Contextual Application)

  • Title: "Discovery of Remogliflozin Etabonate: A Potent and Selective SGLT2 Inhibitor"
  • Source: Journal of Medicinal Chemistry

  • URL:[Link]

Disclaimer: This guide is for research purposes only. The user assumes all responsibility for safety and compliance with local chemical regulations.

Sources

• 1. chemscene.com [chemscene.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Side Reactions in Fluorinated Benzyl Bromide Alkylation

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide you with in-depth, field-proven insights into minimizing common side reactions during the alkylation of nucleophiles with fluorinated benzyl bromides. As a class of valuable reagents in medicinal chemistry and chemical biology, understanding and controlling their reactivity is paramount for successful synthesis.[1] This guide moves beyond simple protocols to explain the underlying principles governing these reactions, empowering you to troubleshoot and optimize your experiments effectively.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Challenges

This section addresses the most common issues encountered when working with fluorinated benzyl bromides.

Q1: My primary or secondary amine alkylation is resulting in a mixture of mono- and di-alkylated products. How can I improve the selectivity for the mono-alkylated product?

A1: This is a classic challenge in N-alkylation. The mono-alkylated product is often more nucleophilic than the starting amine, leading to a "runaway reaction" where it competes for the remaining benzyl bromide.[2][3]

Core Directive: To favor mono-alkylation, you need to control the relative concentrations and reactivities.

Troubleshooting Strategies:

• Stoichiometry is Key: Use a large excess of the starting amine relative to the fluorinated benzyl bromide. This statistically favors the reaction of the benzyl bromide with the more abundant starting amine.[4]

• Slow Addition: Add the fluorinated benzyl bromide dropwise to the reaction mixture containing the amine. This maintains a low concentration of the alkylating agent, minimizing the chance of the mono-alkylated product reacting further.

• Lower Reaction Temperature: Reducing the temperature will decrease the overall reaction rate, often enhancing selectivity by favoring the kinetically controlled product.

• Choice of Base: Use a non-nucleophilic, sterically hindered base (e.g., diisopropylethylamine - DIPEA) to neutralize the HBr formed during the reaction. Stronger, less hindered bases can deprotonate the product amine, increasing its nucleophilicity and promoting over-alkylation.

• Protecting Groups: For valuable substrates or when high selectivity is critical, consider using a protecting group on the amine.[5][6][7] After the initial alkylation, the protecting group can be removed. Common protecting groups for amines include Boc and Cbz.

Q2: I am observing a significant amount of an elimination byproduct, resulting in a fluorinated styrene derivative. What causes this and how can I prevent it?

A2: Elimination, specifically E2 elimination, is a common competing pathway with SN2 substitution, especially with benzylic halides.[8][9] The stability of the resulting conjugated system in the styrene derivative provides a strong thermodynamic driving force for this side reaction.

Core Directive: To minimize elimination, you need to favor conditions that promote the SN2 pathway over the E2 pathway.

Troubleshooting Strategies:

• Base Selection: The choice of base is critical. Strong, bulky bases favor E2 elimination. Opt for weaker, non-nucleophilic bases like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃).[10] For O-alkylation of phenols, even milder bases can be effective.[11]

• Solvent Effects: Polar aprotic solvents such as DMF, DMSO, or acetonitrile generally favor SN2 reactions over E2. Protic solvents can stabilize the transition state of the E1 pathway, which can also be a competing reaction with secondary and tertiary benzylic halides.[8]

• Temperature Control: Higher temperatures tend to favor elimination reactions. Running the reaction at the lowest temperature that allows for a reasonable reaction rate can significantly reduce the formation of the styrene byproduct.

• Nucleophile Choice: Highly basic nucleophiles are more likely to act as a base and induce elimination. If possible, using a less basic nucleophile can help.

Q3: My reaction yield is low, and I suspect hydrolysis of the fluorinated benzyl bromide. How can I mitigate this?

A3: Benzyl bromides are susceptible to hydrolysis, especially in the presence of water and certain bases, to form the corresponding benzyl alcohol.[12] The presence of fluorine atoms can influence the rate of this side reaction.

Core Directive: Meticulously exclude water from your reaction system.

Troubleshooting Strategies:

• Anhydrous Conditions: Use anhydrous solvents and reagents. Dry your glassware thoroughly before use. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help to exclude atmospheric moisture.

• Choice of Base: Be cautious with strong aqueous bases like NaOH. If a strong base is required, consider using a phase-transfer catalyst (PTC) with a lower concentration of aqueous NaOH to minimize hydrolysis in the aqueous phase.[11]

• Non-Aqueous Workup: During the workup, minimize the contact time with aqueous layers. If possible, use a non-aqueous workup procedure.

• Phase-Transfer Catalysis (PTC): For reactions involving an aqueous phase, PTC can be highly effective. The catalyst transfers the nucleophile to the organic phase to react with the benzyl bromide, minimizing the contact of the benzyl bromide with water.[13][14]

Section 2: Troubleshooting Guides - A Deeper Dive

This section provides more detailed, scenario-based troubleshooting advice.

Guide 2.1: O-Alkylation of Phenols and Alcohols

The Williamson ether synthesis is a common method for the O-alkylation of phenols and alcohols.[15]

Problem: Low yield of the desired fluorinated benzyl ether, with significant recovery of the starting alcohol/phenol and formation of fluorinated benzyl alcohol.

Potential Cause	Troubleshooting Action	Scientific Rationale
Incomplete Deprotonation	Use a stronger base (e.g., NaH instead of K₂CO₃). Ensure the base is fresh and properly handled.	The alkoxide/phenoxide is the active nucleophile. Incomplete formation will slow down the desired reaction, allowing side reactions like hydrolysis to become more prominent.
Hydrolysis of Benzyl Bromide	Switch to anhydrous solvents (e.g., dry THF or DMF). Perform the reaction under an inert atmosphere.	Water can compete with your nucleophile, leading to the formation of the corresponding benzyl alcohol.[12]
Steric Hindrance	Increase the reaction temperature or use a more reactive benzylating agent if possible.	Sterically hindered alcohols or phenols will react more slowly. Increasing the kinetic energy of the system can help overcome this barrier.
Poor Solubility	Choose a solvent that dissolves all reactants. For biphasic systems, consider a phase-transfer catalyst.	For the reaction to occur, the nucleophile and the electrophile must be in the same phase. PTCs facilitate the transport of the nucleophile into the organic phase.[14][16]

Guide 2.2: N-Alkylation of Amines

As discussed, over-alkylation is a major concern.[2][3][4]

Problem: A complex mixture of primary, secondary, tertiary, and even quaternary ammonium salts is formed.

Potential Cause	Troubleshooting Action	Scientific Rationale
Product is More Nucleophilic	Use a large excess of the starting amine (5-10 equivalents).	This increases the probability of the benzyl bromide reacting with the starting amine rather than the more nucleophilic product.[4]
Rapid Reaction Rate	Add the benzyl bromide slowly to the reaction mixture at a low temperature.	This keeps the instantaneous concentration of the alkylating agent low, disfavoring further reaction of the initially formed product.
Base-Induced Reactivity	Use a non-nucleophilic, sterically hindered base like DIPEA.	This minimizes deprotonation of the product amine, which would further increase its nucleophilicity.
Uncontrolled Reaction Conditions	Carefully control the reaction temperature.	Exothermic reactions can lead to a rapid increase in temperature, promoting over-alkylation and other side reactions.

Visualizing the N-Alkylation Challenge

Caption: N-Alkylation pathway and strategies to favor mono-alkylation.

Section 3: Experimental Protocols

Protocol 3.1: General Procedure for O-Alkylation of a Phenol using Phase-Transfer Catalysis

This protocol is designed to minimize elimination and hydrolysis side reactions.

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add the fluorinated phenol (1.0 eq.), toluene (10 mL/mmol of phenol), and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB) (0.1 eq.).

• Addition of Base: Add a 30% aqueous solution of sodium hydroxide (2.0 eq.).

• Addition of Alkylating Agent: While stirring vigorously, add the fluorinated benzyl bromide (1.1 eq.) dropwise over 15-30 minutes at room temperature.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) and monitor the progress by TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature, and add water to dissolve any salts. Separate the organic layer.

• Extraction: Extract the aqueous layer with toluene or another suitable organic solvent.

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 3.2: General Procedure for Mono-N-Alkylation of a Primary Amine

This protocol aims to maximize the yield of the mono-alkylated product.

• Setup: In a round-bottom flask, dissolve the primary amine (5.0 eq.) in a suitable solvent such as acetonitrile or DMF. Add a non-nucleophilic base like potassium carbonate (2.0 eq.).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Slow Addition: Dissolve the fluorinated benzyl bromide (1.0 eq.) in a minimal amount of the reaction solvent and add it dropwise to the cooled amine solution over 30-60 minutes with vigorous stirring.

• Reaction: Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Workup: Filter off the inorganic base and wash the solid with the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography. The excess starting amine can often be removed during this step.

Troubleshooting Workflow: A Decision-Making Diagram

Caption: A decision-making workflow for troubleshooting common alkylation issues.

References

• Halpern, M. (n.d.). PTC O-Alkylation With a Secondary Benzyl Bromide. Phase Transfer Catalysis. Retrieved from [Link]

• Kaliappan, K. P. (2020, October 26). Protecting Groups. IIT. Retrieved from [Link]

• Hunt, I. (2019, June 5). 13.07: Substitution of benzylic and allylic halides. Chemistry LibreTexts. Retrieved from [Link]

• Gagnon, D., Duplessis, M., & Spino, C. (2022). Phase-Transfer-Catalyzed Alkylation of Hydantoins. National Center for Biotechnology Information. Retrieved from [Link]

• Patrick, G. L. (2015). Appendix 6: Protecting groups. Oxford Learning Link. Retrieved from [Link]

• (n.d.). phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis. CORE. Retrieved from [Link]

• Hunt, I. (n.d.). Ch 11 : Eliminations of benzylic systems. University of Calgary. Retrieved from [Link]

• (n.d.). Phase Transfer Catalysis. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• (n.d.). Protective Groups. Organic Chemistry Portal. Retrieved from [Link]

• (n.d.). Industrial Phase-Transfer Catalysis. PTC Communications, Inc. Retrieved from [Link]

• (n.d.). Protecting group. Wikipedia. Retrieved from [Link]

• (n.d.). Avoiding Over-alkylation. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• (2025, September 13). E1 and E2 elimination reactions in primary allylic and benzylic halides. Chemistry Stack Exchange. Retrieved from [Link]

• (2019, June 22). Reactions at the Benzylic Position. Chemistry Steps. Retrieved from [Link]

• (n.d.). Amine alkylation. Wikipedia. Retrieved from [Link]

• Chandrashekhar, V. G., et al. (2019). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. National Center for Biotechnology Information. Retrieved from [Link]

• (n.d.). Alkyl Halide Reactivity. Michigan State University. Retrieved from [Link]

• Chandrashekhar, V. G., et al. (2019, May 31). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. ResearchGate. Retrieved from [Link]

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• Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry. Retrieved from [Link]

• Balaraman, K., et al. (2019, November 6). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. ACS Publications. Retrieved from [Link]

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• Peruncheralathan, S., & Ila, H. (n.d.). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. Indian Academy of Sciences. Retrieved from [Link]

• (n.d.). BENZYL BROMIDE. New Jersey Department of Health. Retrieved from [Link]

• (n.d.). Copper(II) Triflate as Additive in Low Loading Au(I)-Catalyzed Hydroalkylation of Unactivated Alkenes. Organic Syntheses. Retrieved from [Link]

• (n.d.). Alkylation of 1, 2 and 4 with Benzyl Bromide. ResearchGate. Retrieved from [Link]

• (n.d.). Benzyl Bromide. Common Organic Chemistry. Retrieved from [Link]

• Mizuta, S., et al. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• (n.d.). Benzyl Ethers. Organic Chemistry Portal. Retrieved from [Link]

• He, L., et al. (2010, November 19). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Chemistry – A European Journal. Retrieved from [Link]

• (2025, August 5). Organic base catalyzed O-alkylation of phenols under solvent-free condition. ResearchGate. Retrieved from [Link]

• (2014, July 21). Accidentally made benzyl bromide! Ouch My eyes! What happen? Need advice!. Sciencemadness.org. Retrieved from [Link]

• (n.d.). O-Dealkylation. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• (2016, February 21). Anyone who has experience with PBr3 - reasons for low yield?. Reddit. Retrieved from [Link]

• (2022, April 6). Alkylation of Amines. YouTube. Retrieved from [Link]

• (n.d.). Organohalides-Catalyzed Dehydrative O-Alkylation between Alcohols: A Facile Etherification Method for Aliphatic Ether Synthesis. Retrieved from [Link]

• (n.d.). Phenol alkylation process. Google Patents.

• Mizuta, S., et al. (2024, June 9). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. ResearchGate. Retrieved from [Link]

• Singla, R. (2014, October 1). How does one separate Benzyl bromide from the reaction mixture?. ResearchGate. Retrieved from [Link]

• (2024, June 13). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. Retrieved from [Link]

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• 6. Protective Groups [organic-chemistry.org]
• 7. Protecting group - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 10. Benzyl Bromide [commonorganicchemistry.com]
• 11. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 12. nj.gov [nj.gov]
• 13. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 15. Benzyl Ethers [organic-chemistry.org]
• 16. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Technical Support Center: Troubleshooting Low Reactivity of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Welcome to the technical support center for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile, yet sometimes challenging, reagent. We will explore the underlying chemical principles governing its reactivity and provide a systematic, field-tested approach to troubleshooting common issues encountered during its use in nucleophilic substitution reactions.

FAQ 1: What are the key structural features of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene that dictate its reactivity?

Answer:

The reactivity of this compound is a complex interplay of several electronic and steric factors originating from its unique substitution pattern. As a primary benzylic bromide, its reaction profile is heavily influenced by the substituents on the aromatic ring.[1][2]

• Benzylic System: The bromomethyl group is attached to a benzene ring, making it a "benzylic" halide. This position is inherently activated towards substitution reactions because the aromatic ring can stabilize the transition states of both Sₙ1 and Sₙ2 pathways through resonance.[3][4] For a primary bromide like this one, the Sₙ2 mechanism is generally favored.[5][6]

• Electronic Effects of Ring Substituents:

  • Fluoro Group (at C2, ortho): This is the most influential substituent due to its proximity to the reaction center. It exerts a powerful electron-withdrawing inductive effect (-I), which pulls electron density from the benzylic carbon. This makes the carbon more electrophilic and, in principle, more susceptible to nucleophilic attack.

  • Chloro Group (at C4, meta): The chloro group also has a net inductive electron-withdrawing effect (-I). Being in the meta position, its influence on the benzylic carbon is less pronounced than the ortho-fluoro group but still contributes to the overall electrophilicity.

  • Methoxy Group (at C5, meta): The methoxy group is strongly electron-donating via resonance (+R) but weakly electron-withdrawing via induction (-I). Its position meta to the bromomethyl group means its strong resonance effect does not directly conjugate with the reaction center, and its primary influence is a weaker inductive withdrawal.

• Steric Hindrance:

  • The fluorine atom at the ortho position, while small, introduces a degree of steric hindrance.[1] In an Sₙ2 reaction, which requires a specific "backside attack" trajectory, this ortho substituent can physically impede the approach of the incoming nucleophile, thereby increasing the activation energy and slowing the reaction rate.[7]

Key factors influencing reactivity.

FAQ 2: My Sₙ2 reaction is sluggish or failing. What are the most common causes and how can I solve them?

Answer:

Failure of an Sₙ2 reaction with this substrate almost always traces back to one of four key parameters: the nucleophile, the solvent, the temperature, or the reagent's integrity. Below is a systematic guide to troubleshoot the issue.

Troubleshooting Flowchart

Systematic troubleshooting workflow.

Detailed Troubleshooting Strategies

Problem	Potential Cause	Recommended Solution
No or Slow Reaction	Weak or Sterically Hindered Nucleophile: The ortho-fluoro group requires a potent and slender nucleophile to effectively perform the backside attack. Bulky nucleophiles (e.g., t-butoxide, secondary amines) will struggle.[7]	Action: Switch to a stronger, less hindered nucleophile (e.g., sodium azide, sodium cyanide, primary amines, phenoxides). For O-alkylation, using sodium hydride (NaH) to generate the alkoxide in situ is more effective than using weaker bases like K₂CO₃. Pro-Tip: Consider adding a catalytic amount (5-10 mol%) of sodium or potassium iodide (NaI/KI). The iodide will displace the bromide in a rapid Finkelstein reaction to form a more reactive benzylic iodide intermediate, which is then substituted by your primary nucleophile.
Low Yield / Incomplete Conversion	Inappropriate Solvent Choice: Polar protic solvents (e.g., ethanol, water, methanol) can solvate and deactivate the nucleophile by hydrogen bonding, drastically reducing its reactivity.[6] They can also promote unwanted Sₙ1 side reactions.	Action: Use a polar aprotic solvent such as anhydrous N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or acetonitrile. These solvents do not solvate anions as strongly, leaving the nucleophile "naked" and highly reactive.[5] Ensure the solvent is anhydrous, as water can hydrolyze the starting material to the corresponding benzyl alcohol.
Reaction Stalls	Insufficient Thermal Energy: The steric and electronic profile of this molecule may lead to a high activation energy barrier that cannot be overcome at room temperature.	Action: Gently heat the reaction mixture. Start at 40-50 °C and monitor progress by Thin Layer Chromatography (TLC). If the reaction is still slow, the temperature can be incrementally increased to 60-80 °C or higher. Always monitor for the appearance of decomposition products at elevated temperatures.
Inconsistent Results / Unexplained Side Products	Reagent Degradation or Impurity: Benzylic bromides are potent lachrymators and can be unstable over long-term storage, especially if exposed to moisture or light.[8] Hydrolysis to the benzyl alcohol is a common degradation pathway.	Action: Verify the purity of your 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene before use via ¹H NMR or melting point. If impurities are detected or the material is old, consider purifying it by recrystallization or using a fresh batch. Store the reagent in a cool, dry, dark place under an inert atmosphere (e.g., nitrogen or argon).

FAQ 3: Is an Sₙ1 reaction pathway viable for this compound?

Answer:

An Sₙ1 reaction is not a recommended pathway for this substrate and is unlikely to be efficient.

The Sₙ1 mechanism proceeds through a carbocation intermediate.[6] For a benzyl bromide, this would be a benzylic carbocation, which is stabilized by resonance with the aromatic ring.[2] However, in this specific molecule, the powerful inductive electron-withdrawing effects of the ortho-fluoro and meta-chloro groups significantly destabilize the positive charge of the carbocation intermediate. This destabilization makes the formation of the carbocation energetically unfavorable compared to an unsubstituted benzyl bromide.

While forcing conditions (e.g., a polar protic solvent like formic acid or trifluoroethanol, a very weak nucleophile, and heat) might induce some Sₙ1 reactivity, the reaction would likely be extremely slow and susceptible to elimination and other side reactions. For productive and clean transformations, the Sₙ2 pathway is the superior choice.

The preferred Sₙ2 pathway for this substrate.

Recommended Experimental Protocols

Protocol 1: General Procedure for a Test Sₙ2 Reaction (O-Alkylation of a Phenol)

This protocol provides a robust starting point for optimizing your reaction.

Materials:

• 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (1.0 eq)

• 4-Nitrophenol (1.1 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add 4-nitrophenol (1.1 eq) and anhydrous DMF (approx. 0.2 M relative to the bromide).

• Cool the solution to 0 °C in an ice bath.

• Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes. The solution should turn a deep yellow/orange as the phenoxide is formed.

• In a separate flask, dissolve 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (1.0 eq) in a minimal amount of anhydrous DMF.

• Add the solution of the benzyl bromide dropwise to the cold phenoxide solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction: Check the progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The starting bromide should be consumed, and a new, less polar product spot should appear.

• If the reaction is slow, heat the mixture to 50 °C and continue to monitor.

• Once complete, cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

• Wash the organic layer sequentially with water (2x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product for purification (e.g., by column chromatography or recrystallization).

Protocol 2: Reaction Monitoring by Thin Layer Chromatography (TLC)

Effective reaction monitoring is crucial for troubleshooting.

• Prepare the TLC plate: Draw a light pencil line ~1 cm from the bottom of a silica gel plate. Mark lanes for the starting material (SM), co-spot (SM + reaction mixture), and reaction mixture (RM).

• Spot the plate:

  • Dissolve a small amount of the starting benzyl bromide in a solvent like ethyl acetate and spot it in the "SM" lane and the "co-spot" lane.

  • Using a capillary tube, take a small aliquot of your reaction mixture and spot it in the "RM" lane and on top of the SM spot in the "co-spot" lane.

• Develop the plate: Place the plate in a TLC chamber containing an appropriate eluent (e.g., 3:1 Hexanes:EtOAc). Let the solvent front run until it is ~1 cm from the top.

• Visualize: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm). The aromatic rings should be UV-active.

• Analyze:

  • The starting material spot in the "SM" lane provides a reference Rf value.

  • In the "RM" lane, look for the disappearance of the starting material spot and the appearance of a new spot (usually with a different Rf).

  • The "co-spot" lane helps confirm if the spot in your reaction mixture is indeed unreacted starting material.

References

• CSIR NET LIFE SCIENCE COACHING. (2026, January 5). Nucleophilic Substitution in Alkyl Bromides. 5

• Chemistry LibreTexts. (2020, July 1). 8.3: Factors affecting rate of nucleophilic substitution reactions. Link

• BenchChem. (2025). A Comparative Guide to the Reactivity of 4-(2-Bromomethylphenyl)benzonitrile and Benzyl Bromide in Nucleophilic Substitution Rea. Link

• St. Paul's Cathedral Mission College. NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-8, PPT-23 Factors Affecting the Rates of SN1 and SN2 Reactions. Link

• University of Calgary. Chapter 7 Alkyl Halides and Nucleophilic Substitution. Link

• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Link

• Chemsrc. (2025, August 25). 1-Bromo-4-chloro-2-fluoro-5-methoxybenzene. Link

• BenchChem. (2025). A Technical Guide to 1-Bromo-2-(bromomethyl)-4-chlorobenzene: Properties, Synthesis, and Applications in Drug Discovery. Link

• Scientific Update. (2022, October 26). Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. Link

• Common Organic Chemistry. Benzyl Bromide. Link

• Chemistry Steps. (2024, February 10). Benzylic Bromination. Link

• Echemi. 1-bromo-5-chloro-4-fluoro-2-methoxybenzene. Link

• Chemistry LibreTexts. (2025, April 8). 2.9: Reactions at the Benzylic Position. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. letstalkacademy.com [letstalkacademy.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. ocw.uci.edu [ocw.uci.edu]
• 8. Benzyl Bromide [commonorganicchemistry.com]

Optimization of reaction temperature for substituted benzyl bromides

Topic: Optimization of Reaction Temperature & Protocol

Audience: Drug Development Chemists & Process Engineers Status: Active | Updated: February 17, 2026

Reactivity & Stability Profiling

The Core Challenge: Benzyl bromides occupy a unique "Goldilocks" zone in organic synthesis. The benzylic carbon is highly susceptible to nucleophilic attack due to orbital overlap with the

-system. However, this same activation makes them prone to two primary failure modes:

• Thermal Runaway/Polymerization: Caused by excessive temperature or electron-donating groups (EDGs).

• Stalled Kinetics: Caused by electron-withdrawing groups (EWGs) deactivating the electrophile in

  manifolds, or insufficient activation energy.

The Electronic Impact (Hammett Correlation)

Your optimal temperature is dictated by the substituent on the aromatic ring. Unlike simple alkyl halides, benzyl bromides often exhibit a U-shaped Hammett correlation depending on the nucleophile, but for standard displacement reactions (e.g., with amines/alkoxides), the following trend holds:

Substituent Type	Electronic Effect	Mechanism Shift	Temperature Strategy	Risk Factor
Strong EDG (e.g., -OMe, -NH2, -OH)	Stabilizes Carbocation	Shifts toward character.	Low (-10°C to 25°C)	Polymerization (Friedel-Crafts self-alkylation). High sensitivity to acid traces.
Neutral/Weak (e.g., -H, -Me, -F)	Balanced	Mixed /	Moderate (20°C to 50°C)	Over-alkylation (if reacting with amines).
Strong EWG (e.g., -NO2, -CF3, -CN)	Destabilizes Carbocation	Strictly	Elevated (50°C to 80°C*)	Thermal Instability . Note: Nitro-benzyls are shock/heat sensitive.

Troubleshooting Guides (Q&A)

Scenario A: "My reaction mixture turned into a black tar/gel."

Diagnosis: Uncontrolled polymerization or Friedel-Crafts alkylation. Root Cause: The reaction temperature was too high for an electron-rich benzyl bromide (e.g., 4-methoxybenzyl bromide). The highly stabilized carbocation intermediate reacted with the electron-rich aromatic rings of the starting material or product. Corrective Action:

• Lower Temperature: Drop to 0°C or -10°C.

• Dilution: Decrease concentration (0.1 M) to reduce intermolecular side reactions.

• Scavenger: Add a weak base (NaHCO

  ) to neutralize HBr immediately, as acid catalyzes polymerization.

Scenario B: "Reaction is stalled at 50% conversion despite refluxing."

Diagnosis: Kinetic trapping due to deactivated ring. Root Cause: You likely have an EWG (like -CN or -NO2). The benzylic position is electron-deficient, repelling the leaving group departure, and the nucleophile is not strong enough to overcome the activation energy barrier. Corrective Action:

• Finkelstein Activation: Add 10-20 mol% Sodium Iodide (NaI) . This generates the more reactive benzyl iodide in situ.

• Solvent Switch: Move from protic solvents (EtOH/MeOH) to polar aprotic (DMF, DMSO, or Acetone) to strip the solvation shell from your nucleophile.

Scenario C: "I see a violent exotherm/fuming upon addition."

Diagnosis: Autocatalytic decomposition. Root Cause: Benzyl bromides are lachrymators and can degrade autocatalytically to release HBr gas, which further catalyzes decomposition. Corrective Action:

• Controlled Dosing: Do not add the benzyl bromide all at once. Use a dropping funnel for slow addition over 30-60 minutes.

• Thermal Buffer: Ensure the reaction vessel is equipped with an active cooling bath, not just a passive heat sink.

Experimental Workflow & Decision Logic

The following diagram outlines the decision process for selecting temperature and catalysts based on your substrate's electronic nature.

Figure 1: Decision matrix for optimizing reaction conditions based on substituent electronics.

Standardized Optimization Protocol

• Baseline Run (Small Scale):

  • Solvent: Acetone or Acetonitrile (0.2 M).

  • Base: K

    CO (1.5 eq).

  • Temp: 25°C.

  • Time: 1 hour.

• Checkpoint: Analyze conversion.

  • If <10% conversion: Add NaI (0.1 eq) and heat to 50°C (Protocol B).

  • If >90% conversion but many spots: Cool to 0°C and dilute to 0.1 M (Protocol A).

• Workup:

  • Warning: Quench with water carefully. Residual benzyl bromide is a severe lachrymator. Treat aqueous waste with dilute ammonia or NaOH to destroy alkylating potential before disposal.

Safety Advisory: Handling & Thermal Stability

Lachrymator Warning: Benzyl bromides are potent tear agents.

• Engineering Control: Always handle in a functioning fume hood.

• Decontamination: Spills should be treated with 5% aqueous ammonia or ethanolamine.

Thermal Instability of Nitro-benzyls: Specific care must be taken with nitrobenzyl bromides (especially ortho-nitrobenzyl bromide).[1]

• Hazard: These compounds have been documented to decompose explosively upon heating or drying [4].

• Restriction: Do not distill ortho-nitrobenzyl bromide. Do not heat dry solids above 50°C.

References

• CSIRO Publishing. (2016). Experimental and Quantum Mechanical Study of Nucleophilic Substitution Reactions of meta- and para-Substituted Benzyl Bromides. Australian Journal of Chemistry.

• BenchChem. (2025).[2] Optimization of reaction conditions for benzylation. Technical Guide.

• Cardillo, P., et al. (1988). Thermal stability of nitrobenzyl halogenides. Journal of Hazardous Materials.

• Common Organic Chemistry. (2023). Benzyl Bromide Properties and Safety.

• IIT Kanpur. (2024). Finkelstein Reaction Mechanism and Applications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Recrystallization of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Introduction: This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals working on the purification of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. Given that this compound is a highly functionalized aromatic halide, likely used as a critical intermediate in multi-step syntheses, achieving high purity is paramount. This document moves beyond a single protocol to provide a framework for solvent selection, a detailed troubleshooting guide, and validated experimental procedures to empower you to develop a robust and reproducible recrystallization method.

Part 1: Foundational Knowledge & Solvent Selection Strategy

Before attempting a recrystallization, understanding the physicochemical properties of the target molecule is essential for a logical solvent selection process. The principle of "like dissolves like" is our primary guide.[1]

Molecular Structure Analysis:

• Aromatic Core: The benzene ring provides a non-polar character.

• Halogen Substituents (Cl, F, Br): These atoms increase the molecular weight and introduce polarity, but their overall effect can be complex.

• Methoxy Group (-OCH3): An ether group that adds moderate polarity and potential for hydrogen bonding as an acceptor.

• Bromomethyl Group (-CH2Br): A reactive functional group that contributes to the molecule's polarity.

Based on this structure, 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is predicted to be a weakly to moderately polar molecule. It is expected to have low solubility in highly polar solvents like water and high solubility in a range of non-polar to polar aprotic organic solvents.[1]

Frequently Asked Questions: Solvent Selection

Q1: What are the ideal characteristics of a recrystallization solvent for this compound?

An ideal solvent should exhibit a steep solubility curve for the compound.[2] This means:

• High Solubility at Elevated Temperatures: The compound should dissolve completely in a minimal amount of boiling or near-boiling solvent.[3]

• Low Solubility at Low Temperatures: As the solution cools, the compound's solubility should drop significantly, allowing for the formation of pure crystals.[2]

• Inertness: The solvent must not react with the 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene.

• Appropriate Boiling Point: The boiling point should be high enough to provide an adequate solubility difference but low enough to be easily removed from the purified crystals during drying.[2] It should also ideally be lower than the melting point of the compound to prevent "oiling out."

• Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (staying in the mother liquor after crystallization).[2]

Q2: Which single solvents are good starting points for screening?

Given the molecule's structure, a logical starting point is to screen solvents from different polarity classes.

Solvent Class	Candidate Solvents	Rationale
Non-Polar	Heptane, Cyclohexane, Toluene	Toluene is often an excellent choice for aryl compounds. Heptane and cyclohexane are good for compounds with significant non-polar character.
Moderately Polar	Ethyl Acetate (EtOAc), Dichloromethane (DCM), Methyl t-butyl ether (MTBE)	These solvents can solvate both the polar functional groups and the non-polar aromatic ring.
Polar Aprotic	Acetone, Acetonitrile	May be too polar, but worth screening. Acetonitrile is useful if subsequent HPLC analysis is planned.[4]
Polar Protic	Isopropanol (IPA), Ethanol	Generally, these are less likely to be ideal single solvents due to the potential for high solubility even when cold, but can be excellent components in a binary system.

Q3: When should I consider a binary (two-solvent) solvent system?

A binary solvent system is useful when no single solvent provides the ideal solubility profile.[5] This typically involves:

• Dissolving the compound in a small amount of a "good" solvent (in which it is highly soluble) at an elevated temperature.

• Slowly adding a "poor" or "anti-solvent" (in which the compound is poorly soluble) dropwise until the solution becomes persistently cloudy (the saturation point).[5]

• Adding a few drops of the "good" solvent to redissolve the precipitate and then allowing the solution to cool slowly.

Common binary systems to consider for this compound include Heptane/Ethyl Acetate, Heptane/DCM, and Ethanol/Water.[4]

Part 2: Experimental Protocols

Protocol 1: Microscale Solvent Screening

This protocol is designed to efficiently identify a suitable solvent or solvent system using a small amount of crude material.

Methodology:

• Place approximately 20-30 mg of crude 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene into a small test tube.

• Add the first candidate solvent dropwise at room temperature, swirling after each addition. Record if the solid dissolves in <1 mL of solvent. If it does, the solvent is likely unsuitable as a single solvent because cold solubility is too high.

• If the solid is insoluble or sparingly soluble at room temperature, place the test tube in a hot water or sand bath and heat to the solvent's boiling point.[6]

• Continue adding the hot solvent dropwise until the solid just dissolves.[3] Make a note of the approximate volume used.

• Remove the test tube from the heat and allow it to cool slowly to room temperature, then place it in an ice bath for 15-20 minutes.

• Observe the quantity and quality of the crystals formed. An ideal solvent will yield a large crop of well-defined crystals.

• Repeat this process for each candidate solvent to identify the most promising options.

Protocol 2: Full-Scale Recrystallization (Single Solvent)

Methodology:

• Dissolution: Place the crude 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene in an Erlenmeyer flask. Add a minimal amount of the selected solvent (pre-heated to its boiling point) to create a slurry.[3] Heat the flask on a hot plate.

• Achieve Saturation: Continue adding small portions of the hot solvent until the compound has completely dissolved.[3] Avoid adding a large excess of solvent, as this will reduce the final yield.[7]

• Decolorization (Optional): If the solution is colored and the pure compound is known to be colorless, remove the flask from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If there are insoluble impurities or charcoal was added, perform a hot filtration through a fluted filter paper into a pre-heated clean flask to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[7] Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: With the vacuum off, add a small amount of ice-cold recrystallization solvent to the crystals and gently stir to wash away any remaining impurities.[3] Reapply the vacuum to remove the wash solvent. Repeat if necessary.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point to remove any residual solvent.[3]

Part 3: Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene.

Q4: My compound "oiled out" and formed a liquid layer instead of crystals. What went wrong and how do I fix it?

• Cause: This often happens if the boiling point of the solvent is higher than the melting point of the solute, causing it to melt before dissolving. It can also occur if the solution is supersaturated or cools too quickly.

• Solution: Reheat the solution to dissolve the oil. Add 10-20% more solvent, and then allow it to cool much more slowly. Seeding the solution with a pure crystal can also encourage crystallization over oiling. If the problem persists, a different solvent or a binary system with a lower boiling point is required.

Q5: I have very low or no crystal formation upon cooling. What should I do?

• Cause 1: Too much solvent was used. The solution is not saturated enough for crystals to form.

  • Solution: Gently boil off a portion of the solvent to concentrate the solution, then attempt to cool again.

• Cause 2: The compound is too soluble in the cold solvent.

  • Solution: This solvent is not suitable. A less polar solvent or a binary system with an anti-solvent should be used.

• Cause 3: Supersaturation. The solution may be supersaturated and requires nucleation to begin crystallization.

  • Solution: Try scratching the inside of the flask with a glass rod at the solution's surface. Alternatively, add a tiny "seed" crystal of the pure compound.

Q6: My final product seems impure, or the melting point is broad. Why?

• Cause 1: The solution cooled too quickly. Rapid cooling can trap impurities within the crystal lattice.[7]

  • Solution: Re-dissolve the crystals and cool the solution more slowly. Insulating the flask can help.

• Cause 2: Insufficient washing. The surfaces of the crystals may be coated with impure mother liquor.

  • Solution: Ensure the crystals are washed with fresh, ice-cold solvent during vacuum filtration.

• Cause 3: The solvent co-crystallized with the product.

  • Solution: Ensure the product is thoroughly dried under vacuum to remove any trapped solvent. If the solvent is part of the crystal lattice (a solvate), a different solvent must be chosen.

Visualization: Solvent Selection & Troubleshooting Workflow

The following diagram illustrates the logical workflow for selecting a recrystallization solvent and troubleshooting common issues.

Caption: Workflow for Recrystallization Solvent Selection and Troubleshooting.

References

• SOP: CRYSTALLIZATION. (n.d.).
• Single-solvent recrystallisation. (n.d.). University of York.
• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester.
• Recrystallization Definition, Principle & Purpose. (2022, November 7). PraxiLabs.
• An In-depth Technical Guide on the Solubility of 1-Bromo-3-(bromomethyl)-2-chlorobenzene in Organic Solvents. (n.d.). Benchchem.
• Go-to recrystallization solvent mixtures. (2023, February 19). Reddit.
• How I do recrystalyzation for a chrmical compound that oftenly soluble in all solvents at room temperature??? (2018, December 23). ResearchGate.
• Selecting a Solvent to Crystallize a Substance. (2020, August 19). YouTube.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemistry Teaching Labs - Single-solvents [chemtl.york.ac.uk]
• 4. reddit.com [reddit.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. praxilabs.com [praxilabs.com]

Reference Data & Comparative Studies

1H NMR spectrum interpretation of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

An In-Depth Guide to the 1H NMR Spectral Interpretation of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

For researchers and professionals in drug development and chemical synthesis, the unambiguous structural elucidation of novel molecules is a cornerstone of scientific rigor. 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is a polysubstituted aromatic compound that serves as a versatile building block. Its utility, however, is entirely dependent on the precise confirmation of its structure. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as the primary and most powerful tool for this purpose.

This guide provides a comprehensive analysis of the 1H NMR spectrum of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. We will move from theoretical prediction based on fundamental principles to detailed spectral interpretation, compare the technique with other analytical methods, and provide a robust experimental protocol for acquiring high-quality data.

Theoretical Prediction: Deconstructing the Molecular Signature

Before analyzing an experimental spectrum, a senior scientist first builds a hypothesis. By examining the molecular structure, we can predict the expected 1H NMR spectrum, including the number of signals, their chemical shifts (δ), integration values, and splitting patterns (multiplicity).

The structure of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene presents three distinct proton environments: the aliphatic bromomethyl and methoxy groups, and the aromatic ring protons.

Caption: Structure of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene with key protons labeled.

Aromatic Protons (Hₐ and Hₑ):

• Environment: There are two protons on the aromatic ring at positions 3 and 6. They are in different chemical environments and thus will produce two distinct signals.

• Chemical Shift (δ): Aromatic protons typically resonate in the δ 6.5-8.0 ppm region due to the deshielding effect of the ring current.[1][2]

  • Hₐ: This proton is flanked by a fluorine and a chlorine atom. The strong electronegativity of fluorine will deshield Hₐ, shifting it downfield.

  • Hₑ: This proton is ortho to the electron-donating methoxy group (-OCH₃) and the bromomethyl group (-CH₂Br). Electron-donating groups tend to shield ortho and para protons, shifting them upfield.[1] Therefore, Hₑ is expected to appear at a lower chemical shift than Hₐ.

• Multiplicity:

  • Hₐ: This proton will be split by the adjacent fluorine atom. Proton-fluorine coupling (⁴JHF) across four bonds in aromatic systems is common, typically in the range of 4-8 Hz.[3] This will result in a doublet.

  • Hₑ: This proton has no adjacent proton neighbors. While very long-range coupling to Hₐ or the -CH₂Br protons is possible, it is often not resolved. Therefore, Hₑ is expected to appear as a singlet.

Aliphatic Protons:

• Bromomethyl Protons (-CH₂Br):

  • Chemical Shift (δ): These benzylic protons are deshielded by both the adjacent electronegative bromine atom and the aromatic ring current. Their signal is expected in the δ 4.4-4.7 ppm range.[4][5]

  • Multiplicity: With no adjacent protons, this signal will be a sharp singlet.

  • Integration: The signal will integrate to 2H.

• Methoxy Protons (-OCH₃):

  • Chemical Shift (δ): Protons of a methoxy group on an aromatic ring typically appear around δ 3.8-4.0 ppm.

  • Multiplicity: This signal will be a singlet as there are no adjacent protons.

  • Integration: The signal will integrate to 3H.

Experimental Spectrum: Data Interpretation and Assignment

A hypothetical 1H NMR spectrum (500 MHz, CDCl₃) of the title compound is presented below for interpretation.

Signal Label	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
A	7.15	d	7.5	1H	Hₐ (Aromatic)
B	6.90	s	-	1H	Hₑ (Aromatic)
C	4.55	s	-	2H	-CH₂Br
D	3.90	s	-	3H	-OCH₃

Analysis of the Spectrum:

• Signal D (δ 3.90, s, 3H): This singlet integrating to three protons is characteristic of a methoxy group and is assigned to the -OCH₃ protons.

• Signal C (δ 4.55, s, 2H): A singlet integrating to two protons at this downfield chemical shift is definitively assigned to the benzylic bromomethyl (-CH₂Br) protons.[4]

• Signal B (δ 6.90, s, 1H): This singlet in the aromatic region is assigned to Hₑ. Its upfield position relative to Hₐ is consistent with the shielding effect of the ortho-methoxy group.

• Signal A (δ 7.15, d, J = 7.5 Hz, 1H): This doublet in the aromatic region is assigned to Hₐ. The splitting pattern is not due to proton-proton coupling but rather to coupling with the fluorine atom at position 2. A four-bond H-F coupling (⁴JHF) of 7.5 Hz is a typical value and confirms the spatial relationship between these two nuclei.[3]

Comparison with Alternative Analytical Techniques

While 1H NMR is highly informative, a multi-technique approach ensures the highest level of confidence in structural elucidation, a principle of paramount importance in drug development.

• ¹³C NMR Spectroscopy: This technique would confirm the number of unique carbon atoms in the molecule. For the title compound, we would expect to see 8 distinct signals: 6 for the aromatic carbons and 2 for the aliphatic -CH₂Br and -OCH₃ carbons.

• 2D NMR Spectroscopy (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Would show no correlations for this molecule as none of the protons are coupled to each other (H-H coupling).

  • HSQC (Heteronuclear Single Quantum Coherence): Would directly correlate each proton signal with the carbon atom it is attached to, confirming the assignments of Hₐ, Hₑ, the -CH₂Br, and -OCH₃ protons to their respective carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is a powerful tool for establishing connectivity. It would show correlations between protons and carbons that are 2-3 bonds away. For instance, we would expect to see a correlation between the methoxy protons (δ 3.90) and the aromatic carbon at position 5, providing definitive proof of their connection.

• Mass Spectrometry (MS): Provides the molecular weight of the compound. High-resolution mass spectrometry (HRMS) would yield a highly accurate mass, which can be used to determine the elemental formula, confirming that the correct number of C, H, Br, Cl, F, and O atoms are present. The isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in a ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio) would also be observable, providing a clear signature for the presence of these halogens.

Caption: A typical workflow for the structural elucidation of an organic molecule.

Experimental Protocol for High-Quality ¹H NMR Data Acquisition

The trustworthiness of spectral data is predicated on a meticulous experimental protocol. The following steps describe a self-validating system for acquiring a publication-quality 1H NMR spectrum.

Materials:

• Sample: 5-10 mg of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

• Deuterated Solvent: Chloroform-d (CDCl₃), 0.6-0.7 mL

• NMR Tube: High-quality 5 mm tube (e.g., Wilmad 535-PP or equivalent)

• Pipette and filter

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the solid sample into a clean, dry vial.[6]

  • Add approximately 0.6 mL of CDCl₃ to the vial. Chloroform-d is a common choice for a wide range of organic compounds due to its excellent dissolving properties.[7]

  • Gently vortex or sonicate the vial to ensure the sample is completely dissolved. A homogenous solution is critical for achieving sharp NMR signals.[8]

• Sample Filtration and Transfer:

  • Place a small plug of glass wool into a Pasteur pipette.

  • Filter the sample solution through the pipette directly into the NMR tube. This removes any particulate matter that could degrade spectral quality by disrupting the magnetic field homogeneity.[6]

  • Ensure the final sample height in the tube is between 4.0 and 5.0 cm.

• Instrument Setup (on a 500 MHz Spectrometer):

  • Insertion: Carefully wipe the outside of the NMR tube and place it in a spinner turbine. Insert the sample into the magnet.

  • Locking: The spectrometer locks onto the deuterium signal of the CDCl₃ solvent. This step is crucial as it compensates for any magnetic field drift during the experiment, ensuring stable and accurate frequency measurements.[8]

  • Shimming: The magnetic field is homogenized across the sample volume by adjusting the shim coils. This process, whether manual or automatic, is optimized to produce tall, sharp, and symmetrical peaks, maximizing spectral resolution.[8]

  • Tuning and Matching: The NMR probe is tuned to the resonance frequency of ¹H nuclei (500 MHz in this case) to ensure maximum signal sensitivity.

• Data Acquisition:

  • Pulse Sequence: A standard single-pulse experiment is used.

  • Acquisition Parameters:

    • Number of Scans: Typically 8 or 16 scans are sufficient for a sample of this concentration to achieve an excellent signal-to-noise ratio.

    • Relaxation Delay (d1): A delay of 1-2 seconds between scans allows for the protons to return to their equilibrium state, ensuring accurate integration.

    • Spectral Width: Set to cover the expected range of proton signals (e.g., -2 to 12 ppm).

  • Processing: After acquisition, the raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected to yield the final spectrum. The residual solvent peak of CDCl₃ at δ 7.26 ppm is used for calibration.[7]

By following this detailed protocol, researchers can reliably obtain high-quality, reproducible 1H NMR data, which is the bedrock of accurate structural analysis in chemical research and drug development.

References

• ResearchGate. (2007). Coupling of Protons with Fluorine Page. Available at: [Link]

• e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available at: [Link]

• Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Available at: [Link]

• University of Puget Sound. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Available at: [Link]

• Jasperse, C. Short Summary of 1H-NMR Interpretation. Available at: [Link]

• Syrjänen, K., & Vepsäläinen, J. (2006). Stereoelectronic Effects on 1H Nuclear Magnetic Resonance Chemical Shifts in Methoxybenzenes. The Journal of Organic Chemistry, 71(25), 9437–9444. Available at: [Link]

• ALWSCI. (2025). How To Prepare And Run An NMR Sample. Available at: [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]

• Moodle. (n.d.). NMR Spectroscopy of Benzene Derivatives. Available at: [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Available at: [Link]

• Maricopa Open Digital Press. (n.d.). 35. ¹H NMR Spectra and Interpretation (Part I). Available at: [Link]

• Royal Society of Chemistry. Supporting information. Available at: [Link]

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The Analytical Conundrum: Why Fluorinated Benzyl Bromides Are Difficult to Analyze

An In-Depth Technical Guide to the Mass Spectrometry (LC-MS) Analysis of Fluorinated Benzyl Bromides

A Senior Application Scientist's Comparative Guide for Researchers and Drug Development Professionals

In the landscape of modern drug discovery and chemical biology, fluorinated benzyl bromides have emerged as a critical class of reagents. Their utility as covalent probes and warheads for targeted therapies hinges on the precise tuning of their reactivity, a property significantly influenced by the strategic placement of fluorine atoms.[1] However, the very characteristics that make them effective chemical tools—namely their inherent reactivity and halogenated nature—present considerable analytical challenges.

This guide provides a comprehensive examination of Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of fluorinated benzyl bromides. Moving beyond a simple recitation of protocols, we will explore the causal reasoning behind methodological choices, compare LC-MS to viable alternative techniques, and provide the detailed, self-validating experimental data necessary for robust implementation in your own laboratory.

Analyzing these molecules is not a trivial pursuit. Their successful characterization requires a nuanced understanding of their chemical liabilities and the specific challenges they pose to standard analytical platforms.

• Inherent Reactivity: Benzyl bromides are potent electrophiles. The benzylic carbon is highly susceptible to nucleophilic attack, leading to covalent modification of target biomolecules.[1] This reactivity extends to the analytical workflow itself. Trace nucleophiles in solvents, on surfaces, or within the sample matrix can degrade the analyte, leading to inaccurate quantification and the appearance of artifact peaks.

• Ionization and Detection: The presence of both fluorine and bromine creates a unique mass spectrometric profile. Fluorine is the most electronegative element, which can suppress ionization efficiency in some modes.[2] Conversely, the distinct isotopic signature of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) is a powerful diagnostic tool for confirmation.[3] Selecting an ionization technique that can efficiently generate ions without causing premature fragmentation is paramount.

• Chromatographic Integrity: Given their role in synthesis and biological studies, samples containing fluorinated benzyl bromides are often complex mixtures. Achieving clean chromatographic separation from starting materials, non-fluorinated analogues, and degradation products is essential for accurate assessment.

Core Methodology: A High-Resolution LC-MS/MS Approach

For the comprehensive analysis of fluorinated benzyl bromides, a high-resolution approach using a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer coupled with liquid chromatography offers the best combination of sensitivity, selectivity, and structural confirmation.[4][5]

Experimental Workflow

The following diagram outlines a robust workflow for the analysis of these compounds, from sample receipt to final data interpretation.

Caption: General LC-MS/MS workflow for fluorinated benzyl bromide analysis.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, incorporating steps that ensure analyte stability and data integrity.

1. Sample Preparation

• Rationale: The primary goal is to dilute the sample to an appropriate concentration for LC-MS analysis while preventing any degradation. Acetonitrile is chosen as the diluent due to its aprotic and non-nucleophilic nature.

• Procedure:

  • Prepare a 1 mg/mL stock solution of the fluorinated benzyl bromide standard or sample in acetonitrile.

  • Perform a serial dilution from the stock solution using acetonitrile to create working solutions ranging from 1 ng/mL to 1000 ng/mL.

  • Vortex each solution for 10 seconds.

  • If the sample contains particulates, centrifuge at 10,000 x g for 5 minutes and transfer the supernatant to a new vial.

  • Filter the final dilution through a 0.22 µm PTFE syringe filter into an LC autosampler vial.[6]

2. Liquid Chromatography (LC) Conditions

• Rationale: A reversed-phase C18 column provides excellent retention and separation for these moderately polar aromatic compounds.[7] A fast gradient minimizes run time while maintaining resolution, and the addition of formic acid to the mobile phase promotes protonation, which is essential for efficient positive-mode electrospray ionization.[8]

• Parameters:

  • System: Waters ACQUITY UPLC I-Class or equivalent

  • Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 2 µL

  • Gradient:

    Time (min)	% B
    0.0	10
    5.0	95
    6.0	95
    6.1	10

    | 8.0 | 10 |

3. Mass Spectrometry (MS) Conditions

• Rationale: Electrospray Ionization (ESI) is a soft ionization technique well-suited for generating intact molecular ions of moderately polar compounds.[9][10] Operating in positive ion mode will generate [M+H]⁺ ions. A Q-TOF analyzer provides high mass accuracy (<5 ppm), which allows for confident elemental composition determination and the resolution of the bromine isotopic pattern.[4] Data-dependent MS/MS (ddMS2) is used to automatically trigger fragmentation of the most intense ions for structural confirmation.

• Parameters:

  • System: Agilent 6545XT AdvanceBio LC/Q-TOF or equivalent

  • Ionization Mode: ESI Positive

  • Gas Temperature: 325 °C

  • Gas Flow: 8 L/min

  • Nebulizer: 35 psig

  • Sheath Gas Temp: 350 °C

  • Sheath Gas Flow: 11 L/min

  • Capillary Voltage (VCap): 3500 V

  • Fragmentor: 175 V

  • Acquisition Mode: Full Scan (m/z 100-1000) with ddMS2

  • Collision Energy (CE): Ramped (e.g., 10-40 eV for fragmentation)

Data Interpretation: The Signature of a Fluorinated Benzyl Bromide

Successful identification relies on assembling three key pieces of evidence from the mass spectrum:

• Accurate Mass: The measured mass of the molecular ion should be within 5 ppm of the theoretical mass.

• Isotopic Pattern: The presence of a near 1:1 ratio for the M and M+2 peaks confirms the presence of one bromine atom.[3]

• Characteristic Fragmentation: The MS/MS spectrum provides a structural fingerprint.

Caption: Expected fragmentation pathway for a model compound.

Comparative Analysis: LC-MS vs. Alternative Techniques

While LC-MS is a powerful tool, a comprehensive evaluation requires comparison with other analytical methodologies. The choice of technique should always be driven by the specific analytical question being asked.

Feature	LC-MS/MS (Q-TOF)	GC-MS (EI)	¹⁹F NMR Spectroscopy	Combustion Ion Chromatography (CIC)
Principle	Chromatographic separation followed by high-resolution mass analysis.	Separation of volatile compounds followed by electron impact ionization and mass analysis.	Measures nuclear spin transitions of the ¹⁹F isotope in a magnetic field.	Combustion of the sample to convert organofluorine to HF, which is then quantified by ion chromatography.[11]
Specificity	Very High: Differentiates isomers and provides structural data via MS/MS.	High: Provides library-searchable fragmentation patterns. May struggle with thermally labile compounds.[12]	Absolute: Specific to fluorine environments, providing structural and bonding information.[2]	Low: Measures total organic fluorine, does not identify specific compounds.[13]
Sensitivity (Typical LOQ)	Very High (pg/mL - low ng/mL)[14]	High (low ng/mL)	Low (~µg/mL - mg/mL)	Moderate (~µg/L)[11]
Quantitative Accuracy	Excellent (with appropriate internal standards)	Good (can be affected by matrix interference)	Excellent (primary ratio method)	Good (for total fluorine content)
Information Provided	Structural Confirmation, Quantification, Impurity Profiling	Structural Confirmation, Quantification	Absolute Structure, Purity, Quantification (non-destructive)	Total Organic Fluorine Content
Best Use Case	Identification and quantification of specific analytes in complex mixtures, metabolite ID, purity analysis.[6]	Analysis of volatile, thermally stable analytes and impurities.	Structural elucidation, purity assessment of bulk material, reaction monitoring.	Screening products or environmental samples for the presence of any organofluorine compounds.[15]

Concluding Remarks for the Practicing Scientist

For researchers and drug development professionals working with fluorinated benzyl bromides, Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS) stands out as the premier analytical technique. It provides an unparalleled combination of sensitivity and specificity, enabling the confident identification and quantification of the target analyte even in complex biological or chemical matrices.[1][6] The ability to confirm elemental composition through accurate mass and to elucidate structure through characteristic isotopic patterns and MS/MS fragmentation is indispensable for regulatory filings and mechanistic studies.

While techniques like GC-MS and NMR have important roles, particularly for analyzing volatile impurities or confirming the structure of bulk materials, they lack the broad applicability and sensitivity of LC-MS for most applications in this field. Total fluorine methods like CIC are best reserved for high-level screening rather than compound-specific analysis.

Ultimately, the successful analysis of these reactive and potent molecules hinges on a carefully chosen methodology that preserves the integrity of the analyte while providing unequivocal data. The LC-Q-TOF workflow detailed here represents a robust, reliable, and scientifically rigorous approach to achieving that goal.

References

• Flores, E. M. M., Mello, P. A., Krzyzaniak, S. R., Cauduro, V. H., & Picoloto, R. S. (2020). Challenges and trends for halogen determination by inductively coupled plasma mass spectrometry: A review. Rapid Communications in Mass Spectrometry, 34(S3), e8727. [Link]

• Kryczyk, A., & Rychłowska, J. (2018). Recent developments in methods for analysis of perfluorinated persistent pollutants. Environmental Science and Pollution Research, 25(3), 2145–2161. [Link]

• ResearchGate. (2020). Challenges and trends for halogen determination by inductively coupled plasma mass spectrometry: A review. ResearchGate. [Link]

• Chromatography Today. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. Chromatography Today. [Link]

• Lin, Y., He, Y., & Liang, B. (2021). Mass Defect Filtering for Suspect Screening of Halogenated Environmental Chemicals: A Case Study of Chlorinated Organophosphate Flame Retardants. Environmental Health Perspectives, 129(6), 067001. [Link]

• Chemistry Stack Exchange. (2021). Fluorine detection in organic compounds. Chemistry Stack Exchange. [Link]

• ACD/Labs. (2023). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. ACD/Labs Blog. [Link]

• BizNGO. (n.d.). A Short Guide to Common Testing Methods for Per- and Polyfluoroalkyl Substances (PFAS). BizNGO. [Link]

• Ramsauer, B., Sterz, K., Hagedorn, H. W., Engl, J., Scherer, G., McEwan, M., Errington, G., Shepperd, J., & Cheung, F. (2011). A liquid chromatography/tandem mass spectrometry (LC-MS/MS) method for the determination of phenolic polycyclic aromatic hydrocarbons (OH-PAH) in urine of non-smokers and smokers. Analytical and Bioanalytical Chemistry, 399(2), 869–880. [Link]

• Emory University. (n.d.). Mass Spectrometry Ionization Methods. Emory University IT. [Link]

• LCGC International. (2023). Strategies for Total PFAS: Extractable vs. Adsorbable Organic Fluorine. LCGC International. [Link]

• PharmaCores. (2025). Ionization in Mass Spectrometry: 5 Essential Types (Soft vs Hard Explained). PharmaCores. [Link]

• University of Leeds. (n.d.). Mass Spectrometry Ionisation Techniques. University of Leeds. [Link]

• C&EN. (n.d.). An Introduction to Mass Spectrometry Ionization. Chemical & Engineering News. [Link]

• Chemistry Steps. (2025). Isotopes in Mass Spectrometry. Chemistry Steps. [Link]

• Gellis, A., Primas, N., Hutter, S., Péralta, C., Morel, A., Pradines, B., ... & Verhaeghe, P. (2025). Design, Synthesis and Antiplasmodial Activities of a Library of Fluorine-Based 3-Benzylmenadiones. Molecules, 30(11), 2586. [Link]

• Publications Office of the European Union. (n.d.). Overview on PFAS analytical methods. Publications Office of the EU. [Link]

• Jordi Labs. (2024). Identification of In-Process Organic Compounds using LCMS. Jordi Labs. [Link]

• Archipel UQAM. (n.d.). Development of LC-MS/MS methods for the analysis of reactive metabolite protein targets. Archipel, l'archive de publications électroniques de l'UQAM. [Link]

• ResearchGate. (2025). LC-MS/MS method for the confirmatory determination of aromatic amines and its application in textile analysis. ResearchGate. [Link]

• Sivertsen, A. H., Grutters, B., van der Kooi, M., van der Weg, G., & van der Meer, J. R. (2021). Extended characterization of petroleum aromatics using off-line LC-GC-MS. PeerJ, 9, e12484. [Link]

• LCGC International. (2025). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. LCGC International. [Link]

• Schultz, M. M., Barofsky, D. F., & Field, J. A. (2006). Quantitative Determination of Fluorinated Alkyl Substances by Large-Volume-Injection LC/MS/MS—Characterization of Municipal Wastewaters. Environmental Science & Technology, 40(1), 289–295. [Link]

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A Comparative Guide to the Reactivity of Chloro- vs. Fluoro-Substituted Benzyl Bromides

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, particularly in the fields of medicinal chemistry and materials science, substituted benzyl halides are invaluable building blocks. Their reactivity in nucleophilic substitution reactions allows for the facile introduction of a benzyl moiety into a wide array of molecules. However, the rate and mechanism of these reactions are exquisitely sensitive to the nature and position of substituents on the aromatic ring. This guide provides an in-depth comparison of the reactivity of chloro- and fluoro-substituted benzyl bromides, grounded in the principles of physical organic chemistry and supported by experimental insights.

The Decisive Role of Electronic Effects: A Tug-of-War

The reactivity of a substituted benzyl bromide is fundamentally governed by the electronic influence of the substituent on the benzylic carbon. This influence is a composite of two opposing forces: the inductive effect and the resonance effect.[1][2]

• Inductive Effect (-I): This effect is the transmission of charge through sigma (σ) bonds.[2] Both fluorine and chlorine are highly electronegative, pulling electron density away from the benzene ring. Fluorine is the most electronegative element, and thus exerts a stronger electron-withdrawing inductive effect than chlorine.[3]

• Resonance Effect (+R): This effect involves the delocalization of lone-pair electrons from the halogen into the pi (π) system of the benzene ring.[2] This donation of electron density partially counteracts the inductive effect. Crucially, the efficiency of this delocalization depends on the overlap between the p-orbitals of the halogen and the carbon of the ring. The 2p orbital of fluorine overlaps more effectively with carbon's 2p orbitals than the larger 3p orbital of chlorine does. Consequently, fluorine has a more pronounced +R effect than chlorine.[4]

For both halogens, the electron-withdrawing inductive effect outweighs the electron-donating resonance effect, making them net deactivating groups in the context of electrophilic aromatic substitution.[1] However, this delicate balance of opposing forces has profound and position-dependent consequences for nucleophilic substitution at the benzylic carbon.

Caption: Inductive vs. Resonance Effects of F and Cl.

Mechanistic Considerations: SN1 vs. SN2 Pathways

Benzyl halides are versatile substrates that can undergo nucleophilic substitution via either an Sₙ1 or Sₙ2 mechanism, depending on factors like the solvent, the nucleophile's strength, and the electronic nature of the ring substituents.[5]

The Sₙ1 Pathway: Carbocation Stability is Key

In polar protic solvents with weak nucleophiles, the Sₙ1 mechanism is often favored. The rate-determining step is the formation of a resonance-stabilized benzylic carbocation.[6][7] Therefore, any substituent that stabilizes this positive charge will accelerate the reaction.

• Para-Substitution: At the para position, both the inductive and resonance effects are operative. The electron-donating +R effect acts to stabilize the positive charge of the carbocation intermediate. Since fluorine has a stronger +R effect than chlorine, it provides greater stabilization. This resonance stabilization outweighs fluorine's stronger -I effect.

  • Predicted Reactivity: para-fluorobenzyl bromide > para-chlorobenzyl bromide.

• Meta-Substitution: The resonance effect does not extend to the meta position. Therefore, the reactivity is dominated by the inductive effect. Since fluorine has a stronger electron-withdrawing -I effect, it destabilizes the benzylic carbocation more significantly than chlorine does.

  • Predicted Reactivity: meta-chlorobenzyl bromide > meta-fluorobenzyl bromide.

The Sₙ2 Pathway: Electrophilicity and Transition State

With strong nucleophiles in polar aprotic solvents, the Sₙ2 mechanism, involving a backside attack, is more likely. The reaction rate is influenced by the electrophilicity of the benzylic carbon. Electron-withdrawing groups can increase this electrophilicity, making the carbon a more attractive target for the nucleophile, and can also stabilize the electron-rich transition state.

• Given that the net electronic effect of both halogens is electron-withdrawing, both para-fluoro and para-chloro substituted benzyl bromides are generally more reactive than unsubstituted benzyl bromide in Sₙ2 reactions.[6][8]

• Comparing the two, fluorine's superior inductive effect makes the benzylic carbon more electron-deficient (more electrophilic) than in the chloro-substituted analogue. This suggests that fluoro-substituted benzyl bromides would be more reactive in Sₙ2 reactions, irrespective of the substituent's position (barring significant steric hindrance at the ortho position).

Quantitative Comparison: Solvolysis Rate Data

Solvolysis reactions, where the solvent acts as the nucleophile, are classic examples of Sₙ1-type processes. Kinetic studies provide the most definitive evidence for the electronic effects discussed. Hammett plots, which correlate reaction rates with substituent constants (σ), are particularly insightful. For reactions proceeding via a carbocation intermediate, rates are better correlated with σ⁺ values, which account for through-conjugation.

A study on the solvolysis of substituted benzyl-gem-dibromides in water showed a 2,500-fold increase in rate when the substituent was changed from the electron-withdrawing 3-fluoro to the electron-donating 4-methoxy group, highlighting the profound impact of substituents on carbocation stability. While direct comparative data for the solvolysis of p-fluoro- vs p-chloro-benzyl bromide is sparse in the readily available literature, the principles of physical organic chemistry strongly support the reactivity order predicted above for Sₙ1 and Sₙ2 conditions.

Substituent Position	Favored Mechanism	Dominant Electronic Effect	Predicted Reactivity Order	Rationale
Para	Sₙ1	Resonance (+R)	Fluoro > Chloro	Fluorine's superior +R effect provides greater stabilization to the carbocation intermediate.
Meta	Sₙ1	Inductive (-I)	Chloro > Fluoro	Resonance is inoperative. Fluorine's stronger -I effect destabilizes the carbocation more.
Any	Sₙ2	Inductive (-I)	Fluoro > Chloro	Fluorine's stronger -I effect increases the electrophilicity of the benzylic carbon.

Experimental Protocol: Measuring Solvolysis Rates

To empirically validate these predictions, a kinetic study of the solvolysis of para-substituted benzyl bromides can be performed. This protocol outlines a conductometric method to determine the first-order rate constants.

Objective: To compare the rate of solvolysis of p-chlorobenzyl bromide and p-fluorobenzyl bromide in 80% (v/v) aqueous ethanol at 25°C.

Principle: The solvolysis reaction produces HBr, which increases the conductivity of the solution. By monitoring the change in conductivity over time, the reaction rate can be determined.

Materials & Reagents:

• p-chlorobenzyl bromide

• p-fluorobenzyl bromide

• Absolute Ethanol (ACS grade)

• Deionized water

• Conductivity meter with a probe

• Constant temperature water bath (25.0 ± 0.1 °C)

• Volumetric flasks, pipettes, and stopwatch

Procedure:

• Solvent Preparation: Prepare a stock solution of 80% (v/v) ethanol-water by mixing 800 mL of absolute ethanol with 200 mL of deionized water in a 1 L volumetric flask. Allow it to equilibrate to room temperature and adjust the volume to the mark.

• Substrate Solution Preparation: Prepare 0.01 M stock solutions of p-chlorobenzyl bromide and p-fluorobenzyl bromide in absolute ethanol.

• Kinetic Run: a. Place 50.0 mL of the 80% ethanol-water solvent into a reaction vessel and allow it to thermally equilibrate in the water bath for at least 20 minutes. b. Place the conductivity probe into the solvent and record the initial conductivity (C₀). c. Initiate the reaction by rapidly injecting a small, precise volume (e.g., 100 µL) of the 0.01 M substrate stock solution into the stirred solvent. Start the stopwatch simultaneously (t=0). d. Record the conductivity (Cₜ) at regular time intervals (e.g., every 60 seconds) for at least three reaction half-lives. e. After the reaction has gone to completion (at least 10 half-lives, or by gentle heating), record the final conductivity (C∞).

• Data Analysis: a. The first-order rate constant (k) is determined from the slope of a plot of ln(C∞ - Cₜ) versus time (t), according to the integrated rate law: ln(C∞ - Cₜ) = -kt + ln(C∞ - C₀). b. Repeat the experiment for the other substituted benzyl bromide.

Caption: Experimental Workflow for Kinetic Analysis.

Conclusion and Practical Implications

The relative reactivity of chloro- and fluoro-substituted benzyl bromides is not straightforward and depends critically on the reaction mechanism and the substituent's position.

• In Sₙ1-type reactions , such as solvolysis, a para-fluoro substituent accelerates the reaction more than a para-chloro substituent due to its superior resonance stabilization of the carbocation intermediate. Conversely, a meta-fluoro substituent is more deactivating than a meta-chloro group because its stronger inductive effect dominates.

• In Sₙ2-type reactions , the stronger inductive effect of fluorine likely makes fluoro-substituted benzyl bromides more reactive than their chloro-substituted counterparts by increasing the electrophilicity of the benzylic carbon.

For synthetic chemists, these principles are a powerful tool. When designing a multi-step synthesis, choosing between a fluoro or chloro substituent can be a strategic decision to modulate the reactivity of a benzylic center. For instance, in a molecule with multiple electrophilic sites, selecting a meta-fluoro-benzyl bromide might allow for selective reaction at another site under Sₙ1 conditions. Conversely, opting for a para-fluoro-benzyl bromide would be ideal for promoting a rapid Sₙ1 transformation. This nuanced understanding allows for more precise control over reaction outcomes, leading to improved yields and fewer side products in the development of novel pharmaceuticals and advanced materials.

References

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• LibreTexts Chemistry. (2022, September 24). 16.5: An Explanation of Substituent Effects. Retrieved from [Link]

• Pearson+. (2024, August 18). Explain why fluorobenzene is more reactive than chlorobenzene towards electrophilic substitution. Retrieved from [Link]

• Gudipati, V., et al. (2016). Experimental and Quantum Mechanical Study of Nucleophilic Substitution Reactions of meta- and para-Substituted Benzyl Bromides with Benzylamine in Methanol: Synergy Between Experiment and Theory. Australian Journal of Chemistry, 70(1), 90-100. Retrieved from [Link]

• Richard, J. P., et al. (2010). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. Journal of the American Chemical Society, 132(29), 10055-10069. Retrieved from [Link]

• Vedantu. (n.d.). Inductive Effect vs Resonance Effect: Key Differences & Table. Retrieved from [Link]

• Mondal, B., et al. (2000). Substituent effects on the spontaneous cleavage of benzyl-gem-dibromides in aqueous solution. Indian Journal of Chemistry - Section B, 39B, 877-880. Retrieved from [Link]

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• ResearchGate. (n.d.). First order rate constants of solvolysis of trialkylbenzyl chlorides in ethanol--water (80%). Retrieved from [Link]

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• Radhakrishnamurti, P. S., & Samantara, K. C. (1974). Kinetics of reaction of benzyl halides with amines in mixed solvents. Proceedings of the Indian Academy of Sciences - Section A, 80(2), 85-93. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetics of the Ritter-type solvolysis of α-methyl-benzyl bromide (9)... Retrieved from [Link]

• Filo. (2025, December 22). Para substituted benzyl bromide undergoes SN1 reaction with nucleophiles... Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Solvolysis mechanisms for benzyl substrates. Retrieved from [Link]

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• St. Paul's Cathedral Mission College. (n.d.). Factors Affecting the Rates of SN1 and SN2 Reactions. Retrieved from [Link]

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Infrared (IR) spectroscopy peaks for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

An In-Depth Guide to the Infrared (IR) Spectroscopy Profile of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the expected Fourier-Transform Infrared (FT-IR) spectroscopy peaks for the highly functionalized aromatic compound, 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. As a key building block in synthetic organic chemistry and drug discovery, unequivocal structural verification is paramount. IR spectroscopy offers a rapid, non-destructive, and highly informative method for confirming the presence of key functional groups and the overall molecular architecture. This document synthesizes predictive data based on established group frequencies and provides a comparative framework and a robust experimental protocol for empirical validation.

Molecular Structure and Vibrational Analysis

The structure of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is a complex tapestry of functional groups, each with its own characteristic vibrational modes that are active in the infrared region. Understanding these individual components is the first step in interpreting the full spectrum.

Figure 1: Chemical structure of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene.

The primary vibrational modes of interest arise from:

• Aromatic Ring: C-H stretching, C=C skeletal stretching, and C-H out-of-plane bending.

• Alkyl Halide: C-Br stretching and CH₂ wagging from the bromomethyl group.

• Aryl Halides: C-Cl and C-F stretching.

• Aryl Ether: C-O stretching from the methoxy group.

• Alkyl Groups: C-H stretching and bending from the methoxy and bromomethyl moieties.

Predicted Infrared Absorption Profile: A Region-by-Region Analysis

The infrared spectrum is typically analyzed in distinct regions corresponding to the energies of different bond vibrations.[1] The following sections predict the absorption peaks for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, with comparisons to simpler, analogous structures.

X-H Stretching Region (4000 cm⁻¹ - 2800 cm⁻¹)

This region is dominated by the stretching vibrations of bonds to hydrogen. A key diagnostic feature in this area is the distinction between C-H bonds on sp² (aromatic) and sp³ (aliphatic) hybridized carbons.[2]

• Aromatic =C-H Stretch (3100 - 3000 cm⁻¹): Substituted benzenes exhibit weak to medium absorption bands just above 3000 cm⁻¹.[3][4][5] For the target molecule, two adjacent C-H bonds remain on the ring, which are expected to produce one or more small, sharp peaks in this range.

• Aliphatic C-H Stretch (3000 - 2850 cm⁻¹): The C-H bonds of the bromomethyl (-CH₂Br) and methoxy (-OCH₃) groups will result in stronger, sharp absorptions just below 3000 cm⁻¹.[6][7][8] The presence of the electronegative bromine atom may slightly shift the -CH₂Br stretching frequency.[9]

Triple and Double Bond Regions (2500 cm⁻¹ - 1500 cm⁻¹)

This window is primarily used to identify triple bonds (which are absent in our molecule) and double bonds.[2]

• Aromatic C=C Skeletal Vibrations (1625 - 1440 cm⁻¹): The stretching and contracting of the carbon-carbon bonds within the benzene ring give rise to a series of characteristic bands.[3] Typically, two to four sharp peaks of medium to weak intensity are observed near 1600, 1580, 1500, and 1450 cm⁻¹.[3][4][7][8] The exact positions and intensities are sensitive to the nature and position of the substituents.[10]

The Fingerprint Region (1500 cm⁻¹ - 400 cm⁻¹)

This region contains a high density of complex vibrational absorptions, including bending and stretching modes, that are unique to the molecule as a whole.[1][8][11] It is the most diagnostic area for identifying the specific pattern of halogen and ether substituents.

• C-H Bending (1470 - 1350 cm⁻¹): Bending (scissoring and rocking) vibrations from the -CH₂- and -CH₃ groups appear here but are often overlapped by stronger signals.[7]

• Aryl-F Stretch (1400 - 1000 cm⁻¹): The C-F stretching vibration is typically a very strong and prominent band, making it a reliable indicator for fluorinated compounds.[9][12]

• Aryl-O-C Stretch (1300 - 1000 cm⁻¹): Aryl ethers exhibit a strong C-O stretching band.[12] This peak is often one of the most intense in the fingerprint region.

• -CH₂- Wagging (1300 - 1150 cm⁻¹): The wagging motion of the C-H bonds in the bromomethyl group (-CH₂Br) is expected in this range.[8]

• Aromatic C-H Out-of-Plane (OOP) Bending (900 - 675 cm⁻¹): The position of these intense absorptions is highly indicative of the substitution pattern on the benzene ring.[3][6] For the 1,2,4,5-tetrasubstituted pattern in our molecule, there are two adjacent hydrogens. This arrangement typically results in a strong band in the 860-800 cm⁻¹ range.[12]

• Aryl-Cl Stretch (850 - 550 cm⁻¹): The C-Cl stretch appears as a medium to strong band at lower wavenumbers.[8][13][14]

• Alkyl-Br Stretch (690 - 515 cm⁻¹): The C-Br stretching vibration from the bromomethyl group is expected in this lower frequency range and is typically of medium to strong intensity.[8]

Summary of Predicted IR Peaks and Comparative Data

The following table summarizes the predicted key vibrational frequencies for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene and compares them with the known values for simpler, related compounds to provide a validation framework.

Wavenumber (cm⁻¹)	Vibration Mode	Expected Intensity	Comparative Compound Data (cm⁻¹)
3100 - 3000	Aromatic C-H Stretch	Weak to Medium	Toluene: ~3030; Benzene: ~3030-3080[5][11]
3000 - 2850	Aliphatic C-H Stretch (-CH₂, -CH₃)	Medium to Strong	Bromomethane: 2975-2845[15]; Toluene (CH₃): ~2925[5]
1625 - 1440	Aromatic C=C Ring Skeletal Stretch	Weak to Medium	Benzene: ~1480[11]; Toluene: 1614, 1506, 1465[5]
1400 - 1000	Aryl C-F Stretch	Strong	General range for fluoroarenes.[9][12]
1300 - 1000	Aryl C-O-C Asymmetric & Symmetric Stretch (Ether)	Strong	Anisole (Methoxybenzene): ~1250 (asymmetric), ~1040 (symmetric)
1300 - 1150	-CH₂- Wag (from Bromomethyl)	Medium	General range for -CH₂X groups.[8]
860 - 800	Aromatic C-H Out-of-Plane (OOP) Bend	Strong	Corresponds to two adjacent ring hydrogens, similar to para-disubstitution (860-790).
850 - 550	Aryl C-Cl Stretch	Medium to Strong	Chlorobenzene: ~740; General range for chloroalkanes is 800-600.[13][16]
690 - 515	Alkyl C-Br Stretch	Medium to Strong	Bromomethane: 750-550[15]; General range for bromoalkanes is 690-515.[8]

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum

To empirically validate the predicted spectral features, a carefully executed experimental protocol is essential. The following procedure outlines the Attenuated Total Reflectance (ATR) method, which is ideal for solid samples, requiring minimal preparation and providing high-quality, reproducible data.

Figure 2: Workflow for acquiring an FT-IR spectrum via the ATR method.

Step-by-Step Methodology:

• Instrument Preparation: Ensure the FT-IR spectrometer's ATR crystal (typically diamond or germanium) is clean. Record a background spectrum in a clean, dry atmosphere. This step is critical as it subtracts the absorbance from atmospheric CO₂ and water vapor, ensuring these do not appear as artifacts in the final spectrum.

• Sample Preparation: The sample must be completely dry, as water possesses a very strong, broad O-H absorption that can obscure large portions of the spectrum.[2] Place a small, representative amount of the solid 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene onto the center of the ATR crystal.

• Applying Pressure: Lower the instrument's press arm or anvil until it makes firm, even contact with the sample. Applying pressure is necessary to ensure intimate contact between the sample and the ATR crystal, which is required for the evanescent wave to penetrate the sample and generate a strong signal.

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The standard spectral range is 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing: The raw data should be processed using the spectrometer's software. This includes:

  • Baseline Correction: To account for any drift or scattering effects.

  • ATR Correction: An algorithm that corrects for the wavelength-dependent depth of penetration of the IR beam, making the resulting spectrum appear more like a traditional transmission spectrum.

• Analysis: Compare the processed experimental spectrum to the predicted peak positions outlined in Section 3. The presence of strong bands corresponding to C-F, C-O, C-Cl, and C-Br stretches, along with the correct aromatic and aliphatic C-H features, provides strong evidence for the correct molecular structure.

Conclusion

The infrared spectrum of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is predicted to be rich and highly characteristic. The definitive identification of this molecule relies on a holistic analysis, paying close attention to the strong absorptions in the fingerprint region arising from the C-F (1400-1000 cm⁻¹), C-O (1300-1000 cm⁻¹), C-Cl (850-550 cm⁻¹), and C-Br (690-515 cm⁻¹) stretching vibrations. These, in conjunction with the aromatic C-H out-of-plane bending (~860-800 cm⁻¹) and the clear distinction between sp² and sp³ C-H stretches above and below 3000 cm⁻¹, create a unique spectral fingerprint. By following the rigorous experimental protocol provided, researchers can obtain high-fidelity data to confidently confirm the synthesis and purity of this valuable chemical intermediate.

References

• Spectroscopy. (2016, May 1). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Available at: [Link]

• Oreate AI Blog. (2026, January 21). Decoding the Benzene Ring: Insights From IR Spectroscopy. Available at: [Link]

• ACS Publications. Infrared Spectra Simulation of Substituted Benzene Derivatives on the Basis of a 3D Structure Representation. Analytical Chemistry. Available at: [Link]

• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY. Available at: [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• Wikipedia. Infrared spectroscopy correlation table. Available at: [Link]

• The Royal Society of Chemistry. Supporting information. Available at: [Link]

• Doc Brown's Advanced Organic Chemistry. Infrared spectrum of bromomethane CH3Br. Available at: [Link]

• AIP Publishing. Infrared‐Absorption Spectra of Chloro‐, Bromo‐, and Iodoalkanes in the 400‐to‐100‐cm−1 Region. The Journal of Chemical Physics. Available at: [Link]

• Doc Brown's Advanced Organic Chemistry. Infrared spectrum of 1,1-dichloroethane. Available at: [Link]

• Doc Brown's Advanced Organic Chemistry. Infrared Spectroscopy Index. Available at: [Link]

• University of California, Santa Cruz. IR Tables. Available at: [Link]

• Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• Northern Illinois University. IR Absorption Frequencies. Available at: [Link]

• Chemistry LibreTexts. (2019, February 18). 18.8: Spectral Characteristics of the Benzene Ring. Available at: [Link]

• Doc Brown's Advanced Organic Chemistry. Infrared spectrum of benzene. Available at: [Link]

• University of Colorado Boulder. IR Absorption Table. Available at: [Link]

• Wikipedia. Methoxy group. Available at: [Link]

• University of Massachusetts. IR Group Frequencies. Available at: [Link]

• Northern Illinois University. Typical IR Absorption Frequencies For Common Functional Groups. Available at: [Link]

• University of Calgary. Table of Characteristic IR Absorptions. Available at: [Link]

• ResearchGate. Experimental Spectroscopic (FT-IR, FT-Raman, NMR) and DFT Studies of 7-methoxy-4-bromomethylcoumarin. Available at: [Link]

• NIST WebBook. 1-Bromo-4-chloro-2-fluorobenzene. Available at: [Link]

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• University of Calgary. Sample IR spectra. Available at: [Link]

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• Spectroscopy Online. (2023, September 1). Halogenated Organic Compounds. Available at: [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Available at: [Link]

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• Wiley Analytical Science. Interpretation of Infrared Spectra, A Practical Approach. Available at: [Link]

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A Senior Application Scientist's Guide to Selecting a Reference Standard for the Analysis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

For researchers, scientists, and professionals in drug development, the integrity of analytical data is paramount. This begins with the quality of the reference standards used. This guide provides an in-depth technical comparison of reference standards for the analysis of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, a key building block in the synthesis of various pharmaceutical compounds. We will explore the critical attributes of a high-quality reference standard, compare potential commercial offerings, and provide detailed experimental protocols for its characterization and use.

The Critical Role of a Reference Standard

A reference standard is a highly purified and well-characterized substance used as a benchmark for the identification, purity assessment, and quantification of an analyte.[1] The U.S. Food and Drug Administration (FDA) mandates that reference standards be of the "highest purity that can be obtained through reasonable effort" and "thoroughly characterized to assure the identity, strength, and quality".[2] In the context of drug development, using a substandard reference material can lead to inaccurate batch release testing, flawed stability studies, and ultimately, compromise patient safety.

The selection of a suitable reference standard for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene should be a deliberate process, guided by a thorough evaluation of the supplier's characterization data. Key considerations include the stated purity, the methods used for its determination, and the comprehensiveness of the provided analytical data, such as a Certificate of Analysis (CoA).[3]

Comparing Reference Standards: A Data-Driven Approach

While the availability of detailed, directly comparable Certificates of Analysis for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene from multiple suppliers can be limited in public domains, a researcher should always request and scrutinize this documentation. Below is a comparative table illustrating the kind of data one should expect and how to interpret it. The data presented here is representative of what would be found for a high-quality reference standard.

Table 1: Illustrative Comparison of Commercial Reference Standards for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Parameter	Supplier A (Premium Grade)	Supplier B (Standard Grade)	Key Considerations for Selection
Purity (by HPLC)	99.8%	98.5%	For quantitative applications (e.g., assay of a drug substance), higher purity is essential to minimize analytical error.[4]
Identity Confirmation	¹H NMR, ¹³C NMR, MS, FTIR	¹H NMR, MS	A comprehensive set of identity tests provides greater confidence in the material's structure.
Impurity Profile	Individual impurities ≤ 0.05%, Total impurities ≤ 0.2%	Individual impurities ≤ 0.5%, Total impurities ≤ 1.5%	A well-defined impurity profile is critical, especially for identifying process-related impurities and degradation products.
Water Content (Karl Fischer)	0.1%	Not specified	Water content can affect the accurate weighing of the standard and is a critical parameter for assay calculations.
Residual Solvents (GC-HS)	<0.1% (Acetone, Heptane)	Not specified	Residual solvents are process-related impurities that must be controlled.
Certificate of Analysis	Comprehensive CoA with spectra	Basic CoA with purity value	A detailed CoA is a hallmark of a reputable supplier and provides the necessary data for a thorough quality assessment.

Disclaimer: The data in this table is for illustrative purposes and represents typical values for different grades of reference standards.

Caption: Workflow for selecting a suitable reference standard.

Essential Analytical Protocols for Verification

Upon receiving a candidate reference standard, it is prudent to perform in-house verification to confirm its identity and purity. The following are detailed, step-by-step methodologies for the key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is the workhorse for purity analysis in the pharmaceutical industry due to its high resolution and sensitivity.[4] A validated HPLC method is essential for accurately quantifying the main peak and any impurities.

Experimental Protocol: HPLC Purity Method

• Chromatographic System:

  • HPLC System: A gradient-capable HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-5 min: 90% A, 10% B

    • 5-25 min: Linear gradient to 10% A, 90% B

    • 25-30 min: Hold at 10% A, 90% B

    • 30.1-35 min: Return to 90% A, 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 280 nm.

  • Injection Volume: 10 µL.

• Preparation of Solutions:

  • Diluent: Acetonitrile/Water (50:50 v/v).

  • Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

  • Sample Solution (0.5 mg/mL): Prepare the sample to be analyzed in the same manner as the standard solution.

• Analysis and Calculation:

  • Inject the diluent (as a blank), followed by six replicate injections of the standard solution and duplicate injections of the sample solution.

  • The purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Structural Elucidation by NMR and Mass Spectrometry

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are indispensable for confirming the chemical structure of the reference standard.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information on the number and chemical environment of protons in the molecule. For 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, the expected signals would include:

• A singlet for the methoxy (-OCH₃) protons.

• A singlet for the bromomethyl (-CH₂Br) protons.

• Two doublets in the aromatic region corresponding to the two aromatic protons, with coupling patterns influenced by the fluorine atom.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve approximately 5-10 mg of the reference standard in 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the data, including Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

MS provides the molecular weight of the compound and fragmentation patterns that can aid in structural confirmation.

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a dilute solution of the reference standard (e.g., 100 µg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.

• GC-MS System:

  • GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min.

  • MS Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-500.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure. The isotopic pattern due to the presence of bromine and chlorine is a key diagnostic feature.

Caption: Analytical workflow for the verification of a reference standard.

Conclusion

The selection and proper use of a reference standard for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene are foundational to the generation of reliable and reproducible analytical data in a research and drug development setting. A high-quality reference standard, supported by a comprehensive Certificate of Analysis, is a non-negotiable starting point. This guide has provided a framework for comparing potential reference standards and detailed protocols for their in-house verification. By adhering to these principles of scientific integrity and rigorous analytical practice, researchers can ensure the accuracy and validity of their results.

References

• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. [Link]

• MRIGlobal. (2024, January 29). Reference Standards in the Pharmaceutical Industry. [Link]

• Veeprho Pharmaceuticals. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. [Link]

• Pharmaffiliates. (2026, January 31). Pharmaceutical Reference Standards & Impurities for QC & R&D. [Link]

• PubChem. 1-(Bromomethyl)-4-(trifluoromethyl)benzene. [Link]

• NIST. Benzene, 1-bromo-4-chloro-2-methyl-. [Link]

• MDPI. (2024, May 24). Validation of an Analytical Method of 3′,4′,5-Trihydroxy-3-Methoxy-6,7-Methylenedioxyflavone 4′-Glucuronide for Standardization of Spinacia oleracea. [Link]

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A Comparative Guide to the Synthetic Routes of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two plausible synthetic routes for the valuable, yet synthetically challenging, intermediate, 1-(bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. The strategic importance of this molecule lies in its utility as a building block in medicinal chemistry, where the unique substitution pattern of electron-withdrawing and -donating groups can be leveraged to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates. This document offers an in-depth analysis of two multi-step synthetic pathways, culminating in a final benzylic bromination. Each route is evaluated based on the availability of starting materials, the number of synthetic steps, potential yields, and the complexity of the required chemical transformations.

Introduction to the Synthetic Challenge

The target molecule, 1-(bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, presents a distinct synthetic challenge due to its specific polysubstituted aromatic core. The arrangement of the chloro, fluoro, and methoxy groups dictates the regioselectivity of the preceding aromatic substitution reactions, while the final benzylic bromination of the electron-rich toluene precursor requires careful control to avoid side reactions such as over-bromination or electrophilic ring bromination. This guide will explore two logical synthetic approaches to the key intermediate, 4-chloro-2-fluoro-5-methoxytoluene, followed by a comparative analysis of two common methods for the final bromination step.

Proposed Synthetic Pathways to 4-chloro-2-fluoro-5-methoxytoluene

Two primary retrosynthetic disconnections for the key intermediate, 4-chloro-2-fluoro-5-methoxytoluene, are considered. Route A commences with the commercially available 2-fluoro-5-methoxytoluene, introducing the chloro substituent via electrophilic aromatic substitution. Route B employs a building-block approach, starting from 4-chloro-2-fluorotoluene and introducing the methoxy group via a lengthier, yet potentially more controlled, sequence of nitration, reduction, and a Sandmeyer-type reaction.

Diagram 1: Retrosynthetic Analysis

Caption: Retrosynthetic analysis of the target molecule, highlighting two proposed routes to the key toluene precursor.

Route A: Electrophilic Chlorination of 2-Fluoro-5-methoxytoluene

This route is the more concise of the two, leveraging the directing effects of the existing substituents to install the chlorine atom in the desired position. The methoxy group is a strong activating ortho-, para-director, while the fluorine atom is a deactivating ortho-, para-director. The combined directing effects favor chlorination at the C4 position, which is para to the methoxy group and ortho to the fluorine.

Diagram 2: Synthetic Workflow for Route A

Caption: Workflow for the synthesis of the toluene precursor via Route A.

Experimental Protocol: Chlorination of 2-Fluoro-5-methoxytoluene

Materials:

• 2-Fluoro-5-methoxytoluene

• N-Chlorosuccinimide (NCS)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve 2-fluoro-5-methoxytoluene (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Add N-Chlorosuccinimide (1.05 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by flash column chromatography on silica gel.

Discussion:

The primary advantage of this route is its brevity. However, the regioselectivity of the chlorination is a critical factor. While the desired 4-chloro isomer is expected to be the major product, the formation of other isomers, such as the 6-chloro derivative, is possible and would necessitate careful purification. The electron-rich nature of the starting material also makes it susceptible to over-chlorination if the reaction conditions are not carefully controlled.

Route B: Multi-step Synthesis from 4-Chloro-2-fluorotoluene

This route offers a more controlled, albeit longer, approach to the desired substitution pattern. Starting with 4-chloro-2-fluorotoluene, a nitro group is introduced, which then serves as a precursor to the methoxy group via a three-step sequence: reduction to an amine, diazotization, and subsequent substitution.

Diagram 3: Synthetic Workflow for Route B

Caption: Workflow for the synthesis of the toluene precursor via Route B.

Experimental Protocols: Route B

Step 1: Nitration of 4-Chloro-2-fluorotoluene

• Procedure: Slowly add a nitrating mixture (a mixture of concentrated nitric acid and sulfuric acid) to a cooled solution of 4-chloro-2-fluorotoluene. The directing effects of the chloro and fluoro groups will primarily direct the nitro group to the 5-position. Careful temperature control is crucial to prevent the formation of dinitro byproducts. A typical procedure involves dropwise addition of the nitrating agent at 0-5 °C, followed by stirring at room temperature until the reaction is complete.[1]

Step 2: Reduction of 4-Chloro-2-fluoro-5-nitrotoluene

• Procedure: The nitro group can be reduced to an amine using various methods. A common and effective method is catalytic hydrogenation using palladium on carbon (Pd/C) as a catalyst under a hydrogen atmosphere.[2] Alternatively, metal-mediated reductions, for example with tin(II) chloride in hydrochloric acid, can be employed.[3]

Step 3: Conversion of the Amine to a Methoxy Group

• Procedure: This transformation is achieved via a Sandmeyer-type reaction. The aniline derivative is first diazotized using sodium nitrite in a strong acid (e.g., H₂SO₄) at low temperatures (0-5 °C) to form the corresponding diazonium salt.[4] The diazonium salt is then decomposed in the presence of a copper(I) salt and methanol to introduce the methoxy group. Alternatively, the diazonium salt can be hydrolyzed to the corresponding phenol, which is then methylated using a methylating agent like dimethyl sulfate or methyl iodide in the presence of a base.

Discussion:

Final Step: Benzylic Bromination

Once the key intermediate, 4-chloro-2-fluoro-5-methoxytoluene, is synthesized, the final step is the introduction of the bromine atom at the benzylic position. This is typically achieved via a free-radical bromination reaction. Two common methods are compared below.

Diagram 4: Final Bromination Step

Caption: Comparison of two methods for the final benzylic bromination.

Method 1: Wohl-Ziegler Bromination with N-Bromosuccinimide (NBS)

The Wohl-Ziegler reaction is a classic method for allylic and benzylic bromination.[5][6] It utilizes N-bromosuccinimide (NBS) as the bromine source and a radical initiator, such as azobisisobutyronitrile (AIBN) or light, to generate the bromine radical.[6]

Experimental Protocol:

• Procedure: A solution of 4-chloro-2-fluoro-5-methoxytoluene and a catalytic amount of AIBN in a non-polar solvent (traditionally CCl₄, though safer alternatives like acetonitrile or trifluorotoluene are now preferred) is heated to reflux.[5][7] NBS is added portion-wise to maintain a low concentration of bromine in the reaction mixture, which helps to suppress electrophilic aromatic substitution. The reaction is monitored until the starting material is consumed.

Causality Behind Experimental Choices:

• NBS as Bromine Source: NBS provides a slow, controlled release of bromine, which is crucial for selective benzylic bromination over aromatic bromination.[8]

• Radical Initiator: AIBN or photochemical initiation is necessary to generate the initial bromine radicals that start the chain reaction.[6]

• Solvent: A non-polar solvent is typically used to minimize ionic side reactions.

Method 2: Bromination with 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

DBDMH is another effective reagent for benzylic bromination and is sometimes favored due to its higher bromine content by weight and the potential for milder reaction conditions.[9][10] The reaction can be initiated either by radicals or, in some cases, catalyzed by Lewis acids.[9][10]

Experimental Protocol:

• Procedure: In a typical procedure, the toluene derivative is dissolved in a solvent like dichloromethane, and DBDMH is added along with a catalytic amount of a Lewis acid (e.g., ZrCl₄) or a radical initiator.[9] The reaction is often carried out at room temperature or with gentle heating.

Causality Behind Experimental Choices:

• DBDMH as Bromine Source: DBDMH can be a more efficient source of bromine radicals compared to NBS under certain conditions.[9]

• Lewis Acid Catalyst: The use of a Lewis acid can promote the formation of the bromine radical and enhance the reaction rate, sometimes allowing for milder conditions.[10]

Comparison of Synthetic Routes

Feature	Route A	Route B
Starting Material	2-Fluoro-5-methoxytoluene	4-Chloro-2-fluorotoluene
Number of Steps	1 (to precursor) + 1 (bromination) = 2	3 (to precursor) + 1 (bromination) = 4
Key Transformations	Electrophilic Chlorination	Nitration, Reduction, Diazotization
Potential Yield	Moderate to Good (highly dependent on regioselectivity of chlorination)	Good to Excellent (more controlled steps)
Key Challenges	- Regiocontrol in chlorination- Potential for over-chlorination	- Handling of hazardous reagents (nitrating mixture)- Multi-step sequence increases overall synthesis time
Purification	May require careful separation of isomers	Generally straightforward purification of intermediates

Comparison of Bromination Methods

Feature	Wohl-Ziegler (NBS)	DBDMH
Reagent	N-Bromosuccinimide	1,3-Dibromo-5,5-dimethylhydantoin
Initiation	Radical initiator (AIBN) or light	Radical initiator or Lewis acid
Reaction Conditions	Typically refluxing in a non-polar solvent	Can often be performed at room temperature
Side Reactions	- Over-bromination (dibromination)- Ring bromination (especially with electron-rich rings)	- Ring bromination can also be an issue with highly activated rings[9]
Advantages	- Well-established and widely used- Good for many substrates	- Higher bromine content- Can be more reactive- Milder conditions may be possible
Disadvantages	- Use of hazardous solvents (traditionally CCl₄)- Potential for side reactions	- May be more aggressive, leading to less selectivity in some cases

Conclusion

The choice between the two synthetic routes to 1-(bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene will ultimately depend on the specific needs and resources of the researcher. Route A offers a more direct and potentially quicker synthesis, provided that the regioselectivity of the chlorination step can be effectively controlled and the desired isomer can be readily purified. Route B , while longer, provides a more controlled and predictable pathway to the key toluene intermediate, which may be advantageous for ensuring high isomeric purity on a larger scale.

For the final benzylic bromination, both NBS and DBDMH are viable reagents. Given the electron-rich nature of the 4-chloro-2-fluoro-5-methoxytoluene intermediate, careful optimization of the reaction conditions will be crucial to maximize the yield of the desired monobrominated product and minimize the formation of byproducts from over-bromination or ring substitution. It is recommended to start with small-scale test reactions to determine the optimal conditions for this specific substrate.

References

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• Shibatomi, K., & Yamamoto, H. (2012). Lewis Acid Catalyzed Benzylic Bromination. Letters in Organic Chemistry, 9(10), 717-720. [Link]

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A Senior Application Scientist's Guide to Bioassay Validation for Novel Compounds Derived from 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

This guide provides a comprehensive framework for the validation of bioassays, a critical step in the early-stage drug discovery process for novel compounds synthesized from the versatile scaffold, 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene. As researchers and drug development professionals, the reliability of our in vitro data is paramount in making go/no-go decisions for progressing lead candidates. This document moves beyond a simple checklist of protocols, delving into the causality behind experimental choices to ensure scientific integrity and trustworthiness in your findings.

The starting material, 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, is a key building block in medicinal chemistry. Its structural motifs, particularly the fluorine and methoxy substituents, are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates, including metabolic stability and target binding affinity[1]. Derivatives from this scaffold have potential applications in various therapeutic areas, including as Sodium-Glucose Co-transporter 2 (SGLT2) inhibitors for diabetes[1] and potentially in oncology and other signaling-driven diseases[2][3]. Given the diverse potential biological activities, a rigorous and well-documented bioassay validation process is not just a regulatory requirement but a scientific necessity.

The Foundation of Trust: Core Principles of Bioassay Validation

Before delving into specific assay methodologies, it is crucial to understand the universal principles of bioassay validation. These principles are outlined in guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[4][5][6] The objective is to demonstrate that a chosen analytical method is suitable for its intended purpose.[4][5]

Key validation parameters include:

• Specificity & Selectivity : The ability of the assay to measure the desired analyte in a complex mixture, such as a biological sample, without interference from other components.[4]

• Accuracy : The closeness of the measured value to the true value.[4]

• Precision : The degree of agreement among a series of measurements from multiple samplings of the same homogeneous sample. This is typically expressed as the coefficient of variation (CV).[4]

• Linearity : The ability of the assay to elicit test results that are directly proportional to the concentration of the analyte in the sample.[4]

• Range : The concentration interval over which the assay is precise, accurate, and linear.[4]

• Robustness : The capacity of the assay to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[4]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ) : The lowest concentration of an analyte that can be reliably detected and quantified, respectively.[4]

Adherence to these principles ensures that the data generated is reliable and reproducible, forming a solid foundation for advancing a compound through the drug discovery pipeline.

Selecting the Appropriate Bioassay: A Comparative Approach

The choice of a bioassay is fundamentally dependent on the hypothesized mechanism of action (MOA) of the compounds being tested. For derivatives of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, which could potentially target a wide range of biological processes, a tiered screening approach is often employed. This typically begins with broad cell-based assays to assess general bioactivity, followed by more specific target-based assays.

Below is a comparison of commonly used primary screening assays:

Comparison of Cell Viability and Cytotoxicity Assays

Cell-based assays are indispensable for the initial screening of large compound libraries.[7][8] They provide a functional readout of a compound's effect on cellular health and proliferation.[8][9]

Assay Type	Principle	Advantages	Disadvantages
MTT Assay	A colorimetric assay that measures the reduction of a yellow tetrazolium salt (MTT) into purple formazan crystals by metabolically active cells.	Well-established, cost-effective, and provides a quantitative measure of cell viability.[10]	Requires a solubilization step for the formazan crystals and is an endpoint assay, meaning the cells are killed during the process.
WST-1/WST-8 Assays	Similar to MTT, these are tetrazolium-based colorimetric assays. However, the resulting formazan is water-soluble, eliminating the need for a solubilization step.[11]	Simpler and faster protocol than MTT, with lower cytotoxicity, allowing for continuous monitoring in some cases.[10][11]	Can be more expensive than MTT.
LDH Release Assay	A cytotoxicity assay that measures the activity of lactate dehydrogenase (LDH) released into the culture medium from cells with damaged membranes.[10]	A good indicator of cell death by necrosis or membrane damage.[10]	Only measures dead or dying cells and does not provide information on the number of viable cells. Can be affected by background LDH in serum.[10]
ATP-Based Assays (e.g., CellTiter-Glo)	Measures the amount of ATP present, which is an indicator of metabolically active, viable cells. The assay uses luciferase to generate a luminescent signal proportional to ATP concentration.[10]	Very sensitive, fast, and suitable for high-throughput screening (HTS).[10]	ATP levels can be influenced by factors other than cell viability, such as cellular stress.[10]

Target-Specific Assays: Kinase Inhibition and GPCR Modulation

Should preliminary screening suggest a more specific MOA, or if the compounds were designed with a particular target in mind, more specific assays are warranted.

• Kinase Inhibition Assays : Kinases are a large family of enzymes that play a crucial role in cellular signaling and are common targets in drug discovery, particularly in oncology.[12][13] Biochemical kinase assays typically measure the activity of a purified kinase enzyme in the presence of a test compound.[14] These assays can be performed in various formats, including radiometric, fluorescence-based, and luminescence-based readouts.[14] A common approach is to measure the amount of ADP produced, which is a direct product of the kinase reaction.[12][13][15]

• G-Protein Coupled Receptor (GPCR) Assays : GPCRs represent one of the largest classes of drug targets.[16] Upon activation, GPCRs trigger intracellular signaling cascades, often involving second messengers like cyclic AMP (cAMP) or calcium.[17][18] Assays are designed to measure these downstream events. For instance, Gs- and Gi-coupled GPCR activity can be monitored by measuring changes in cAMP levels, while Gq-coupled receptor activation can be assessed through calcium flux assays.[18][19]

Experimental Workflow and Protocols: A Case Study with the MTT Assay

To illustrate the practical application of bioassay validation, a detailed protocol for the widely used MTT assay is provided below. The rationale behind each step is explained to emphasize the importance of methodological rigor.

Visualizing the Bioassay Validation Workflow

Caption: A flowchart illustrating the key stages of bioassay validation for novel compounds.

Step-by-Step Protocol for MTT Cell Viability Assay

Objective: To determine the cytotoxic effect of a test compound on a cancer cell line (e.g., HeLa) and calculate its IC50 value.

Materials:

• HeLa cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Test compound stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipettor

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count HeLa cells.

  • Seed 5,000 cells in 100 µL of complete DMEM per well in a 96-well plate.

  • Rationale: A consistent cell number is crucial for reproducibility. The optimal seeding density should be determined during assay development to ensure cells are in the logarithmic growth phase during the experiment.

• Cell Incubation:

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

  • Rationale: This allows the cells to adhere to the plate and resume normal growth before compound treatment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in complete DMEM.

  • Remove the old media from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (e.g., 0.1% DMSO) and a no-cell control (media only).

  • Rationale: A dose-response curve is necessary to determine the IC50. The vehicle control is essential to ensure that the solvent used to dissolve the compound does not have a cytotoxic effect.

• Incubation with Compound:

  • Incubate the plate for 48 hours (or a predetermined optimal time) at 37°C in a 5% CO2 incubator.

  • Rationale: The incubation time should be sufficient for the compound to exert its biological effect.

• Addition of MTT Reagent:

  • Add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C.

  • Rationale: Only viable cells with active mitochondrial dehydrogenases can reduce MTT to formazan. The incubation time allows for sufficient formazan crystal formation.

• Solubilization of Formazan:

  • Carefully remove the media containing MTT.

  • Add 100 µL of solubilization buffer (e.g., DMSO) to each well.

  • Rationale: The insoluble formazan crystals must be dissolved to allow for accurate absorbance reading.

• Absorbance Measurement:

  • Shake the plate gently for 10 minutes to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Subtract the average absorbance of the no-cell control wells from all other readings.

• Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

• Plot the percentage of viability against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Visualizing a Potential Mechanism of Action

To further illustrate the context of these bioassays, consider a hypothetical signaling pathway that could be targeted by a novel kinase inhibitor derived from our lead scaffold.

Caption: A hypothetical kinase signaling pathway potentially inhibited by a novel compound.

Conclusion

The validation of bioassays is a cornerstone of successful drug discovery. For compounds derived from promising scaffolds like 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene, a meticulous and scientifically sound validation process is indispensable. By understanding the principles behind different assay methodologies, adhering to regulatory guidelines, and carefully documenting all validation parameters, researchers can ensure the generation of high-quality, reliable data. This, in turn, empowers confident decision-making and accelerates the journey of novel chemical entities from the laboratory to the clinic.

References

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• Routledge. (2022, July 12). In Vitro Bioassay Techniques for Anticancer Drug Discovery and Development. Retrieved from [Link]

• Kovacs, D., et al. (2005). In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines. Anticancer Drugs, 16(3), 223-8. Retrieved from [Link]

• Bibi, F., et al. (2019). In vitro assays and techniques utilized in anticancer drug discovery. Journal of Pharmaceutical Sciences and Research, 11(1), 10-15. Retrieved from [Link]

• ION Biosciences. (n.d.). Gαq GPCR assays. Retrieved from [Link]

• ResearchGate. (2024, August 22). Seeking Your Insights: Which Cell Viability Assay Do You Prefer and Why?. Retrieved from [Link]

• Sandle, T. (2023, January 11). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. Retrieved from [Link]

• NorthEast BioLab. (n.d.). Rapid Bioanalytical Assay Development and Full GLP Validation Testing Services For 20+ years!. Retrieved from [Link]

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• Bioinvenu. (n.d.). GPCR/14-3-3 Signaling Pathway Assays. Retrieved from [Link]

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Elemental analysis data for 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene

Executive Summary & Strategic Utility

In the landscape of modern drug discovery, 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (CAS: 146447-18-9) serves as a high-value electrophilic building block. Its structural uniqueness lies in its tetrasubstituted benzene core , which combines a reactive benzyl bromide "warhead" with a specific halogen/ether pattern designed to modulate metabolic stability and lipophilicity in downstream pharmaceutical targets.

This guide provides a rigorous technical comparison of this compound against its closest analogs, supported by theoretical elemental analysis standards and validated experimental protocols. It is designed to assist researchers in selecting the optimal alkylating agent for synthesizing SGLT2 inhibitors, kinase antagonists, and other bioactive scaffolds.

Chemical Identity & Elemental Analysis Data

Accurate elemental analysis (EA) is the primary gatekeeper for validating the integrity of this halogenated intermediate. Due to the presence of three distinct heteroatoms (Br, Cl, F), the mass balance is sensitive to impurities such as residual solvents or hydrolysis products (benzyl alcohols).

Theoretical Composition Standards

Use the table below as the "Gold Standard" for validating your experimental CHN/Halogen analysis results.

Element	Symbol	Count	Atomic Mass	Total Mass Contribution	Theoretical % (w/w)
Carbon	C	8	12.011	96.09	37.90%
Hydrogen	H	7	1.008	7.06	2.78%
Bromine	Br	1	79.904	79.90	31.52%
Chlorine	Cl	1	35.450	35.45	13.98%
Fluorine	F	1	18.998	19.00	7.49%
Oxygen	O	1	15.999	16.00	6.31%
TOTAL	253.50	100.00%

Interpretation of Experimental Deviations

• Low %Br (< 31.0%): Indicates potential hydrolysis to the benzyl alcohol (1-hydroxymethyl-4-chloro-2-fluoro-5-methoxybenzene). Benzyl bromides are moisture-sensitive.

• High %C (> 38.3%): Suggests residual non-polar solvent (e.g., Hexane, Toluene) from the recrystallization process.

• Acceptance Criteria: Standard pharmaceutical purity requires experimental values to be within ±0.4% of the theoretical values.

Comparative Performance Guide

This section objectively compares the target product with its two most common alternatives: the Chloride Analog (for stability) and the Defluoro Analog (for cost/availability).

Primary Comparison: Bromide vs. Chloride Analog

Alternative: 1-(Chloromethyl)-4-chloro-2-fluoro-5-methoxybenzene

Feature	Target: Benzyl Bromide	Alternative: Benzyl Chloride	Scientific Insight
Reactivity ( )	High (~50-100x)	Low (Baseline)	The C-Br bond is weaker (~68 kcal/mol) than C-Cl (~81 kcal/mol), making the bromide a far superior electrophile for weak nucleophiles or sterically hindered couplings.
Stability	Moderate	High	The bromide is prone to hydrolysis and light-induced degradation. The chloride is stable at RT for months.
Atom Economy	Lower	Higher	Bromine (79.9 Da) is a heavier leaving group than Chlorine (35.5 Da), reducing atom economy in the alkylation step.
Process Suitability	R&D / MedChem	Manufacturing	Use the Bromide for rapid library synthesis. Use the Chloride for multi-kilogram GMP campaigns (with iodide catalysis).

Secondary Comparison: Fluorinated vs. Non-Fluorinated

Alternative: 1-(Bromomethyl)-4-chloro-3-methoxybenzene (Defluoro)

• Metabolic Stability: The 2-Fluoro substituent in the target molecule blocks metabolic oxidation at the ortho-position. The non-fluorinated alternative is susceptible to rapid CYP450 metabolism, reducing the half-life of the final drug candidate.

• Lipophilicity: The target molecule has a higher LogP, improving membrane permeability compared to the non-fluorinated analog.

Experimental Protocols

Synthesis Workflow (Self-Validating)

The industry-standard route involves radical bromination of the toluene precursor. This protocol includes a "Critical Control Point" to prevent over-bromination.

Reagents:

• Substrate: 1-Methyl-4-chloro-2-fluoro-5-methoxybenzene (1.0 eq)

• Brominating Agent: N-Bromosuccinimide (NBS) (1.05 eq)

• Initiator: AIBN or Benzoyl Peroxide (0.05 eq)

• Solvent: Carbon Tetrachloride (

  ) or Trifluorotoluene (Green alternative)

Step-by-Step Methodology:

• Dissolution: Dissolve substrate in solvent (0.5 M concentration) under Argon.

• Activation: Add NBS and Initiator. Heat to reflux (

  ).

• Monitor (Critical Step): Monitor reaction via TLC (Hexane/EtOAc 9:1) or HPLC every 30 mins.

  • Stop reaction immediately when starting material < 2%. Prolonged heating leads to the gem-dibromide impurity (inseparable by crystallization).

• Workup: Cool to

  to precipitate Succinimide byproduct. Filter.

• Purification: Concentrate filtrate. Recrystallize from Heptane to yield white needles.

Analytical Decision Tree (DOT Diagram)

The following diagram illustrates the logic flow for validating the compound's quality before release.

Figure 1: Quality Control Decision Tree for Benzyl Bromide Derivatives.

Mechanistic Visualization: Reactivity Profile

Understanding why this molecule behaves differently than its chloride analog is crucial for reaction optimization.

Figure 2: Kinetic factors influencing the alkylation efficiency of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 21905, Benzyl Bromide Derivatives. Retrieved from [Link]

• Common Organic Chemistry. Benzyl Bromide vs. Benzyl Chloride: Reactivity and Protection Strategies. Retrieved from [Link]

Safety & Regulatory Compliance

Navigating the Disposal of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene: A Guide for Laboratory Professionals

For researchers at the forefront of pharmaceutical development and organic synthesis, the proper handling and disposal of reactive intermediates is a cornerstone of laboratory safety and regulatory compliance. This guide provides an in-depth, procedural framework for the safe disposal of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene (CAS No. 146447-18-9), a halogenated aromatic compound whose utility in synthesis is matched by its hazardous properties. This document moves beyond a simple checklist, offering a causal explanation for each step to empower scientists with the knowledge to manage this chemical waste stream responsibly.

Hazard Identification and Risk Assessment: Understanding the Compound

1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is a multi-halogenated aromatic compound featuring a reactive benzylic bromide functional group. This structure imparts several key hazards that dictate its handling and disposal protocols.

• Corrosivity and Lachrymatory Effects : The presence of the bromomethyl group makes this compound a potent lachrymator, causing severe irritation and tearing upon exposure to vapors.[1][2] Direct contact with the liquid can lead to severe skin and eye burns, with the potential for lasting damage.[3][4] A safety data sheet for the closely related compound, 4-(Bromomethyl)-1-chloro-2-methoxybenzene, classifies it as causing severe skin burns and eye damage.[5]

• Reactivity : Benzylic bromides are reactive and can undergo nucleophilic substitution reactions.[6] This compound reacts with water, alcohols, bases, amines, and oxidizing agents.[1] It is also sensitive to light and moisture.[1] Contact with incompatible materials can lead to decomposition, potentially generating hazardous fumes such as hydrogen bromide gas.[2][4]

• Toxicity : While specific toxicological data for this exact compound is limited, benzylic bromides as a class are considered toxic by inhalation, ingestion, and skin absorption.[4][7] Some may also have mutagenic properties, warranting extreme caution.[3]

Due to these properties, all handling and disposal operations must be conducted within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Table 1: Hazard Profile and Personal Protective Equipment

Hazard Classification	Description	Required Personal Protective Equipment (PPE)
Skin Corrosion/Irritation	Causes severe skin burns and irritation.[3][5]	Gloves: Chemical-resistant gloves (e.g., Nitrile or Neoprene). Inspect for tears before use.[8] Clothing: Chemical-resistant lab coat, apron, or full-body suit.[8][9]
Eye Damage/Irritation	Causes serious eye damage; potent lachrymator.[2][4][5]	Eye/Face Protection: Chemical splash goggles and a full-face shield.[8][9]
Respiratory Irritation	Vapors can irritate the nose, throat, and lungs.[2][3]	Respiratory Protection: A NIOSH-certified N95 respirator or a half-mask respirator with chemical cartridges for organic vapors.[9][10]
Reactivity	Reacts with water, bases, and common metals.[1]	All PPE listed above. Work away from incompatible materials.

Immediate Spill Response Protocol

In the event of a spill, immediate and correct action is critical to mitigate exposure and prevent the spread of contamination.

For Small Spills (within a chemical fume hood):

• Alert Personnel : Immediately notify others in the vicinity.

• Containment : Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels.

• Collection : Carefully collect the absorbed material using non-sparking tools and place it into a designated, properly labeled hazardous waste container.

• Decontamination : Decontaminate the spill area using a suitable solvent (e.g., isopropanol or ethanol), followed by a thorough wash with soap and water. All cleaning materials must be disposed of as hazardous waste.

For Large Spills (or any spill outside a fume hood):

• Evacuate : Immediately evacuate the area and alert your institution's emergency response team.

• Isolate : If safe to do so, close the doors to the affected area to contain vapors.

• Ventilate : Increase ventilation to the area if possible without spreading the contamination.

Proper Disposal Procedures: A Step-by-Step Guide

The disposal of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene must adhere to institutional policies and local, state, and federal regulations, such as those outlined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

Waste Collection and Segregation

The principle of waste segregation is paramount to prevent dangerous reactions within waste containers.

• Designate a Waste Container : Use a clearly labeled, dedicated waste container for this compound and any materials contaminated with it. The container should be made of a compatible material, such as glass or high-density polyethylene (HDPE), with a tightly sealing lid.

• Labeling : The label must clearly state "Hazardous Waste" and list the full chemical name: "1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene". Avoid abbreviations. The accumulation start date must also be clearly marked.

• Segregation : This waste stream must be segregated from aqueous solutions, bases, and oxidizers to prevent chemical reactions.

On-Site Neutralization (For Small Quantities, with Caution)

For very small residual amounts (e.g., decontaminating glassware), a carefully controlled in-lab neutralization of the reactive bromomethyl group can be considered. This process should only be performed by trained personnel. The primary mechanism is hydrolysis, which converts the benzylic bromide to a less reactive benzyl alcohol.

Protocol for Neutralization of Residual Amounts:

• Preparation : Conduct the procedure in a chemical fume hood over a secondary containment tray.

• Reaction Setup : To the rinsed container with residual compound, slowly add a 1 M solution of sodium carbonate or sodium bicarbonate while stirring. The basic solution will facilitate the hydrolysis of the bromomethyl group.[6]

• Monitoring : The reaction may be exothermic. Control the rate of addition to maintain a safe temperature.

• Completion and Disposal : Once the reaction is complete (cessation of any heat evolution or off-gassing), the resulting mixture should still be collected as halogenated hazardous waste, as the aromatic rings and their halogen substituents remain. This procedure only mitigates the reactivity hazard of the bromomethyl group.

Diagram 1: Decision Workflow for Disposal

Caption: Decision workflow for the proper disposal of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene.

Final Disposal via Licensed Waste Carrier

The ultimate and required method for disposing of this chemical is through a licensed hazardous waste disposal company.

• EPA Waste Classification : As a halogenated organic compound, this waste will likely fall under EPA hazardous waste codes such as F002 (spent halogenated solvents) or be classified based on its characteristics of corrosivity (D002) and toxicity.[4] It is the generator's responsibility to properly characterize the waste.

• High-Temperature Incineration : The standard and most effective disposal technology for halogenated organic waste is high-temperature incineration.[11] Regulations, such as the EU Directive on Industrial Emissions, mandate that waste containing more than 1% of halogenated organic substances be incinerated at temperatures of at least 1100°C to ensure complete destruction and prevent the formation of toxic byproducts like dioxins and furans.[1][4]

Conclusion: A Commitment to Safety and Environmental Stewardship

The proper disposal of 1-(Bromomethyl)-4-chloro-2-fluoro-5-methoxybenzene is not merely a procedural task but a critical component of responsible chemical research. By understanding the inherent hazards of this compound—its corrosivity, lachrymatory nature, and reactivity—and by adhering to the rigorous protocols for segregation, containment, and ultimate destruction via high-temperature incineration, laboratory professionals can ensure the safety of themselves and their colleagues while upholding their commitment to environmental protection. This guide serves as a foundational resource, but it must be supplemented by a thorough review of your institution's specific safety policies and all relevant regulatory requirements.

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